5-(Methylthio)-1H-tetrazole

• CAS: 29515-99-9

Core Science & Biosynthesis

Synthesis and Characterization of 5-(Methylthio)-1H-tetrazole: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of 5-(Methylthio)-1H-tetrazole, a key building block in the development of pharmaceuticals and agrochemicals. This document outlines a detailed experimental protocol for its synthesis, presents a thorough analysis of its structural and physicochemical properties, and offers insights into the interpretation of its characterization data.

Introduction

5-(Methylthio)-1H-tetrazole is a heterocyclic compound of significant interest due to the versatile reactivity of its tetrazole ring and the influence of the methylthio substituent. The tetrazole moiety is often employed as a bioisostere for a carboxylic acid group in drug design, enhancing metabolic stability and lipophilicity. This makes 5-(Methylthio)-1H-tetrazole a valuable precursor for the synthesis of a wide range of biologically active molecules.

Synthesis of 5-(Methylthio)-1H-tetrazole

The most common and efficient method for the synthesis of 5-(Methylthio)-1H-tetrazole involves the [3+2] cycloaddition of methyl thiocyanate with an azide source, typically sodium azide. This reaction is often catalyzed by a Lewis acid, such as zinc(II) chloride, to facilitate the formation of the tetrazole ring.[1][2]

Experimental Protocol

Materials:

• Methyl thiocyanate (CH₃SCN)

• Sodium azide (NaN₃)

• Zinc(II) chloride (ZnCl₂), anhydrous

• Isopropyl alcohol (i-PrOH) or n-propanol

• Hydrochloric acid (HCl), concentrated

• Sodium hydroxide (NaOH) solution

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine methyl thiocyanate (1.0 eq), sodium azide (1.5 eq), and anhydrous zinc(II) chloride (0.5 eq) in isopropyl alcohol or n-propanol.

• Reaction: Heat the reaction mixture to reflux with vigorous stirring. The reaction progress can be monitored by thin-layer chromatography (TLC). The reaction is typically complete within several hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully add water to the reaction mixture to dissolve any inorganic salts.

• Acidification: Acidify the aqueous solution to pH 2-3 by the dropwise addition of concentrated hydrochloric acid. This step protonates the tetrazole ring, making it extractable into an organic solvent.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volumes).

• Washing: Combine the organic layers and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude 5-(Methylthio)-1H-tetrazole can be purified by recrystallization from a suitable solvent system, such as ethyl acetate/hexanes, to afford a white crystalline solid.

Characterization of 5-(Methylthio)-1H-tetrazole

A comprehensive characterization of the synthesized 5-(Methylthio)-1H-tetrazole is crucial to confirm its identity, purity, and structural integrity. The following techniques are typically employed:

Physical Properties

Property	Value	Reference
Molecular Formula	C₂H₄N₄S
Molecular Weight	116.15 g/mol
Appearance	White crystalline solid
Melting Point	149-152 °C	[3]
Purity (typical)	>97%	[3]

Spectroscopic Data

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show a sharp singlet for the methyl protons (S-CH₃) and a broad singlet for the N-H proton of the tetrazole ring. The chemical shift of the methyl protons in a similar compound, 2-(hex-5-enyl)-5-(methylthio)-2H-tetrazole, was observed at 2.67 ppm in CDCl₃.[4] The N-H proton is expected to appear further downfield and may be exchangeable with D₂O. In poly(5-(methacrylamido)tetrazole), the N-H proton of the tetrazole ring gives a broad peak around 15.50 ppm in DMSO-d₆.[5]

• ¹³C NMR: The carbon NMR spectrum should exhibit two signals: one for the methyl carbon (S-CH₃) and one for the quaternary carbon of the tetrazole ring (C5). In a related compound, (1R,4S,5S)-5-((3-hydroxypropyl)amino)-4-((1-methyl-1H-tetrazol-5-yl)thio)cyclopent-2-en-1-ol, the tetrazole ring carbon (C5) appears at 153.32 ppm and the methyl carbon at 33.87 ppm in D₂O.[3] A solid-state ¹³C NMR study of 5-thiomethyltetrazole has also been reported, confirming the utility of this technique for characterization.[6]

3.2.2. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. The IR spectrum of 5-(Methylthio)-1H-tetrazole is expected to show characteristic absorption bands for the tetrazole ring and the C-S bond.

Wavenumber (cm⁻¹)	Assignment
~3100-2800	N-H stretching
~1640-1400	Tetrazole ring stretching vibrations (N=N, C=N)
~1300-1000	Tetrazole ring breathing and other vibrations
~700-600	C-S stretching

Note: The exact positions of the peaks can vary depending on the sample preparation method (e.g., KBr pellet, thin film).

3.2.3. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound. For 5-(Methylthio)-1H-tetrazole, the molecular ion peak [M]⁺ or [M+H]⁺ should be observed at m/z 116 or 117, respectively. The fragmentation of 5-substituted 1H-tetrazoles is characterized by the loss of nitrogen molecules (N₂) or hydrazoic acid (HN₃).[7][8]

Expected Fragmentation Pattern:

• Loss of N₂: A fragment ion at m/z 88 corresponding to the loss of a nitrogen molecule from the molecular ion.

• Loss of HN₃: A fragment ion at m/z 73 corresponding to the loss of hydrazoic acid.

• Cleavage of the methylthio group: A fragment corresponding to the loss of the methyl group (CH₃) or the entire methylthio group (SCH₃).

Visualizations

Synthesis Workflow

Caption: Workflow for the synthesis of 5-(Methylthio)-1H-tetrazole.

Characterization Logic

Caption: Logical relationship between characterization techniques and the information they provide.

Conclusion

This technical guide provides a comprehensive framework for the synthesis and characterization of 5-(Methylthio)-1H-tetrazole. The detailed experimental protocol, coupled with the expected characterization data, serves as a valuable resource for researchers in medicinal chemistry and related fields. The successful synthesis and thorough characterization of this compound are critical first steps in the exploration of its potential applications in the development of novel therapeutic agents and agrochemicals.

References

• 1. An Improved Protocol for the Preparation of 5-Substituted Tetrazoles from Organic Thiocyanates and Nitriles [organic-chemistry.org]
• 2. 1H-Tetrazole synthesis [organic-chemistry.org]
• 3. mdpi.com [mdpi.com]
• 4. rsc.org [rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. 5-(メチルチオ)-1H-テトラゾール 97% | Sigma-Aldrich [sigmaaldrich.com]
• 7. lifesciencesite.com [lifesciencesite.com]
• 8. Substituent Effects on EI-MS Fragmentation Patterns of 5-Allyloxy-1-aryl-tetrazoles and 4-Allyl-1-aryl-tetrazole-5-ones; Correlation with UV-Induced Fragmentation Channels - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic and Synthetic Profile of 5-(Methylthio)-1H-tetrazole: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data, synthesis, and experimental protocols related to the heterocyclic compound 5-(Methylthio)-1H-tetrazole. This information is crucial for its application in medicinal chemistry and materials science, where tetrazole derivatives are of significant interest.

Core Spectroscopic Data

Table 1: ¹H NMR Spectroscopic Data of 5-(Methylthio)-tetrazole Derivatives

Compound	Solvent	Chemical Shift (δ) ppm
2-(Hex-5-enyl)-5-(methylthio)-2H-tetrazole[1]	CDCl₃	5.76 (ddt, J = 17.0, 10.2, 6.7 Hz, 1H), 5.01 (bd, J = 17.0 Hz, 1H), 4.98 (bd, J = 10.2 Hz, 1H), 4.56 (t, J = 7.1 Hz, 2H), 2.67 (s, 3H), 2.13 – 2.07 (m, 2H), 2.05 – 1.92 (m, 2H), 1.53 – 1.33 (m, 2H)
(1R,4S,5S)-5-((3-Hydroxypropyl)amino)-4-((1-methyl-1H-tetrazol-5-yl)thio)cyclopent-2-en-1-ol[2]	D₂O	5.95–5.90 (m, 2H), 4.59–4.58 (m, 1H), 4.30–4.29 (m, 1H), 3.96 (s, 3H), 3.60 (t, J = 6.4 Hz, 2H), 3.29–3.26 (m, 1H), 2.77 (q, J = 6.9 Hz, 2H), 1.76-1.67 (m, 2H)
5-(Benzylthio)-1H-tetrazole[3]	CDCl₃	13.40-11.50 (s, 1H, –N–H), 7.49-7.35 (m, 5H, Ar–H), 4.58 (s, 1H, –S–CH₂)
Poly(5-(methacrylamido)tetrazole)[4]	DMSO-d₆	~15.50 (broad s, 1H, N-H of tetrazole), ~11.2 (broad s, 1H, N-H of amide)

Table 2: ¹³C NMR Spectroscopic Data of 5-(Methylthio)-tetrazole Derivatives

Compound	Solvent	Chemical Shift (δ) ppm
2-(Hex-5-enyl)-5-(methylthio)-2H-tetrazole[1]	CDCl₃	164.7, 137.6, 115.3, 53.1, 32.8, 28.5, 25.5, 14.4
(1R,4S,5S)-5-((3-Hydroxypropyl)amino)-4-((1-methyl-1H-tetrazol-5-yl)thio)cyclopent-2-en-1-ol[2]	D₂O	153.32, 135.02, 131.91, 80.01, 72.44, 59.60, 55.55, 44.05, 33.87, 30.67
1-(3,4-dichlorophenyl)-5-(methylthio)-1H-tetrazole	Chloroform-d	Not explicitly provided, but available in spectral databases.

Table 3: Infrared (IR) Spectroscopic Data of 5-(Methylthio)-tetrazole Derivatives

Compound	Technique	Key Absorption Peaks (cm⁻¹)
2-(Hex-5-enyl)-5-(methylthio)-2H-tetrazole[1]	Neat film	2932, 2861, 1641, 1437, 1400, 1362, 1055, 914
5-(Benzylthio)-1H-tetrazole[3]	Not specified	Characteristic peaks for tetrazole groups at 1639.9-1340 and 1200-900; N=N stretching at 1329.03
5-Phenyl-1H-tetrazole[5]	KBr	3449 (N-H), 3061 (=C-H), 1642, 1562 (C=N), 1474, 1164 (C-N)

Mass Spectrometry (MS) Data:

High-resolution mass spectrometry (HRMS) for 2-(Hex-5-enyl)-5-(methylthio)-2H-tetrazole (C₈H₁₅N₄S) showed a calculated m/z of 199.1017 for [M+H]⁺, with a found value of 199.1020.[1] For (1R,4S,5S)-5-((3-Hydroxypropyl)amino)-4-((1-methyl-1H-tetrazol-5-yl)thio)cyclopent-2-en-1-ol (C₁₀H₁₇N₅O₂S), the calculated m/z for [M+H]⁺ was 272.11757, and the obtained value was 272.11740.[2] The fragmentation of 5-substituted-1H-tetrazoles is known to involve the elimination of HN₃ in positive ion mass spectrometry and N₂ in the negative ion mode.[6]

Synthesis of 5-(Methylthio)-1H-tetrazole

A common and effective method for the synthesis of 5-substituted-1H-tetrazoles is the [3+2] cycloaddition of a nitrile or thiocyanate with an azide salt. For 5-(Methylthio)-1H-tetrazole, a feasible route involves the reaction of methyl thiocyanate with sodium azide.

Caption: Synthetic pathway for 5-(Methylthio)-1H-tetrazole.

Experimental Protocols

The following sections detail generalized experimental protocols for the synthesis and spectroscopic analysis of 5-(Methylthio)-1H-tetrazole, based on established methods for similar compounds.

Synthesis Protocol

The synthesis of 5-(Methylthio)-1H-tetrazole can be achieved by reacting methyl thiocyanate with sodium azide in the presence of a Lewis acid catalyst, such as zinc chloride, in a suitable solvent like isopropanol. The reaction mixture is typically heated to facilitate the cycloaddition. Upon completion, the product is isolated by adjusting the pH of the reaction mixture and subsequent extraction or precipitation.

Caption: General workflow for synthesis and purification.

Spectroscopic Analysis Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a spectrometer operating at a frequency of 300 MHz or higher. The sample is typically dissolved in a deuterated solvent such as DMSO-d₆ or CDCl₃. Chemical shifts are reported in parts per million (ppm) relative to an internal standard, commonly tetramethylsilane (TMS).

Infrared (IR) Spectroscopy: IR spectra are obtained using a Fourier Transform Infrared (FTIR) spectrometer. For solid samples, the Attenuated Total Reflectance (ATR) technique is commonly employed. A small amount of the solid sample is placed directly on the ATR crystal, and the spectrum is recorded. Alternatively, a KBr pellet can be prepared by grinding the sample with potassium bromide and pressing the mixture into a thin disk.

Mass Spectrometry (MS): Mass spectra are typically acquired using a mass spectrometer with an electrospray ionization (ESI) source for high-resolution mass data (HRMS). The sample is dissolved in a suitable solvent, such as methanol or acetonitrile, and introduced into the mass spectrometer. The instrument is operated in either positive or negative ion mode to observe the protonated molecule [M+H]⁺ or the deprotonated molecule [M-H]⁻, respectively.

References

• 1. rsc.org [rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. pnrjournal.com [pnrjournal.com]
• 4. researchgate.net [researchgate.net]
• 5. growingscience.com [growingscience.com]
• 6. lifesciencesite.com [lifesciencesite.com]

physical and chemical properties of 5-(Methylthio)-1H-tetrazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of 5-(Methylthio)-1H-tetrazole, a versatile heterocyclic compound with significant applications in pharmaceutical and agrochemical research. This document details its structural and physicochemical properties, spectral data, synthesis and reactivity, and safety information.

Core Properties and Data

5-(Methylthio)-1H-tetrazole is a white crystalline solid at room temperature.[1] It is a five-membered heterocyclic compound containing four nitrogen atoms and a methylthio group attached to the carbon atom. This structure imparts unique chemical characteristics, making it a valuable intermediate in the synthesis of a variety of bioactive molecules.[2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 5-(Methylthio)-1H-tetrazole is presented in the table below.

Property	Value	Reference(s)
Molecular Formula	C₂H₄N₄S	[2]
Molecular Weight	116.15 g/mol	[2]
Appearance	White crystalline solid	[1]
Melting Point	149-152 °C
Boiling Point	293.8 ± 23.0 °C (at 760 mmHg, predicted)
pKa	~5.5 (estimated by analogy)	[1]
Solubility	Soluble in polar solvents.	[3]
UV-Vis Absorption (in EtOH)	λmax ≈ 254 nm (ε ≈ 2520 M⁻¹cm⁻¹)	[4]

Spectral Data

The following tables summarize the key spectral data for 5-(Methylthio)-1H-tetrazole.

¹H NMR Spectral Data (Typical)

Chemical Shift (ppm)	Multiplicity	Assignment
~2.7	Singlet	S-CH₃
Broad signal	Singlet	N-H

¹³C NMR Spectral Data (Typical)

Chemical Shift (ppm)	Assignment
~14	S-CH₃
~164	C5 (tetrazole ring)

FT-IR Spectral Data (Typical Vibrational Frequencies)

Wavenumber (cm⁻¹)	Assignment
3000-2800	C-H stretching (methyl)
~2930	N-H stretching (broad)
1640-1400	N=N and C=N stretching (tetrazole ring)
~1437	CH₃ bending
~1055	C-S stretching

Synthesis and Reactivity

5-(Methylthio)-1H-tetrazole is a key building block in organic synthesis, particularly for the preparation of more complex tetrazole derivatives with applications in medicinal chemistry.[2][5]

Synthetic Protocols

Two common methods for the synthesis of 5-(Methylthio)-1H-tetrazole are outlined below.

Method 1: From Methyl Thiocyanate and Sodium Azide

This method involves a [3+2] cycloaddition reaction between methyl thiocyanate and sodium azide, often catalyzed by a Lewis acid such as zinc chloride.[6][7]

Experimental Protocol: Synthesis of 5-(Methylthio)-1H-tetrazole via Cycloaddition

• Materials:

  • Methyl thiocyanate

  • Sodium azide

  • Zinc chloride

  • Toluene (or another suitable high-boiling solvent)

  • Hydrochloric acid (for workup)

  • Sodium hydroxide (for workup)

  • Organic solvent for extraction (e.g., ethyl acetate)

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add toluene, sodium azide, and zinc chloride.

  • Heat the mixture to reflux with vigorous stirring.

  • Slowly add methyl thiocyanate to the reaction mixture.

  • Continue refluxing for 8-60 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).[8]

  • After the reaction is complete, cool the mixture to room temperature.

  • Carefully quench the reaction with water and acidify with hydrochloric acid to a pH of 2-3.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water) to yield pure 5-(Methylthio)-1H-tetrazole.

Method 2: Alkylation of 5-Mercapto-1H-tetrazole

This synthesis involves the S-alkylation of 5-mercapto-1H-tetrazole with a methylating agent like methyl iodide.[9]

Experimental Protocol: Synthesis of 5-(Methylthio)-1H-tetrazole via Alkylation

• Materials:

  • 5-Mercapto-1H-tetrazole

  • Methyl iodide

  • Base (e.g., sodium hydroxide, potassium carbonate)

  • Solvent (e.g., acetone, ethanol)

• Procedure:

  • Dissolve 5-mercapto-1H-tetrazole in the chosen solvent in a round-bottom flask.

  • Add the base to the solution and stir until the tetrazole is deprotonated.

  • Slowly add methyl iodide to the reaction mixture at room temperature.

  • Stir the reaction for several hours until completion, as monitored by TLC.

  • Remove the solvent under reduced pressure.

  • Add water to the residue and acidify with a suitable acid to precipitate the product.

  • Filter the solid, wash with cold water, and dry to obtain 5-(Methylthio)-1H-tetrazole.

  • Further purification can be achieved by recrystallization.

Reactivity Profile

5-(Methylthio)-1H-tetrazole exhibits reactivity characteristic of both the tetrazole ring and the methylthio group.

• Acidity: The N-H proton of the tetrazole ring is acidic, with an estimated pKa of around 5.5, similar to other 5-alkyl-substituted tetrazoles.[1] This allows for deprotonation with a suitable base to form the tetrazolate anion, which can then be used in nucleophilic substitution reactions.

• Alkylation: The tetrazolate anion can be alkylated, leading to the formation of N1 or N2 substituted tetrazoles. The regioselectivity of this reaction can be influenced by the reaction conditions and the nature of the alkylating agent.

• 1,3-Dipolar Cycloaddition: 5-(Methylthio)-1H-tetrazole serves as a precursor for nitrile imines upon photoinduced denitrogenation. These nitrile imines can then undergo intramolecular 1,3-dipolar cycloaddition reactions with alkenes to form polycyclic pyrazoline products.[10][11] The methylthio group plays a crucial role by red-shifting the UV absorbance of the tetrazole, facilitating the photodenitrogenation process.[4]

Caption: Synthesis and reactivity of 5-(Methylthio)-1H-tetrazole.

Applications in Drug Development

5-(Methylthio)-1H-tetrazole is a valuable synthon for the creation of pharmacologically active compounds. The tetrazole moiety is often used as a bioisostere for a carboxylic acid group in drug design, offering improved metabolic stability and pharmacokinetic properties.[5][12] Derivatives of 5-(Methylthio)-1H-tetrazole have been investigated for a range of biological activities, including antimicrobial and anti-inflammatory properties.[2]

While 5-(Methylthio)-1H-tetrazole itself is not typically the active pharmaceutical ingredient, its role as a versatile precursor allows for the synthesis of a diverse library of compounds for drug discovery programs. The ability to functionalize both the tetrazole ring and the methylthio group provides a platform for generating structural diversity.

Caption: Role of 5-(Methylthio)-1H-tetrazole in drug development.

Safety and Handling

5-(Methylthio)-1H-tetrazole is classified as a warning-level hazard. It is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Hazard Statements (GHS):

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Statements (GHS):

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P264: Wash skin thoroughly after handling.

• P280: Wear protective gloves/eye protection/face protection.

• P302+P352: IF ON SKIN: Wash with plenty of soap and water.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

It is recommended to handle this compound in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

5-(Methylthio)-1H-tetrazole is a fundamentally important heterocyclic compound with a well-defined set of physical and chemical properties. Its utility as a synthetic intermediate, particularly in the construction of complex, biologically active molecules, makes it a compound of significant interest to researchers in the fields of medicinal chemistry and drug development. A thorough understanding of its synthesis, reactivity, and handling is crucial for its effective and safe utilization in the laboratory.

References

• 1. thieme-connect.com [thieme-connect.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 5-(Ethylthio)-1H-tetrazole synthesis - chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. An Improved Protocol for the Preparation of 5-Substituted Tetrazoles from Organic Thiocyanates and Nitriles [organic-chemistry.org]
• 7. 1H-Tetrazole synthesis [organic-chemistry.org]
• 8. CN1562982A - Method for producing sulf-5 position substituted tetrazole - Google Patents [patents.google.com]
• 9. ijres.org [ijres.org]
• 10. 1H-Tetrazole, 1-methyl-5-(methylthio)- synthesis - chemicalbook [chemicalbook.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Tautomerism and Isomerism of 5-(Methylthio)-1H-tetrazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the tautomeric and isomeric forms of 5-(methylthio)-1H-tetrazole, a crucial heterocyclic compound in medicinal chemistry and materials science. By delving into its structural nuances, this document aims to equip researchers with the foundational knowledge required for its application in novel molecular design and synthesis.

Introduction: The Significance of 5-(Methylthio)-1H-tetrazole

5-Substituted-1H-tetrazoles are a class of nitrogen-rich heterocyclic compounds that have garnered significant interest in pharmaceutical research. They are often employed as bioisosteres for carboxylic acids, offering similar acidity and planar structure but with increased lipophilicity and metabolic stability.[1] The methylthio substituent at the 5-position of the tetrazole ring in 5-(methylthio)-1H-tetrazole imparts unique electronic and steric properties, making it a valuable synthon for the development of diverse molecular architectures.

Tautomerism of 5-(Methylthio)-1H-tetrazole

5-(Methylthio)-1H-tetrazole can exist in different tautomeric forms due to the migration of a proton between the nitrogen atoms of the tetrazole ring. The two principal tautomers are the 1H- and 2H-forms. Theoretical calculations also suggest the existence of a highly unstable 5H-tautomer, which has not been experimentally observed.[2]

The equilibrium between the 1H- and 2H-tautomers is influenced by the surrounding environment, including the solvent and the physical state (solution, gas, or solid). Generally, in solution, the 1H-tautomer is the predominant form, while in the gas phase, the 2H-tautomer may be more stable.[3]

dot

Caption: Tautomeric equilibrium of 5-(Methylthio)-1H-tetrazole.

Spectroscopic and Computational Analysis of Tautomerism

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for studying tautomeric equilibria. The chemical shifts of the protons and carbons in the tetrazole ring and the methylthio group are sensitive to the position of the proton on the ring. However, due to rapid proton exchange on the NMR timescale at room temperature, distinct signals for each tautomer are often not observed, resulting in averaged signals. Low-temperature NMR studies can sometimes "freeze out" the individual tautomers, allowing for their individual characterization and the determination of the equilibrium constant.

Computational studies, particularly using Density Functional Theory (DFT), have been instrumental in predicting the relative stabilities of the tautomers. These calculations can provide insights into the gas-phase energies and the effects of solvation on the tautomeric equilibrium. For many 5-substituted tetrazoles, the 1H-tautomer is calculated to be more stable in polar solvents.[4]

Isomerism in Derivatives of 5-(Methylthio)-1H-tetrazole

Alkylation of 5-(methylthio)-1H-tetrazole can lead to the formation of two constitutional isomers: the 1-alkyl-5-(methylthio)-1H-tetrazole and the 2-alkyl-5-(methylthio)-2H-tetrazole. The ratio of these isomers is dependent on the nature of the alkylating agent, the reaction conditions, and the solvent.

dot

Caption: Formation of N-alkylated isomers from 5-(Methylthio)-1H-tetrazole.

Synthesis and Characterization of N-Alkylated Isomers

The synthesis of N-alkylated derivatives of 5-(methylthio)-1H-tetrazole is typically achieved by treating the parent tetrazole with an alkyl halide in the presence of a base. The choice of base and solvent can influence the regioselectivity of the alkylation.

Experimental Protocol: General Procedure for the Alkylation of 5-(Methylthio)-1H-tetrazole

A general method for the synthesis of 5-substituted 1H-tetrazoles involves the reaction of a nitrile with sodium azide, often catalyzed by a Lewis acid.[5] For the N-alkylation to produce isomeric products, the following general procedure can be adapted:

• Deprotonation: To a solution of 5-(methylthio)-1H-tetrazole in a suitable aprotic solvent (e.g., DMF, acetonitrile), an equimolar amount of a base (e.g., sodium hydride, potassium carbonate) is added at room temperature. The mixture is stirred until the deprotonation is complete.

• Alkylation: The alkylating agent (e.g., methyl iodide, benzyl bromide) is added to the solution, and the reaction is stirred at room temperature or with gentle heating until the starting material is consumed (monitored by TLC).

• Work-up: The reaction mixture is quenched with water and extracted with an organic solvent (e.g., ethyl acetate). The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The resulting mixture of isomers is then separated by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

The individual isomers can be characterized by their distinct spectroscopic properties.

Data Presentation

Spectroscopic Data

The following tables summarize the characteristic spectroscopic data for 5-(substituted)-1H-tetrazoles. It is important to note that the exact chemical shifts and vibrational frequencies for 5-(methylthio)-1H-tetrazole and its N-methylated isomers may vary slightly depending on the solvent and instrument used. The data presented here are based on reported values for structurally similar compounds.[6][7][8]

Table 1: 1H NMR Spectroscopic Data (in ppm)

Compound	-SCH3	N-CH3 (Isomer 1)	N-CH3 (Isomer 2)	Aromatic/Other Protons
5-(Benzylthio)-1H-tetrazole (in CDCl3)[3]	-	-	-	4.58 (s, 2H, -S-CH2-), 7.35-7.49 (m, 5H, Ar-H), 11.50-13.40 (s, 1H, -NH)
2-(Hex-5-enyl)-5-(methylthio)-2H-tetrazole (in CDCl3)[7]	2.67 (s, 3H)	-	4.56 (t, J = 7.1 Hz, 2H)	1.33-1.53 (m, 2H), 1.92-2.05 (m, 2H), 2.07-2.13 (m, 2H), 4.98 (bd, J = 10.2 Hz, 1H), 5.01 (bd, J = 17.0 Hz, 1H), 5.76 (ddt, J = 17.0, 10.2, 6.7 Hz, 1H)
(1R,4S,5S)-5-((3-Hydroxypropyl)amino)-4-((1-methyl-1H-tetrazol-5-yl)thio)cyclopent-2-en-1-ol (in D2O)[8]	-	3.96 (s, 3H)	-	1.67-1.76 (m, 2H), 2.77 (q, J = 6.9 Hz, 2H), 3.26-3.29 (m, 1H), 3.60 (t, J = 6.4 Hz, 2H), 4.29-4.30 (m, 1H), 4.58-4.59 (m, 1H), 5.90-5.95 (m, 2H)

Table 2: 13C NMR Spectroscopic Data (in ppm)

Compound	-SCH3	C5-tetrazole	N-CH3 (Isomer 1)	N-CH3 (Isomer 2)	Other Carbons
2-(Hex-5-enyl)-5-(methylthio)-2H-tetrazole (in CDCl3)[7]	14.4	164.7	-	53.1	25.5, 28.5, 32.8, 115.3, 137.6
(1R,4S,5S)-5-((3-Hydroxypropyl)amino)-4-((1-methyl-1H-tetrazol-5-yl)thio)cyclopent-2-en-1-ol (in D2O)[8]	-	153.32	33.87	-	30.67, 44.05, 55.55, 59.60, 72.44, 80.01, 131.91, 135.02

Table 3: IR Spectroscopic Data (in cm-1)

Compound	N-H stretch	C=N stretch	N=N stretch	C-S stretch
5-Phenyl-1H-tetrazole[6]	2919	1601	1457	722
5-(Benzylthio)-1H-tetrazole[3]	-	1546	1269	698
2-(Hex-5-enyl)-5-(methylthio)-2H-tetrazole[7]	-	1641	1437, 1400, 1362	1055, 914

Computational Data

DFT calculations provide valuable information on the relative stabilities of tautomers and isomers. The following table presents hypothetical relative energies for the tautomers of 5-(methylthio)-1H-tetrazole based on trends observed for other 5-substituted tetrazoles.[4]

Table 4: Calculated Relative Energies of 5-(Methylthio)-1H-tetrazole Tautomers

Tautomer	Gas Phase (kcal/mol)	In Solution (Polar Solvent, kcal/mol)
1H-tautomer	0.5 - 1.5	0 (most stable)
2H-tautomer	0 (most stable)	0.5 - 2.0

Mandatory Visualization

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate key concepts and workflows related to the study of 5-(methylthio)-1H-tetrazole tautomerism and isomerism.

dot

Caption: Workflow for the characterization of tautomerism.

dot

Caption: Experimental workflow for isomer synthesis and analysis.

Conclusion

The tautomerism and isomerism of 5-(methylthio)-1H-tetrazole are critical aspects that influence its reactivity and application in various fields. A thorough understanding of the factors governing the tautomeric equilibrium and the regioselectivity of its derivatization is essential for the rational design of new molecules with desired properties. This guide provides a foundational understanding and practical information to aid researchers in their exploration of this versatile heterocyclic compound. Further experimental and computational studies are encouraged to provide more precise quantitative data on the tautomeric and isomeric behavior of 5-(methylthio)-1H-tetrazole and its derivatives.

References

• 1. Synthesis and Characterization of 1-Hydroxy-5-Methyltetrazole and Its Energetic Salts | MDPI [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. pnrjournal.com [pnrjournal.com]
• 4. growingscience.com [growingscience.com]
• 5. scielo.org.za [scielo.org.za]
• 6. rsc.org [rsc.org]
• 7. rsc.org [rsc.org]
• 8. (1R,4S,5S)-5-((3-Hydroxypropyl)amino)-4-((1-methyl-1H-tetrazol-5-yl)thio)cyclopent-2-en-1-ol | MDPI [mdpi.com]

An In-depth Technical Guide on the Solubility of 5-(Methylthio)-1H-tetrazole in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 5-(Methylthio)-1H-tetrazole in organic solvents. Due to a lack of specific quantitative data in publicly available literature, this document focuses on qualitative solubility information and provides detailed experimental protocols for researchers to determine precise solubility parameters in their own laboratories.

Introduction to 5-(Methylthio)-1H-tetrazole

5-(Methylthio)-1H-tetrazole is a heterocyclic organic compound with the molecular formula C₂H₄N₄S. It is a solid at room temperature and is recognized for its role as a versatile building block in the synthesis of various biologically active molecules, particularly in the pharmaceutical and agrochemical industries.[1] The tetrazole ring is a key feature, often acting as a bioisostere for carboxylic acid groups in drug design.[2][3] Understanding its solubility is crucial for its application in chemical synthesis, formulation development, and biological assays.

Solubility of 5-(Methylthio)-1H-tetrazole: A Qualitative Overview

The following table summarizes the available qualitative solubility information for 5-(Methylthio)-1H-tetrazole and its close analogs.

Solvent Classification	Solvent Example	5-(Methylthio)-1H-tetrazole	5-(Ethylthio)-1H-tetrazole	General Tetrazoles
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	Soluble (qualitative)	Likely Soluble	Highly Soluble[5]
Acetonitrile	Likely Soluble	Soluble (0.25 M solution available)[6][7][8]	Soluble
Polar Protic	Methanol	Likely Soluble	Soluble[9]	Highly Soluble[5]
Ethanol	Likely Soluble	Likely Soluble	Highly Soluble[5]
Water	Likely Soluble	Likely Soluble	Highly Soluble[5]

Note: "Likely Soluble" is inferred from the general solubility of tetrazoles and the polarity of the solvent. Researchers should confirm this through experimental validation.

Experimental Protocols for Solubility Determination

To obtain quantitative solubility data, researchers can employ several well-established methods. The choice of method will depend on the required accuracy, the amount of available material, and the equipment in the laboratory. Two common methods are detailed below.

This classic and straightforward method involves preparing a saturated solution, separating the undissolved solid, and determining the mass of the dissolved solute in a known volume of the solvent.[10][11][12][13]

Materials and Equipment:

• 5-(Methylthio)-1H-tetrazole

• Organic solvent of interest

• Analytical balance (accurate to 0.1 mg)

• Vials or flasks with secure caps

• Constant temperature bath or shaker with temperature control

• Syringe filters (chemically compatible with the solvent)

• Syringes

• Pre-weighed evaporation dishes or vials

• Oven for drying

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of 5-(Methylthio)-1H-tetrazole to a known volume of the organic solvent in a vial or flask. The presence of undissolved solid is essential to ensure saturation.

  • Seal the container to prevent solvent evaporation.

  • Place the container in a constant temperature bath or a shaker with temperature control and agitate for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation of Undissolved Solute:

  • Once equilibrium is achieved, allow the solution to stand undisturbed at the set temperature for a few hours to let the excess solid settle.

  • Carefully draw a known volume of the supernatant (the clear solution above the solid) using a syringe.

  • Attach a syringe filter to the syringe and filter the solution into a pre-weighed evaporation dish or vial. This step is critical to remove any remaining solid particles.

• Quantification of Dissolved Solute:

  • Record the exact volume of the filtered saturated solution.

  • Place the evaporation dish with the filtrate in an oven at a temperature sufficient to evaporate the solvent without decomposing the solute.

  • Once the solvent has completely evaporated, cool the dish in a desiccator and weigh it on the analytical balance.

  • Repeat the drying and weighing process until a constant mass is obtained.

• Calculation of Solubility:

  • The mass of the dissolved 5-(Methylthio)-1H-tetrazole is the final mass of the dish and solute minus the initial mass of the empty dish.

  • Solubility can then be expressed in various units, such as grams per liter (g/L), milligrams per milliliter (mg/mL), or moles per liter (mol/L).

This method is particularly useful when only small amounts of the compound are available and if the compound has a chromophore that absorbs in the UV-Vis range.[14][15][16]

Materials and Equipment:

• 5-(Methylthio)-1H-tetrazole

• Organic solvent of interest

• UV-Vis spectrophotometer

• Quartz or glass cuvettes (compatible with the solvent)

• Volumetric flasks and pipettes

• Analytical balance

• Apparatus for preparing a saturated solution (as in the gravimetric method)

Procedure:

• Preparation of a Calibration Curve:

  • Prepare a series of standard solutions of 5-(Methylthio)-1H-tetrazole of known concentrations in the chosen organic solvent.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λ_max).

  • Plot a graph of absorbance versus concentration to create a calibration curve. The plot should be linear and follow the Beer-Lambert law.

• Preparation and Sampling of Saturated Solution:

  • Prepare a saturated solution of 5-(Methylthio)-1H-tetrazole in the organic solvent as described in the gravimetric method (steps 1 and 2).

  • After filtration, carefully dilute a known volume of the clear filtrate with the same solvent to a concentration that falls within the linear range of the calibration curve.

• Spectrophotometric Measurement:

  • Measure the absorbance of the diluted filtrate at λ_max.

• Calculation of Solubility:

  • Use the equation of the line from the calibration curve to determine the concentration of the diluted solution.

  • Calculate the concentration of the original saturated solution by multiplying the concentration of the diluted solution by the dilution factor.

Visualizing Experimental and Logical Workflows

The following diagrams, generated using the DOT language, illustrate the experimental workflow for solubility determination and the logical relationship between solvent polarity and solubility.

Caption: Experimental workflow for determining the solubility of a solid compound.

Caption: The relationship between solvent polarity and expected solubility.

Conclusion

While quantitative solubility data for 5-(Methylthio)-1H-tetrazole in various organic solvents remains to be published, its chemical structure strongly suggests a preference for polar solvents. This technical guide provides researchers with the foundational knowledge and detailed experimental protocols necessary to determine these crucial physical properties. The provided methodologies for gravimetric and UV-Vis spectrophotometric analysis offer robust approaches to generating the precise data required for informed decision-making in drug development and chemical synthesis.

References

• 1. chemimpex.com [chemimpex.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. CAS 29515-99-9: 5-Methylthio-1H-tetrazole | CymitQuimica [cymitquimica.com]
• 5. researchgate.net [researchgate.net]
• 6. glenresearch.com [glenresearch.com]
• 7. chembk.com [chembk.com]
• 8. ETT Activator 0.25 M in acetonitrile 5-(Ethylthio)-1H-tetrazole [sigmaaldrich.com]
• 9. 5-(Ethylthio)-1H-tetrazole | 89797-68-2 | TCI AMERICA [tcichemicals.com]
• 10. uomus.edu.iq [uomus.edu.iq]
• 11. pharmacyjournal.info [pharmacyjournal.info]
• 12. solubilityofthings.com [solubilityofthings.com]
• 13. pharmajournal.net [pharmajournal.net]
• 14. Determination of Hansen solubility parameters of water-soluble proteins using UV-vis spectrophotometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. solubilityofthings.com [solubilityofthings.com]
• 16. researchgate.net [researchgate.net]

An In-Depth Technical Guide to 5-(Methylthio)-1H-tetrazole: History, Synthesis, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-(Methylthio)-1H-tetrazole, a heterocyclic compound of significant interest in medicinal chemistry and drug development. The document details its historical context, synthesis, physicochemical properties, and its notable role as a key structural motif in pharmaceuticals, particularly in the context of cephalosporin antibiotics.

History and Discovery

The tetrazole ring system, a five-membered aromatic ring with four nitrogen atoms and one carbon atom, was first described in 1885 by Swedish chemist J. A. Bladin. However, the specific discovery and initial synthesis of 5-(Methylthio)-1H-tetrazole are not prominently documented in a single seminal publication. Its emergence is rooted in the broader exploration of 5-substituted tetrazoles. A pivotal moment in tetrazole synthesis came in 1958 when Finnegan, Henry, and Lofquist developed an improved method for preparing 5-substituted tetrazoles from nitriles, which laid the groundwork for many subsequent syntheses. The synthesis of 5-thio-substituted tetrazoles from thiocyanates became a common and efficient method for accessing this class of compounds. It is within this body of work on the systematic synthesis and characterization of tetrazole derivatives that 5-(Methylthio)-1H-tetrazole was first prepared and studied.

Physicochemical and Spectroscopic Data

5-(Methylthio)-1H-tetrazole is a white crystalline solid at room temperature. Its key physicochemical and spectroscopic properties are summarized in the tables below.

Table 1: Physicochemical Properties of 5-(Methylthio)-1H-tetrazole

Property	Value	Reference
CAS Number	29515-99-9
Molecular Formula	C₂H₄N₄S
Molecular Weight	116.14 g/mol
Melting Point	149-152 °C
Appearance	White crystalline solid	Commercial Supplier Data
Purity	≥97%

Table 2: Spectroscopic Data for 5-(Methylthio)-1H-tetrazole

Spectrum	Key Peaks/Shifts	Reference
¹H NMR (CDCl₃)	δ ~2.7 ppm (s, 3H, S-CH₃)
¹³C NMR (CDCl₃)	δ ~14.5 ppm (S-CH₃), ~164.7 ppm (C-tetrazole)
FT-IR (KBr, cm⁻¹)	~2964 (C-H stretch), ~1496 (N=N stretch), ~1389 (C=N stretch)	[1][2]

Synthesis of 5-(Methylthio)-1H-tetrazole

The most common and efficient synthesis of 5-(Methylthio)-1H-tetrazole involves the [3+2] cycloaddition of methyl thiocyanate with an azide source. This method is a variation of the well-established synthesis of 5-substituted-1H-tetrazoles from nitriles and thiocyanates.

General Reaction Scheme

The synthesis proceeds via the reaction of methyl thiocyanate with sodium azide, typically in the presence of a Lewis acid catalyst or an ammonium salt in an aprotic polar solvent.

General Synthesis of 5-(Methylthio)-1H-tetrazole.

Detailed Experimental Protocol

The following protocol is a representative procedure for the synthesis of 5-(Methylthio)-1H-tetrazole, adapted from established methods for the synthesis of 5-substituted tetrazoles from thiocyanates.

Materials:

• Methyl thiocyanate (CH₃SCN)

• Sodium azide (NaN₃)

• Zinc(II) chloride (ZnCl₂) or Triethylammonium chloride

• Isopropanol or Dimethylformamide (DMF)

• Hydrochloric acid (HCl), aqueous solution

• Ethyl acetate

• Deionized water

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine methyl thiocyanate (1.0 eq), sodium azide (1.5 eq), and zinc(II) chloride (0.5 eq) in isopropanol.

• Reaction: Heat the reaction mixture to reflux and stir for 24-48 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature.

• Acidification: Carefully add water to the reaction mixture and then acidify to pH ~2 with a dilute aqueous solution of hydrochloric acid. This step protonates the tetrazole ring and precipitates the product.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x volumes).

• Drying and Evaporation: Combine the organic layers and dry over anhydrous magnesium sulfate. Filter the drying agent and remove the solvent under reduced pressure to yield the crude product.

• Purification: The crude 5-(Methylthio)-1H-tetrazole can be purified by recrystallization from an appropriate solvent system, such as ethanol/water, to afford a white crystalline solid.

Biological Significance and Mechanism of Action

5-(Methylthio)-1H-tetrazole itself is primarily a research chemical and a building block for more complex molecules. Its most significant role in drug development comes from its use as a side chain, specifically the N-methylthiotetrazole (NMTT) moiety, in several second and third-generation cephalosporin antibiotics, such as cefamandole, cefoperazone, and latamoxef.

The presence of the NMTT side chain has been associated with a clinically significant adverse effect: hypoprothrombinemia, a condition characterized by a deficiency of prothrombin (clotting factor II) that can lead to an increased risk of bleeding. This effect is not related to the antibiotic's primary mechanism of action (inhibition of bacterial cell wall synthesis). Instead, the NMTT side chain interferes with vitamin K metabolism in the liver.

Inhibition of the Vitamin K Cycle

The NMTT moiety has been shown to inhibit two key enzymes in the vitamin K cycle:

• Vitamin K epoxide reductase: This enzyme is responsible for regenerating the active, reduced form of vitamin K (vitamin K hydroquinone) from its epoxide form.

• γ-glutamyl carboxylase: This enzyme utilizes the reduced form of vitamin K to carboxylate glutamic acid residues on prothrombin and other vitamin K-dependent clotting factors (VII, IX, and X). This carboxylation is essential for their biological activity, as it allows them to bind calcium ions and participate in the coagulation cascade.

By inhibiting these enzymes, the NMTT side chain leads to a decrease in the production of functional clotting factors, resulting in hypoprothrombinemia.

Mechanism of NMTT-induced hypoprothrombinemia.

Applications

Beyond its role in cephalosporins, 5-(Methylthio)-1H-tetrazole serves as a versatile intermediate in various fields:

• Pharmaceutical Development: It is a building block for synthesizing a range of pharmaceutical agents, including those targeting neurological disorders. Its unique structural and electronic properties can influence biological activity.

• Agrochemical Chemistry: The compound is a key intermediate in the development of herbicides and fungicides, contributing to improved crop yields and protection.

• Material Science: It is used in the formulation of specialty materials, such as polymers and coatings, where its chemical stability is advantageous.

Conclusion

5-(Methylthio)-1H-tetrazole, while a seemingly simple molecule, holds a significant place in the landscape of heterocyclic chemistry and drug development. Its synthesis is well-established, and its physicochemical properties are well-characterized. The understanding of the mechanism by which its N-methylthiotetrazole derivative induces hypoprothrombinemia has been crucial in the clinical management of patients receiving certain cephalosporin antibiotics. As research into novel pharmaceuticals and materials continues, the utility of 5-(Methylthio)-1H-tetrazole as a versatile synthetic intermediate is likely to endure.

References

• 1. dev.spectrabase.com [dev.spectrabase.com]
• 2. pnrjournal.com [pnrjournal.com]

An In-depth Technical Guide to 5-Methylthio-1H-tetrazole (CAS 29515-99-9)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, safety data, and relevant experimental methodologies for 5-Methylthio-1H-tetrazole (CAS 29515-99-9). This document is intended to serve as a valuable resource for professionals in research, development, and drug discovery.

Chemical and Physical Properties

5-Methylthio-1H-tetrazole is a heterocyclic organic compound with a tetrazole ring substituted with a methylthio group. It is a white to off-white crystalline solid.[1] Its key physicochemical properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₂H₄N₄S	[2]
Molecular Weight	116.14 g/mol	[2]
Melting Point	149-152 °C	[2]
Boiling Point	293.8 ± 23.0 °C at 760 mmHg	[1]
Density	1.5 ± 0.1 g/cm³	[1]
Appearance	White to off-white crystalline solid	[1][3]
Solubility	Partially soluble in water; Soluble in Dimethylformamide (DMF) and Acetonitrile (CH₃CN)	[3]
pKa	Not available
LogP	0.12	[1]

Synthesis and Characterization

Experimental Protocol: Synthesis of 5-Methylthio-1H-tetrazole

A common method for the synthesis of 5-substituted-1H-tetrazoles involves the cycloaddition of a nitrile with an azide source.[4] The following is a representative protocol adapted from literature for the synthesis of 5-Methylthio-1H-tetrazole.

Materials:

• Methyl thiocyanate (CH₃SCN)

• Sodium azide (NaN₃)

• Zinc bromide (ZnBr₂)

• Water (H₂O)

• Dioxane

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve methyl thiocyanate in water.

• Add sodium azide to the solution.

• Introduce a catalytic amount of zinc bromide.

• Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Acidify the mixture with a suitable acid (e.g., HCl) to precipitate the product.

• Collect the solid product by filtration and wash with cold water.

• Purify the crude product by recrystallization from water or dioxane to obtain pure 5-Methylthio-1H-tetrazole.

Experimental Protocol: Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Objective: To confirm the chemical structure of the synthesized compound.

• Instrumentation: A 400 MHz (or higher) NMR spectrometer.

• Sample Preparation: Dissolve a small amount of the purified product in a deuterated solvent (e.g., DMSO-d₆).

• Data Acquisition: Acquire ¹H NMR and ¹³C NMR spectra.

• Expected Signals:

  • ¹H NMR: A singlet corresponding to the methyl protons (CH₃) and a broad singlet for the N-H proton of the tetrazole ring.[5][6]

  • ¹³C NMR: Signals corresponding to the methyl carbon, the carbon of the tetrazole ring attached to the sulfur, and potentially other carbons depending on the tautomeric form.[6]

Mass Spectrometry (MS):

• Objective: To determine the molecular weight and confirm the elemental composition of the compound.

• Instrumentation: A high-resolution mass spectrometer (e.g., ESI-TOF or Orbitrap).

• Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g., acetonitrile/water) and introduce it into the mass spectrometer via electrospray ionization (ESI).[7]

• Data Analysis: Determine the exact mass of the molecular ion and compare it with the calculated theoretical mass of C₂H₄N₄S.[7]

Safety Data

5-Methylthio-1H-tetrazole is classified as an irritant and requires careful handling in a laboratory setting.

Hazard Class	GHS Pictogram	Signal Word	Hazard Statement
Skin Irritation (Category 2)	GHS07 (Exclamation Mark)	Warning	H315: Causes skin irritation
Eye Irritation (Category 2A)	GHS07 (Exclamation Mark)	Warning	H319: Causes serious eye irritation
Specific target organ toxicity — Single exposure (Category 3), Respiratory system	GHS07 (Exclamation Mark)	Warning	H335: May cause respiratory irritation

Precautionary Statements:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P264: Wash skin thoroughly after handling.

• P280: Wear protective gloves/eye protection/face protection.

• P302 + P352: IF ON SKIN: Wash with plenty of water.

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Experimental Protocol: Acute Oral Toxicity (LD50) Determination (Adapted from OECD Guideline 423)

This protocol describes a stepwise procedure with the use of a minimal number of animals.[8][9]

Objective: To determine the acute oral toxicity of 5-Methylthio-1H-tetrazole. Test Animals: Female rats are typically used.[2] Procedure:

• Sighting Study (Optional): A single animal is dosed at a starting dose (e.g., 300 mg/kg) to determine the dose for the main study.

• Main Study:

  • A group of three female rats is dosed with the starting dose.

  • The animals are observed for mortality and clinical signs of toxicity for at least 14 days.[10]

  • If no mortality is observed, a higher dose is used in another group of three animals.

  • If mortality is observed, a lower dose is used in the next group.

  • The procedure is continued until the dose causing mortality in a certain proportion of animals is identified, allowing for classification of the substance.

• Observations: Animals are observed for changes in skin and fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity and behavior pattern. Body weight is recorded weekly.

• Data Analysis: The LD50 is determined based on the mortality data and the substance is classified according to the Globally Harmonized System (GHS).

Role in Oligonucleotide Synthesis

5-Methylthio-1H-tetrazole is known to be a more potent activator than tetrazole in phosphoramidite chemistry for oligonucleotide synthesis. Its function is to protonate the nitrogen of the phosphoramidite, making it susceptible to nucleophilic attack by the 5'-hydroxyl group of the growing oligonucleotide chain.

Proposed Mechanism of Action

The following diagram illustrates the proposed role of 5-Methylthio-1H-tetrazole as an activator in the coupling step of phosphoramidite-based oligonucleotide synthesis.

Activation step in oligonucleotide synthesis.

Potential Biological Activities and Experimental Screening

While specific biological activities of 5-Methylthio-1H-tetrazole are not extensively documented, tetrazole derivatives are known to possess a wide range of pharmacological properties, including antibacterial, antifungal, antiviral, analgesic, and anti-inflammatory activities.[11] The following outlines a general workflow for screening the potential biological activities of this compound.

General Workflow for Biological Activity Screening

Workflow for biological activity screening.

This guide provides a foundational understanding of 5-Methylthio-1H-tetrazole (CAS 29515-99-9). Researchers are encouraged to consult the cited literature and relevant safety data sheets for more detailed information.

References

• 1. oecd.org [oecd.org]
• 2. scribd.com [scribd.com]
• 3. CAS 29515-99-9: 5-Methylthio-1H-tetrazole | CymitQuimica [cymitquimica.com]
• 4. 1H-Tetrazole synthesis [organic-chemistry.org]
• 5. dev.spectrabase.com [dev.spectrabase.com]
• 6. mdpi.com [mdpi.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. researchgate.net [researchgate.net]
• 9. youtube.com [youtube.com]
• 10. m.youtube.com [m.youtube.com]
• 11. growingscience.com [growingscience.com]

In-Depth Technical Guide: Theoretical and Computational Studies of 5-(Methylthio)-1H-tetrazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the theoretical and computational studies on 5-(Methylthio)-1H-tetrazole, a heterocyclic compound of significant interest in medicinal chemistry and materials science. This document details the molecular structure, spectroscopic properties, and electronic characteristics of the title compound, primarily investigated through density functional theory (DFT) and time-dependent DFT (TD-DFT) calculations. Experimental data from Fourier-transform infrared (FT-IR) and nuclear magnetic resonance (NMR) spectroscopy for related compounds are presented alongside calculated values to validate the computational models. Furthermore, this guide outlines the common synthetic pathways and potential reaction mechanisms involving 5-(Methylthio)-1H-tetrazole, offering valuable insights for its application in drug design and the development of novel materials.

Introduction

5-(Methylthio)-1H-tetrazole is a five-membered heterocyclic compound containing four nitrogen atoms and a methylthio substituent. The tetrazole ring is a well-established bioisostere for the carboxylic acid group, offering improved metabolic stability and lipophilicity in drug candidates.[1] The introduction of the methylthio group at the 5-position modulates the electronic properties and reactivity of the tetrazole core, making it a versatile building block in organic synthesis.[2] Its applications span from pharmaceuticals, where it is a key intermediate for various therapeutic agents, to agrochemicals and energetic materials.[2]

Computational chemistry provides a powerful tool to elucidate the fundamental properties of such molecules, offering insights that complement experimental findings. Methods like Density Functional Theory (DFT) are instrumental in predicting molecular geometries, vibrational frequencies, and NMR chemical shifts with high accuracy.[3][4] This guide summarizes the key theoretical and experimental findings on 5-(Methylthio)-1H-tetrazole to facilitate further research and development.

Molecular Structure and Geometry

The geometric parameters of 5-(Methylthio)-1H-tetrazole, including bond lengths and bond angles, can be accurately predicted using DFT calculations. The B3LYP functional with the 6-311++G(d,p) basis set is a commonly employed level of theory for such calculations on tetrazole derivatives, providing results that are in good agreement with experimental X-ray diffraction data of similar compounds.[3][5]

Table 1: Calculated Geometrical Parameters of 5-(Methylthio)-1H-tetrazole

Parameter	Bond Length (Å)	Bond Angle (°)
C5-S	Data not available
S-C(methyl)	Data not available
N1-N2	Data not available
N2-N3	Data not available
N3-N4	Data not available
N4-C5	Data not available
C5-N1	Data not available
Bond Angles
N1-C5-S	Data not available
C5-S-C(methyl)	Data not available
N4-C5-N1	Data not available
C5-N1-N2	Data not available
N1-N2-N3	Data not available
N2-N3-N4	Data not available
N3-N4-C5	Data not available

Note: Specific calculated bond lengths and angles for 5-(Methylthio)-1H-tetrazole were not found in the provided search results. The table structure is provided as a template for when such data becomes available.

Spectroscopic Properties

Spectroscopic techniques are essential for the characterization of 5-(Methylthio)-1H-tetrazole. Computational methods play a crucial role in the interpretation of experimental spectra by providing theoretical values for vibrational frequencies and NMR chemical shifts.

Vibrational Spectroscopy (FT-IR and Raman)

The vibrational modes of 5-(Methylthio)-1H-tetrazole can be predicted using DFT calculations at the B3LYP/6-311++G(d,p) level of theory.[3] The calculated frequencies are typically scaled to correct for anharmonicity and other systematic errors. While a dedicated study with a full assignment for the parent compound is not available in the search results, data from its derivatives, such as 2-alkyl-5-(methylthio)-2H-tetrazoles, provide valuable reference points.[1] For instance, characteristic FT-IR peaks for these derivatives are observed around 2930 cm⁻¹ (C-H stretching), 1640 cm⁻¹ (C=N stretching), and 1400 cm⁻¹ (N=N stretching).[1]

Table 2: Comparison of Experimental and Calculated Vibrational Frequencies (cm⁻¹) for 5-(Methylthio)-1H-tetrazole Derivatives

Vibrational Mode	Experimental Frequency (cm⁻¹)[1]	Calculated Frequency (cm⁻¹)	Assignment
C-H stretch (methyl)	~2934	Data not available	Asymmetric/Symmetric stretching
N=N stretch	~1400	Data not available	Tetrazole ring stretching
C-S stretch	Not specified	Data not available	Stretching of the thioether bond
Ring vibrations	~1285, 1179, 1055	Data not available	Tetrazole ring deformations

Note: The table is populated with representative experimental data for derivatives. Calculated frequencies for the parent compound are needed for a direct comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The Gauge-Independent Atomic Orbital (GIAO) method, often used in conjunction with DFT, is a reliable approach for calculating NMR chemical shifts.[3] A solid-state NMR study of 5-thiomethyltetrazole has been reported, providing valuable experimental data for comparison.[6] The study revealed two distinct types of tetrazole molecules within the hydrogen-bonded chain system in the solid state, which differ in the configuration of the S-CH₃ group.[6]

Table 3: Experimental and Calculated ¹H and ¹³C NMR Chemical Shifts (ppm) of 5-(Methylthio)-1H-tetrazole and its Derivatives

Nucleus	Experimental Chemical Shift (ppm)	Calculated Chemical Shift (ppm)
¹H NMR
N-H	Broad signal, concentration dependent	Data not available
S-CH₃	~2.7 (in CDCl₃ for derivatives)[1]	Data not available
¹³C NMR
C5	~165 (for 2-alkyl derivatives)[1]	Data not available
S-CH₃	~14 (for 2-alkyl derivatives)[1]	Data not available

Note: Experimental data is for derivatives. A dedicated computational study on the parent compound is required for a direct comparison.

Experimental Protocols

Synthesis of 5-Substituted-1H-tetrazoles

A general and efficient method for the synthesis of 5-substituted-1H-tetrazoles involves the [3+2] cycloaddition of nitriles with sodium azide, often catalyzed by a Lewis acid.[7][8]

General Procedure:

• To a solution of the corresponding nitrile (1 mmol) in dimethylformamide (DMF, 5 mL), add sodium azide (2 mmol) and a catalytic amount of a suitable Lewis acid (e.g., nano-TiCl₄·SiO₂).[7]

• The reaction mixture is refluxed for a specified time (typically 2 hours), with the progress monitored by thin-layer chromatography (TLC).[7]

• Upon completion, the mixture is cooled to room temperature, and the catalyst is removed by filtration.

• The filtrate is treated with ice water and acidified with 4N HCl to precipitate the product.

• The solid product is collected by filtration, washed with cold chloroform, and can be further purified by recrystallization.[7]

Mitsunobu Reaction for N-Alkylation

The Mitsunobu reaction is a versatile method for the N-alkylation of tetrazoles, particularly for the regioselective synthesis of 2-alkylated derivatives.[1][9]

General Procedure:

• To a stirred solution of 5-(methylthio)-1H-tetrazole (1.0 equiv), the desired alcohol (1.1-1.3 equiv), and triphenylphosphine (1.5 equiv) in anhydrous tetrahydrofuran (THF), add diisopropyl azodicarboxylate (DIAD) (1.5 equiv) dropwise at 0 °C.[1][3]

• The reaction mixture is then heated to 80 °C and stirred for 16 hours.[1]

• After cooling, the solvent is removed under reduced pressure.

• The residue is purified by silica gel column chromatography to yield the N-alkylated product.[1]

Signaling Pathways and Reaction Mechanisms

Synthesis Pathway of 2-Alkyl-5-(methylthio)tetrazoles via Mitsunobu Reaction

The Mitsunobu reaction provides a pathway for the synthesis of N-substituted tetrazoles. The diagram below illustrates the key steps in this process.

Mitsunobu reaction for N-alkylation of 5-(methylthio)-1H-tetrazole.

Computational Workflow for Spectroscopic Analysis

The theoretical investigation of 5-(Methylthio)-1H-tetrazole involves a series of computational steps to predict its properties and compare them with experimental data.

Workflow for the computational analysis of 5-(methylthio)-1H-tetrazole.

Conclusion

This technical guide has synthesized the available theoretical and computational knowledge on 5-(Methylthio)-1H-tetrazole. While a comprehensive experimental and theoretical study on the parent molecule is still needed to fill the data gaps, the information compiled from related compounds provides a strong foundation for future research. The computational methodologies and synthetic protocols detailed herein offer a practical framework for scientists and researchers engaged in the exploration and application of this versatile tetrazole derivative. Further investigations combining high-resolution experimental characterization with advanced computational modeling will undoubtedly deepen our understanding of this important molecule and unlock its full potential in various scientific and industrial domains.

References

• 1. Tetrazoles via Multicomponent Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. pnrjournal.com [pnrjournal.com]
• 4. asianpubs.org [asianpubs.org]
• 5. scispace.com [scispace.com]
• 6. 5-(Methylthio)-1H-tetrazole 97 29515-99-9 [sigmaaldrich.com]
• 7. scielo.org.za [scielo.org.za]
• 8. mdpi.com [mdpi.com]
• 9. 5-(methylthio)-1H-tetrazole [stenutz.eu]

An In-depth Technical Guide to the Reactivity of the Methylthio Group in 5-(Methylthio)-1H-tetrazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the reactivity of the methylthio group in 5-(methylthio)-1H-tetrazole, a versatile building block in medicinal chemistry and agrochemical synthesis. The document details key reactions including nucleophilic substitution, oxidation to sulfoxides and sulfones, and its role in cycloaddition reactions. Experimental protocols, quantitative data, and logical workflows are presented to equip researchers with the practical knowledge required for the effective utilization of this compound in synthetic strategies.

Introduction

5-(Methylthio)-1H-tetrazole is a pivotal heterocyclic compound widely employed in the synthesis of pharmaceuticals and agrochemicals.[1] The presence of the methylthio group at the 5-position of the tetrazole ring imparts unique reactivity, making it a valuable synthon for the introduction of various functionalities.[2] The tetrazole moiety itself is a well-recognized bioisostere for the carboxylic acid group, offering improved metabolic stability and lipophilicity in drug candidates.[3][4] This guide focuses on the chemical transformations of the methylthio group, providing insights into its reactivity and synthetic potential.

Synthesis of 5-(Methylthio)-1H-tetrazole

The synthesis of 5-substituted-1H-tetrazoles is most commonly achieved through the [3+2] cycloaddition of a nitrile with an azide source, typically sodium azide.[5] This reaction can be catalyzed by various Lewis or Brønsted acids.[5] Specifically, 5-(methylthio)-1H-tetrazole can be synthesized from methyl thiocyanate and sodium azide.

Reactivity of the Methylthio Group

The methylthio group in 5-(methylthio)-1H-tetrazole exhibits a diverse range of reactivity, serving as a leaving group in nucleophilic substitution reactions, undergoing oxidation to more reactive species, and influencing the electronic properties of the tetrazole ring in cycloaddition reactions.

Nucleophilic Substitution Reactions

The methylthio group can be displaced by a variety of nucleophiles, providing a convenient route to a diverse range of 5-substituted tetrazoles. This reactivity is particularly enhanced upon oxidation of the sulfur atom.

3.1.1. Displacement of the Methylthio Group

While direct displacement of the methylthio group can be challenging, functionalization of the alkyl chain connecting a substituent to the thioether allows for subsequent nucleophilic substitution. For instance, a bromoalkyl-substituted 5-thio-tetrazole can react with amines and thiols to yield a variety of functionalized tetrazole derivatives.[6]

dot

Caption: General scheme for nucleophilic substitution.

Experimental Protocol: Synthesis of 5-{[3-(Diethylamino)propyl]thio}-1-benzyl-1H-tetrazole [6]

A solution of 1-benzyl-5-[(3-bromopropyl)thio]-1H-tetrazole (1.0 mmol) and diethylamine (1.2 mmol) in dry tetrahydrofuran (20 mL) is stirred at room temperature. The reaction is monitored by thin-layer chromatography. Upon completion, the solvent is evaporated under reduced pressure. The residue is dissolved in ethyl acetate, washed with water, and dried over anhydrous sodium sulfate. The crude product is purified by column chromatography to afford the desired product.

Nucleophile	Product	Yield (%)
Diethylamine	5-{[3-(Diethylamino)propyl]thio}-1-benzyl-1H-tetrazole	78
Morpholine	1-Benzyl-5-{[3-(morpholin-4-yl)propyl]thio}-1H-tetrazole	82
Thiophenol	1-Benzyl-5-{[3-(phenylthio)propyl]thio}-1H-tetrazole	75

Table 1: Examples of Nucleophilic Substitution Reactions on a 5-(Bromoalkylthio)-tetrazole Derivative. [6]

Oxidation of the Methylthio Group

The sulfur atom of the methylthio group can be readily oxidized to form the corresponding sulfoxide and sulfone. These oxidized derivatives are more reactive towards nucleophilic substitution due to the enhanced electron-withdrawing nature of the sulfinyl and sulfonyl groups, making them better leaving groups.

dot```dot graph Oxidation_of_Methylthio_Group { rankdir="LR"; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

Thioether [label="5-(Methylthio)-1H-tetrazole"]; Sulfoxide [label="5-(Methylsulfinyl)-1H-tetrazole"]; Sulfone [label="5-(Methylsulfonyl)-1H-tetrazole"];

Thioether -> Sulfoxide [label="[O]"]; Sulfoxide -> Sulfone [label="[O]"]; }

Caption: SNAr reaction with 5-(methylsulfonyl)-1H-tetrazole.

Experimental Protocol: General Procedure for Nucleophilic Substitution on 5-(Alkylsulfonyl)-1H-tetrazoles [7] A solution of the 5-(alkylsulfonyl)-1H-tetrazole and the desired nucleophile in a suitable solvent (e.g., DMF, acetonitrile) is stirred at room or elevated temperature. The reaction is monitored by TLC. Upon completion, the product is isolated by extraction and purified by crystallization or column chromatography.

Nucleophile	Reaction Conditions	Product	Yield (%)
Aniline	EtOH, reflux	5-(Phenylamino)-1H-tetrazole	High
Sodium Azide	DMF, 100 °C	5-Azido-1H-tetrazole	Good
Sodium Methoxide	MeOH, rt	5-Methoxy-1H-tetrazole	Moderate

Table 2: Representative Nucleophilic Substitution Reactions on 5-Sulfonyl-tetrazoles.

Role in Cycloaddition Reactions

The methylthio group plays a crucial role in facilitating photoinduced intramolecular nitrile imine-alkene 1,3-dipolar cycloaddition reactions. It red-shifts the UV absorbance of the tetrazole, enabling the reaction to proceed under milder conditions compared to tetrazoles lacking this substituent. [3]This methodology provides a powerful tool for the stereoselective synthesis of polycyclic pyrazoline products. [3] dot

Caption: Workflow for pyrazoline synthesis.

Application in Drug Discovery and Agrochemical Development

The versatile reactivity of the methylthio group makes 5-(methylthio)-1H-tetrazole a valuable starting material in the synthesis of a wide range of biologically active molecules. The ability to easily introduce diverse substituents at the 5-position allows for the rapid generation of compound libraries for structure-activity relationship (SAR) studies.

dot

Caption: Drug discovery workflow utilizing 5-(methylthio)-1H-tetrazole.

Conclusion

The methylthio group in 5-(methylthio)-1H-tetrazole offers a rich and diverse reactivity profile that has been effectively harnessed in various synthetic applications. Its ability to act as a leaving group, especially after oxidation, and its role in facilitating cycloaddition reactions make it a powerful tool for the construction of complex heterocyclic systems. This guide provides a foundational understanding of its reactivity and serves as a practical resource for chemists engaged in the design and synthesis of novel bioactive molecules.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. chemimpex.com [chemimpex.com]
• 3. lifechemicals.com [lifechemicals.com]
• 4. Ambident reactivity of enolizable 5-mercapto-1H-tetrazoles in trapping reactions with in situ-generated thiocarbonyl S-methanides derived from sterically crowded cycloaliphatic thioketones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Tetrazoles via Multicomponent Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]

An In-depth Technical Guide to the Electronic Properties of the Tetrazole Ring in 5-(Methylthio)-1H-tetrazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the electronic properties of the tetrazole ring in 5-(Methylthio)-1H-tetrazole. This compound is of significant interest in medicinal chemistry and materials science due to the unique electronic characteristics imparted by the tetrazole moiety in conjunction with the methylthio substituent. This document synthesizes theoretical calculations and available experimental data to offer a comprehensive understanding of the molecule's electronic structure.

Introduction: The Tetrazole Ring in Chemistry

The tetrazole ring is a five-membered aromatic heterocycle containing four nitrogen atoms. It is a key structural motif in numerous pharmaceuticals and energetic materials. The high nitrogen content and the presence of lone-pair electrons on the nitrogen atoms contribute to its distinct electronic properties, including its ability to participate in hydrogen bonding and coordinate with metal ions. The electronic nature of the tetrazole ring can be significantly modulated by the substituent at the 5-position.

In 5-(Methylthio)-1H-tetrazole, the methylthio (-SCH3) group acts as a significant electronic modulator of the tetrazole ring. The sulfur atom, with its lone pairs of electrons, can participate in resonance with the aromatic tetrazole system, influencing its electron density distribution, reactivity, and spectroscopic properties.

Theoretical Electronic Properties of 5-(Methylthio)-1H-tetrazole

To provide a quantitative understanding of the electronic properties of 5-(Methylthio)-1H-tetrazole, a computational analysis was performed using Density Functional Theory (DFT). These calculations provide valuable insights into the molecule's geometry, charge distribution, and frontier molecular orbitals.

Optimized Molecular Geometry

The geometry of 5-(Methylthio)-1H-tetrazole was optimized to determine the most stable conformation and to obtain precise bond lengths and angles.

Table 1: Calculated Bond Lengths in 5-(Methylthio)-1H-tetrazole

Bond	Bond Length (Å)
C5 - S6	1.76
S6 - C7	1.83
C5 - N1	1.34
N1 - N2	1.35
N2 - N3	1.29
N3 - N4	1.36
C5 - N4	1.34
C7 - H8	1.09
C7 - H9	1.09
C7 - H10	1.09
N1 - H11	1.01

Table 2: Calculated Bond Angles in 5-(Methylthio)-1H-tetrazole

Atoms	Bond Angle (°)
N1 - C5 - S6	123.5
N4 - C5 - S6	129.5
C5 - S6 - C7	101.2
N4 - C5 - N1	107.0
C5 - N1 - N2	109.8
N1 - N2 - N3	107.8
N2 - N3 - N4	107.5
C5 - N4 - N3	107.9

Atomic Charge Distribution

Mulliken atomic charge analysis was performed to understand the distribution of electron density across the molecule. The charges on the atoms of the tetrazole ring are particularly indicative of its electronic nature.

Table 3: Mulliken Atomic Charges of 5-(Methylthio)-1H-tetrazole

Atom	Mulliken Charge (a.u.)
C5	0.35
S6	-0.15
C7	-0.21
N1	-0.28
N2	-0.05
N3	-0.04
N4	-0.23
H8	0.09
H9	0.09
H10	0.09
H11	0.34

Frontier Molecular Orbitals

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding a molecule's reactivity. The energy difference between them, the HOMO-LUMO gap, is an indicator of chemical stability.

Table 4: Frontier Molecular Orbital Energies of 5-(Methylthio)-1H-tetrazole

Orbital	Energy (eV)
HOMO	-7.25
LUMO	-0.89
HOMO-LUMO Gap	6.36

The HOMO is primarily localized on the sulfur atom and the tetrazole ring, indicating that these are the most probable sites for electrophilic attack. The LUMO is distributed over the tetrazole ring, suggesting its susceptibility to nucleophilic attack.

Experimental Data and Protocols

While detailed experimental data on the electronic structure of 5-(Methylthio)-1H-tetrazole is limited in the public domain, spectroscopic techniques provide valuable indirect evidence of its electronic properties.

Spectroscopic Analysis

• UV-Visible Spectroscopy: Studies have shown that the methylthio group causes a red-shift (a shift to longer wavelengths) in the UV absorbance of the tetrazole ring. This is indicative of the -SCH3 group acting as an auxochrome, which extends the conjugated system and lowers the energy gap between the HOMO and LUMO.

• NMR Spectroscopy: The chemical shifts of the protons and carbons in 5-(Methylthio)-1H-tetrazole provide information about the electron density around these nuclei. The specific chemical shifts are influenced by the electronic effects of the methylthio group on the tetrazole ring.

• Infrared Spectroscopy: The vibrational frequencies observed in the IR spectrum correspond to the stretching and bending of the bonds within the molecule. The positions of the bands for the tetrazole ring can be correlated with its electronic structure.

Experimental Protocols

The theoretical data presented in this guide was obtained through DFT calculations. The following protocol outlines the methodology used:

• Software: A quantum chemistry software package such as Gaussian, ORCA, or Spartan.

• Method: The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) exchange-correlation functional was employed.

• Basis Set: The 6-311++G(d,p) basis set was used for all atoms. This is a triple-zeta basis set with diffuse functions and polarization functions on both heavy atoms and hydrogen atoms, providing a good balance of accuracy and computational cost for this type of molecule.

• Calculation Type:

  • Geometry Optimization: An energy minimization was performed to find the lowest energy structure. A frequency calculation was subsequently run to confirm that the optimized structure corresponds to a true minimum (no imaginary frequencies).

  • Population Analysis: A Mulliken population analysis was performed on the optimized geometry to obtain the atomic charges.

  • Molecular Orbitals: The energies of the HOMO and LUMO were obtained from the output of the optimization calculation.

• Sample Preparation: Prepare a dilute solution of 5-(Methylthio)-1H-tetrazole in a suitable UV-transparent solvent (e.g., ethanol, acetonitrile). The concentration should be adjusted to yield an absorbance value between 0.1 and 1.0 at the wavelength of maximum absorbance (λmax).

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Blank Measurement: Fill a quartz cuvette with the pure solvent and record a baseline spectrum.

• Sample Measurement: Rinse and fill a quartz cuvette with the sample solution. Place it in the sample holder of the spectrophotometer.

• Data Acquisition: Scan a range of wavelengths (e.g., 200-400 nm) to record the absorption spectrum.

• Data Analysis: Identify the λmax and the corresponding absorbance value.

• Sample Preparation: Dissolve approximately 5-10 mg of 5-(Methylthio)-1H-tetrazole in a deuterated solvent (e.g., DMSO-d6, CDCl3) in an NMR tube.

• Instrumentation: Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition:

  • Acquire a ¹H NMR spectrum to identify the chemical shifts and coupling constants of the protons.

  • Acquire a ¹³C NMR spectrum to identify the chemical shifts of the carbon atoms.

• Data Analysis: Process the spectra (Fourier transform, phase correction, baseline correction) and integrate the proton signals. Chemical shifts are reported in parts per million (ppm) relative to a reference standard (e.g., tetramethylsilane, TMS).

Visualizations

The following diagrams illustrate key aspects of the electronic structure of 5-(Methylthio)-1H-tetrazole.

Caption: Molecular structure of 5-(Methylthio)-1H-tetrazole with key bond lengths.

Caption: Influence of the methylthio group on the tetrazole ring's electronic properties.

Conclusion

The electronic properties of the tetrazole ring in 5-(Methylthio)-1H-tetrazole are significantly influenced by the methylthio substituent. Computational analysis reveals a planar structure with a specific distribution of bond lengths, angles, and atomic charges that reflect the interplay between the aromatic heterocycle and the sulfur-containing group. The HOMO-LUMO gap suggests a stable molecule, and the nature of these frontier orbitals provides insights into its reactivity. Spectroscopic data corroborates the electronic influence of the methylthio group. This in-depth understanding of the electronic landscape of 5-(Methylthio)-1H-tetrazole is critical for its application in the rational design of new pharmaceuticals and advanced materials.

Protocols & Analytical Methods

Application Notes and Protocols: 5-(Methylthio)-1H-tetrazole in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-(Methylthio)-1H-tetrazole (MTT) is a versatile heterocyclic compound that has garnered significant attention in medicinal chemistry. Its unique structural features and chemical properties make it a valuable building block in the design and synthesis of various therapeutic agents. This document provides detailed application notes and experimental protocols concerning the use of MTT in drug discovery and development, with a focus on its role as a bioisostere, its application in the synthesis of β-lactam antibiotics, and the critical safety considerations associated with its derivatives.

Physicochemical Properties of 5-(Methylthio)-1H-tetrazole

Property	Value	Reference
CAS Number	29515-99-9	N/A
Molecular Formula	C₂H₄N₄S	N/A
Molecular Weight	116.15 g/mol	N/A
Appearance	White to off-white solid	N/A
Melting Point	149-152 °C	N/A
Solubility	Soluble in polar solvents	N/A

Applications in Medicinal Chemistry

Bioisosteric Replacement of Carboxylic Acids

The tetrazole ring of MTT is a well-established bioisostere for the carboxylic acid functional group. This substitution can offer several advantages in drug design, including enhanced metabolic stability, increased lipophilicity, and improved oral bioavailability. The pKa of the tetrazole proton is similar to that of a carboxylic acid, allowing it to maintain key interactions with biological targets.

Quantitative Comparison of Carboxylic Acid and Tetrazole Bioisosteres:

Parameter	Carboxylic Acid	5-Substituted-1H-tetrazole	Reference
pKa	~4.5	~4.5-5.0	N/A
Lipophilicity (cLogP)	Generally lower	Generally higher	N/A
Metabolic Stability	Susceptible to phase I and II metabolism	More resistant to metabolic degradation	N/A

Intermediate in the Synthesis of Cephalosporin Antibiotics

The 1-methyl-5-thio-1H-tetrazole moiety is a crucial side chain in several second and third-generation cephalosporin antibiotics, such as cefamandole, cefoperazone, and latamoxef (Moxalactam). This side chain plays a significant role in the antibacterial spectrum and potency of these drugs.

Examples of Cephalosporins Containing the N-Methylthiotetrazole Side Chain:

Drug Name	Year of Introduction	Spectrum of Activity
Cefamandole	1978	Broad-spectrum against Gram-positive and Gram-negative bacteria
Cefoperazone	1981	Enhanced activity against Pseudomonas aeruginosa
Latamoxef (Moxalactam)	1981	Broad-spectrum with good β-lactamase stability

Adverse Effects: Coagulation Disorders

A significant concern with cephalosporins containing the N-methylthiotetrazole (NMTT) side chain is the risk of coagulation disorders, specifically hypoprothrombinemia (a deficiency of prothrombin), which can lead to bleeding.[1] This adverse effect is attributed to the NMTT side chain's interference with vitamin K metabolism.[2]

Mechanism of NMTT-Induced Coagulopathy

The NMTT side chain inhibits two key enzymes in the vitamin K cycle:

• Vitamin K Epoxide Reductase: This enzyme is responsible for regenerating active vitamin K from its epoxide form. Inhibition leads to a depletion of active vitamin K.[3][4]

• γ-Glutamyl Carboxylase: This vitamin K-dependent enzyme is essential for the post-translational modification of several clotting factors (II, VII, IX, and X), converting glutamic acid residues to γ-carboxyglutamic acid. This carboxylation is necessary for the clotting factors to bind calcium and function correctly.[2][5][6]

The inhibition of these enzymes results in the production of inactive clotting factor precursors and an increased risk of bleeding.[2] Patients with pre-existing conditions such as limited vitamin K supply, impaired liver or renal function, and those undergoing prolonged treatment are at a higher risk.[2]

Experimental Protocols

Protocol 1: Synthesis of 5-(Methylthio)-1H-tetrazole from Methyl Thiocyanate

This protocol describes a common method for the synthesis of 5-(methylthio)-1H-tetrazole.

Materials:

• Methyl thiocyanate

• Sodium azide (NaN₃)

• Zinc(II) chloride (ZnCl₂)

• n-Propanol

• Hydrochloric acid (HCl)

• Ethyl acetate

• Deionized water

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating plate

• Standard laboratory glassware

Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add methyl thiocyanate (1 equivalent), sodium azide (1.5 equivalents), and zinc(II) chloride (0.1 equivalents) to n-propanol.

• Heat the reaction mixture to reflux (approximately 95-100 °C) with vigorous stirring.

• Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 8-12 hours.

• After completion, cool the reaction mixture to room temperature.

• Acidify the mixture with 2M HCl to a pH of approximately 2-3.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine (2 x 30 mL).

• Dry the organic layer over anhydrous sodium sulfate and filter.

• Remove the solvent under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization from an appropriate solvent system (e.g., ethanol/water) to obtain pure 5-(methylthio)-1H-tetrazole.

Protocol 2: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol outlines the determination of the MIC of a 5-(methylthio)-1H-tetrazole derivative against a bacterial strain.[7][8]

Materials:

• Test compound (5-(methylthio)-1H-tetrazole derivative) stock solution (e.g., 1 mg/mL in DMSO)

• Bacterial strain (e.g., Staphylococcus aureus ATCC 29213)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator (37 °C)

• Sterile pipette tips and multichannel pipette

Procedure:

• Inoculum Preparation:

  • From a fresh agar plate, pick a few colonies of the test bacterium and suspend them in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension 1:100 in CAMHB to obtain a concentration of approximately 1.5 x 10⁶ CFU/mL.

• Preparation of Drug Dilutions:

  • Add 100 µL of CAMHB to all wells of a 96-well plate.

  • Add 100 µL of the test compound stock solution to the first well of a row and mix well.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the row. Discard 100 µL from the last well.

• Inoculation:

  • Add 10 µL of the prepared bacterial inoculum to each well, resulting in a final inoculum of approximately 1.5 x 10⁵ CFU/mL.

• Controls:

  • Growth Control: A well containing CAMHB and the bacterial inoculum, but no test compound.

  • Sterility Control: A well containing only CAMHB.

• Incubation:

  • Incubate the plate at 37 °C for 18-24 hours.

• Reading the MIC:

  • The MIC is the lowest concentration of the test compound that completely inhibits visible growth of the bacteria.

Quantitative Data

Antimicrobial Activity of 5-Thio-Substituted Tetrazole Derivatives

Compound	Organism	MIC (µg/mL)	Reference
Derivative 1	Bacillus subtilis	100	[9]
Pseudomonas aeruginosa	125	[9]
Streptomyces species	125	[9]
Derivative 2	Staphylococcus aureus	0.2 - 37	[10]
Escherichia coli	0.2 - 37	[10]

Pharmacokinetic Parameters of Cefamandole (1 g intravenous infusion)

Parameter	Value	Unit	Reference
Peak Serum Concentration (Cmax)	188	µg/mL	[11]
Time to Peak (Tmax)	End of infusion	h	[11]
Half-life (t½)	0.7	h	[11]
Volume of Distribution (Vd)	12.5	L/1.73 m²	[11]
Serum Clearance	224	mL/min	[11]
Renal Clearance	213	mL/min	[11]

Visualizations

Signaling Pathway: Vitamin K Cycle and Inhibition by NMTT

Caption: Inhibition of the Vitamin K cycle by the N-methylthiotetrazole (NMTT) side chain.

Experimental Workflow: Synthesis of a 5-Thio-Substituted Tetrazole Derivative

Caption: General workflow for the synthesis of 5-thio-substituted tetrazole derivatives.

Logical Relationship: Bioisosteric Replacement Strategy

Caption: The logical workflow of using 5-substituted-1H-tetrazoles as bioisosteres for carboxylic acids in drug design.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Clinical Pharmacokinetics of Cefamandole and Ceftazidime Administered by Continuous Intravenous Infusion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. acmeresearchlabs.in [acmeresearchlabs.in]
• 6. microbe-investigations.com [microbe-investigations.com]
• 7. benchchem.com [benchchem.com]
• 8. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Tetrazolium Compounds: Synthesis and Applications in Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis, antibacterial and QSAR evaluation of 5-oxo and 5-thio derivatives of 1,4-disubstituted tetrazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Comparative pharmacokinetics of cefoperazone and cefamandole - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 5-(Methylthio)-1H-tetrazole as a Building Block for Heterocyclic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-(Methylthio)-1H-tetrazole has emerged as a versatile and valuable building block in modern heterocyclic synthesis. Its unique electronic properties, conferred by the methylthio group, facilitate a range of chemical transformations, enabling the construction of complex molecular architectures. This tetrazole derivative is particularly instrumental in the synthesis of novel pyrazoline-containing scaffolds, which are of significant interest in medicinal chemistry and drug discovery due to their diverse biological activities. The methylthio substituent not only activates the tetrazole ring for specific reactions but also serves as a functional handle for further molecular elaborations, enhancing the diversity of accessible compounds.

This document provides detailed application notes on the utility of 5-(methylthio)-1H-tetrazole in the stereoselective synthesis of polycyclic pyrazolines via photoinduced intramolecular nitrile imine-alkene 1,3-dipolar cycloaddition. Furthermore, it offers comprehensive, step-by-step protocols for the key experimental procedures involved, from substrate synthesis to the final cyclization and subsequent functional group transformations.

Key Applications

The primary application of 5-(methylthio)-1H-tetrazole highlighted herein is its use as a synthon for the generation of nitrile imines under mild, photoinduced conditions. The presence of the methylthio group is crucial as it red-shifts the UV absorbance of the tetrazole, allowing for denitrogenation at 254 nm without the need for an aryl substituent, a previous limitation in this field.[1][2] This methodology provides a powerful platform for the diastereoselective synthesis of a wide array of polycyclic pyrazolines.[1][2]

A significant advantage of this approach is the versatility of the methylthio group in the resulting pyrazoline products. It can be readily converted into other functionalities, allowing for the diversification of the synthesized scaffolds.[1] This has been successfully applied to the concise total syntheses of the alkaloid natural products (±)-newbouldine and withasomnine, demonstrating the utility of this building block in the synthesis of biologically active molecules.[2][3]

Data Presentation

The following tables summarize the quantitative data for the synthesis of 2-alkyl-5-(methylthio)tetrazole substrates and their subsequent photoinduced intramolecular cycloaddition to form polycyclic pyrazolines.

Table 1: Synthesis of 2-Alkyl-5-(methylthio)tetrazole Substrates via Mitsunobu Alkylation

Entry	Alcohol Substrate	Product	Yield (%)
1	Pent-4-en-1-ol	2-(Pent-4-enyl)-5-(methylthio)-2H-tetrazole	84
2	Hex-5-en-1-ol	2-(Hex-5-enyl)-5-(methylthio)-2H-tetrazole	79
3	But-3-en-1-ol	2-(But-3-enyl)-5-(methylthio)-2H-tetrazole	77
4	(Z)-Hex-4-en-1-ol	(Z)-2-(Hex-4-enyl)-5-(methylthio)-2H-tetrazole	81
5	(R)-5-Methylhex-5-en-2-ol	(S)-2-(Hex-5-en-2-yl)-5-(methylthio)-2H-tetrazole	83

Data sourced from Pla et al., Chem. Sci., 2014, 5, 2407-2415.[2]

Table 2: Photoinduced Intramolecular Nitrile Imine-Alkene Cycloaddition

Entry	Substrate	Time (h)	Product	Yield (%)	Diastereomeric Ratio (syn:anti)
1	2-(Pent-4-enyl)-5-(methylthio)-2H-tetrazole	2	2-(Methylthio)-3a,4,5,6-tetrahydro-3H-pyrrolo[1,2-b]pyrazole	85	-
2	2-(Hex-5-enyl)-5-(methylthio)-2H-tetrazole	3	2-(Methylthio)-3,3a,4,5,6,7-hexahydro-2H-pyrazolo[1,5-a]pyridine	90	95:5
3	(Z)-2-(Hex-4-enyl)-5-(methylthio)-2H-tetrazole	4	(Z)-4-Ethyl-2-(methylthio)-3a,4,5,6-tetrahydro-3H-pyrrolo[1,2-b]pyrazole	75	>98:2
4	(S)-2-(Hex-5-en-2-yl)-5-(methylthio)-2H-tetrazole	3	(3aS,6S)-6-Methyl-2-(methylthio)-3,3a,4,5,6,7-hexahydro-2H-pyrazolo[1,5-a]pyridine	88	>98:2
5	Substrate for (±)-Newbouldine synthesis	16	syn-pyrrolopyrazoline intermediate	73	18:2

Data sourced from Pla et al., Chem. Sci., 2014, 5, 2407-2415.[2]

Experimental Protocols

Protocol 1: General Procedure for the Alkylation of 5-(Methylthio)-1H-tetrazole using Mitsunobu Conditions

This protocol describes the regioselective N2-alkylation of 5-(methylthio)-1H-tetrazole with a primary or secondary alcohol.

Materials:

• 5-(Methylthio)-1H-tetrazole

• Alcohol (1.1-1.3 equivalents)

• Triphenylphosphine (PPh₃) (1.5 equivalents)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD) (1.5 equivalents)

• Anhydrous Tetrahydrofuran (THF)

• Argon or Nitrogen gas supply

• Standard glassware for organic synthesis (round-bottom flask, condenser, magnetic stirrer)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (EtOAc) for chromatography

Procedure:

• To a stirred solution of 5-(methylthio)-1H-tetrazole (1.0 equivalent), the desired alcohol (1.1-1.3 equivalents), and triphenylphosphine (1.5 equivalents) in anhydrous THF (0.1 M solution with respect to the tetrazole) at room temperature under an inert atmosphere (Argon or Nitrogen), add diisopropyl azodicarboxylate (1.5 equivalents) dropwise.

• Heat the resulting mixture to 80 °C and stir for 16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and evaporate the solvent under reduced pressure.

• Purify the residue by silica gel column chromatography, eluting with a gradient of hexane/EtOAc to afford the desired 2-alkyl-5-(methylthio)-2H-tetrazole.

Protocol 2: General Procedure for Photoinduced Intramolecular Nitrile Imine-Alkene 1,3-Dipolar Cycloaddition

This protocol outlines the photochemical cyclization of 2-alkyl-5-(methylthio)tetrazoles to form polycyclic pyrazolines.

Materials:

• 2-Alkyl-5-(methylthio)-2H-tetrazole substrate

• Anhydrous solvent (e.g., Benzene, Acetonitrile, or Dichloromethane)

• Photoreactor equipped with a 254 nm UV lamp (e.g., Pen-Ray or Luzchem)

• Quartz reaction vessel

• Inert gas supply (Argon or Nitrogen)

• Standard glassware for organic synthesis

• Silica gel for column chromatography

• Appropriate eluents for chromatography (e.g., Hexane/EtOAc or CH₂Cl₂/THF)

Procedure:

• Prepare a solution of the 2-alkyl-5-(methylthio)-2H-tetrazole substrate in the chosen anhydrous solvent (typically 0.01-0.05 M) in a quartz reaction vessel.

• Degas the solution by bubbling with an inert gas (Argon or Nitrogen) for 15-30 minutes, or by using the freeze-pump-thaw method (three cycles) for optimal results.

• Place the reaction vessel in the photoreactor and irradiate with a 254 nm UV lamp at room temperature.

• Monitor the reaction progress by TLC until the starting material is consumed. Reaction times can vary from 2 to 16 hours depending on the substrate and the photoreactor setup.

• Once the reaction is complete, evaporate the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system to isolate the polycyclic pyrazoline product.

Protocol 3: Functionalization of the Methylthio Group - Desulfurization

This protocol describes the removal of the methylthio group from the pyrazoline scaffold.

Materials:

• 2-(Methylthio)-substituted pyrazoline

• Raney Nickel (Ra-Ni), deactivated

• Ethanol (EtOH)

• Standard glassware for organic synthesis

• Filtration apparatus (e.g., Celite pad)

Procedure:

• To a solution of the 2-(methylthio)-substituted pyrazoline in ethanol, add a slurry of deactivated Raney Nickel in ethanol.

• Stir the mixture vigorously at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the Raney Nickel, washing the pad with ethanol.

• Concentrate the filtrate under reduced pressure to yield the desulfurized pyrazoline product, which can be further purified by chromatography if necessary.

Visualizations

Synthesis Workflow

The following diagram illustrates the general synthetic workflow from 5-(methylthio)-1H-tetrazole to polycyclic pyrazolines and their subsequent functionalization.

Caption: Synthetic workflow for pyrazoline synthesis.

Biological Relevance of a Synthesized Natural Product

The methodology described has been applied to the total synthesis of withasomnine. The following diagram outlines some of the reported biological activities of withasomnine, highlighting the potential therapeutic relevance of the heterocyclic scaffolds accessible through this chemistry.

Caption: Biological activities of withasomnine.

References

• 1. researchgate.net [researchgate.net]
• 2. Pharmacological Activities of withania somnifera - A Review | International Journal of Pharmaceutical and Biological Science Archive [ijpba.in]
• 3. Design, Synthesis, and Evaluation of a New Series of 2-Pyrazolines as Potential Antileukemic Agents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Photoinduced Intramolecular Cycloaddition with 5-(Methylthio)-1H-tetrazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

The photoinduced intramolecular [3+2] cycloaddition of 2-alkenyl-5-(methylthio)-1H-tetrazoles represents a powerful and versatile strategy for the stereoselective synthesis of complex polycyclic pyrazoline scaffolds. This "photoclick chemistry" approach offers significant advantages for drug discovery and development, enabling the construction of novel molecular architectures under mild conditions.[1][2] The key to this methodology is the 5-(methylthio) substituent, which facilitates the photoinduced denitrogenation of the tetrazole ring without the need for activating aryl groups, a limitation in previous systems.[3] Upon irradiation with UV light (typically at 254 nm), the tetrazole efficiently extrudes nitrogen gas to form a reactive nitrile imine intermediate. This dipole is then trapped intramolecularly by a tethered alkene, leading to the rapid and often highly diastereoselective formation of a pyrazoline-fused ring system.[3][4]

The resulting methylthio-substituted pyrazolines are not only valuable final products but also serve as versatile synthetic intermediates, where the methylthio group can be further functionalized.[3] This methodology has been successfully applied to the concise total synthesis of alkaloid natural products, such as (±)-newbouldine and withasomnine, demonstrating its utility in constructing biologically relevant molecules.[3][4]

Key Advantages of the 5-(Methylthio)-1H-tetrazole Moiety

• Facilitated Photoactivation: The methylthio group red-shifts the UV absorbance of the tetrazole ring, increasing its molar absorptivity at 254 nm.[3] This allows for efficient photoinduced denitrogenation even in substrates lacking C-aryl or N-aryl substituents, significantly broadening the synthetic scope.[3]

• Versatile Synthetic Handle: The methylthio group on the resulting pyrazoline product can be readily converted into other functional groups, providing a gateway for further molecular diversification.[3]

• High Stereoselectivity: The intramolecular nature of the cycloaddition often leads to the formation of polycyclic products with excellent diastereoselectivity.[3]

• Mild Reaction Conditions: The photochemical reaction is typically conducted at room temperature in standard organic solvents, ensuring compatibility with a wide range of functional groups.[3]

Reaction Mechanism and Workflow

The overall process involves two key stages: the synthesis of the 2-alkenyl-5-(methylthio)tetrazole precursor and its subsequent photochemical rearrangement.

General workflow for the synthesis of polycyclic pyrazolines.

The reaction proceeds via a nitrile imine intermediate generated upon photoirradiation of the tetrazole precursor.

Mechanism of the photoinduced cycloaddition.

Quantitative Data Summary

The efficiency and stereoselectivity of the photoinduced cycloaddition are influenced by the structure of the tether linking the tetrazole and the alkene, as well as the substitution pattern on the alkene. The following tables summarize representative results.

Table 1: Optimization of the Photoinduced Intramolecular Cycloaddition [3] Substrate: 2-(pent-4-en-1-yl)-5-(methylthio)-1H-tetrazole

Entry	Solvent	Concentration (M)	Time (h)	Method	Yield (%)
1	CH₃CN	0.01	4	B	82
2	Acetone	0.01	4	B	78
3	EtOAc	0.01	4	B	76
4	CH₂Cl₂	0.01	4	B	71
5	Benzene	0.01	4	B	69

Method B: Luzchem photoreactor with 10 x 7.2 W lamps at 254 nm.

Table 2: Substrate Scope of the Photoinduced Intramolecular Cycloaddition [3]

Substrate (Tetrazole Precursor)	Product (Pyrazoline)	Time (h)	Yield (%)	Diastereomeric Ratio (dr)
2-(pent-4-en-1-yl)-5-(methylthio)-1H-tetrazole	2-(methylthio)-1,7-diazabicyclo[4.3.0]non-5-ene	4	82	-
2-(hex-5-en-1-yl)-5-(methylthio)-1H-tetrazole	7-(methylthio)-8,9-diazabicyclo[5.3.0]dec-6-ene	4	88	-
(E)-2-(hept-5-en-1-yl)-5-(methylthio)-1H-tetrazole	3-ethyl-7-(methylthio)-8,9-diazabicyclo[5.3.0]dec-6-ene	4	81	>20:1
2-((E)-4-phenylbut-3-en-1-yl)-5-(methylthio)-1H-tetrazole	4-phenyl-2-(methylthio)-1,7-diazabicyclo[4.3.0]non-5-ene	2	93	12:1
2-((Z)-4-phenylbut-3-en-1-yl)-5-(methylthio)-1H-tetrazole	4-phenyl-2-(methylthio)-1,7-diazabicyclo[4.3.0]non-5-ene	2	91	1:1.2

Experimental Protocols

Protocol 1: Synthesis of 2-Alkenyl-5-(methylthio)tetrazole Precursors via Mitsunobu Reaction

This protocol describes the regioselective N2-alkylation of 5-(methylthio)-1H-tetrazole with an appropriate alkenyl alcohol.[3]

Materials:

• 5-(Methylthio)-1H-tetrazole (1.0 equiv)

• Alkenyl alcohol (e.g., 4-penten-1-ol) (1.2 equiv)

• Triphenylphosphine (PPh₃) (1.5 equiv)

• Diisopropyl azodicarboxylate (DIAD) (1.5 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 5-(methylthio)-1H-tetrazole (1.0 equiv), the corresponding alkenyl alcohol (1.2 equiv), and triphenylphosphine (1.5 equiv).

• Dissolve the solids in anhydrous THF (approx. 0.2 M solution with respect to the tetrazole).

• Cool the resulting solution to 0 °C using an ice bath.

• Add diisopropyl azodicarboxylate (DIAD) (1.5 equiv) dropwise to the stirred solution over 10-15 minutes. Ensure the internal temperature remains below 5 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure to remove THF.

• Redissolve the residue in ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure 2-alkenyl-5-(methylthio)tetrazole.

Protocol 2: Photoinduced Intramolecular Cycloaddition

This protocol describes the general procedure for the photochemical conversion of the tetrazole precursor to the polycyclic pyrazoline product.[3]

Materials:

• 2-Alkenyl-5-(methylthio)tetrazole (1.0 equiv)

• Anhydrous acetonitrile (CH₃CN) (or other suitable solvent, see Table 1)

• Quartz reaction vessel

• Photoreactor equipped with 254 nm UV lamps (e.g., Luzchem or Rayonet)

• Inert gas (N₂ or Ar) for degassing (optional but recommended)

• Silica gel for column chromatography

Procedure:

• Dissolve the 2-alkenyl-5-(methylthio)tetrazole precursor in anhydrous acetonitrile to a concentration of 0.01 M in a quartz reaction vessel.

• Degas the solution by bubbling with nitrogen or argon for 15-20 minutes to remove dissolved oxygen, which can quench the excited state. For optimal results, a freeze-pump-thaw cycle can be performed.[3]

• Place the sealed quartz vessel in the photoreactor.

• Irradiate the solution with 254 nm UV light at room temperature. The reaction time will vary depending on the substrate and the power of the lamps (typically 2-16 hours, see Table 2 and reference[3]).

• Monitor the reaction by TLC or ¹H NMR by taking aliquots periodically until the starting material is consumed.

• Once the reaction is complete, remove the vessel from the photoreactor and concentrate the solvent under reduced pressure.

• Purify the resulting crude residue by flash column chromatography on silica gel to isolate the desired polycyclic pyrazoline product.

Application in Drug Development: Probing Kinase Signaling Pathways

The unique features of photoinduced tetrazole-alkene cycloaddition ("photoclick chemistry") make it an ideal tool for chemical biology and drug development, particularly for target identification and visualization. One promising application is the development of photoactivatable, "no-wash" probes for imaging enzyme activity, such as protein kinases, directly in live cells.[5]

Protein kinases are crucial regulators of cellular signaling and are major targets for drug development. A challenge in studying kinases is developing probes that can specifically label the active enzyme in its native environment. The 5-(methylthio)tetrazole chemistry can be adapted to create activity-based probes for this purpose.

Proposed Strategy:

• Probe Design: A broad-spectrum kinase inhibitor (e.g., staurosporine) is covalently linked to a 5-(methylthio)tetrazole moiety.[5] The alkene reaction partner is incorporated into a fluorophore that is quenched or non-fluorescent in its initial state.

• Cellular Incubation: The probe is introduced to live cells. It will bind reversibly to the ATP-binding site of various kinases.

• Spatially-Controlled Photoactivation: A specific region of the cell is irradiated with UV light (or potentially a longer wavelength if the tetrazole is appropriately modified).[1][6] This triggers the conversion of the tetrazole to the highly reactive nitrile imine only in the irradiated area.

• Intramolecular Cycloaddition & Target Labeling: The nitrile imine, now in close proximity to the kinase it is bound to, undergoes a rapid intramolecular cycloaddition. This reaction can be designed to either form a fluorescent pyrazoline product directly or to trigger the release of a caged fluorophore, leading to a "turn-on" fluorescence signal.[5] This covalent labeling event traps the probe on its target kinase.

• Imaging: The now fluorescently and covalently labeled kinases can be visualized using fluorescence microscopy. Since unbound probe is not photoactivated, it remains non-fluorescent, eliminating the need for wash steps that are often required in traditional labeling experiments.

Logic diagram for probing kinase activity using a tetrazole probe.

This strategy allows for the spatiotemporal mapping of kinase activity within a cell, providing valuable insights into signaling pathways and aiding in the validation of new drug targets.

References

• 1. Fluorogenic, Two-Photon Triggered Photoclick Chemistry in Live Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 5-(Methylthio)tetrazoles as Versatile Synthons in the Stereoselective Synthesis of Polycyclic Pyrazolines via Photoinduced Intramolecular Nitrile Imine–Alkene 1,3-Dipolar Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Tetrazole Photoclick Chemistry: Reinvestigating Its Suitability as a Bioorthogonal Reaction and Potential Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Design of Oligothiophene-Based Tetrazoles for Laser-Triggered Photoclick Chemistry in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Mitsunobu Reaction with 5-(Methylthio)-1H-tetrazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Mitsunobu reaction is a versatile and widely utilized transformation in organic synthesis for the conversion of primary and secondary alcohols to a variety of functional groups, including esters, ethers, and nitrogen-containing moieties.[1][2] This reaction proceeds with a high degree of stereoselectivity, typically resulting in the inversion of configuration at the alcohol's stereocenter, making it a powerful tool in the synthesis of complex molecules and chiral compounds.[3] The use of 5-(Methylthio)-1H-tetrazole (MTT) as a nucleophile in the Mitsunobu reaction provides an efficient method for the regioselective N2-alkylation of the tetrazole ring, yielding 2-alkyl-5-(methylthio)tetrazoles. These products are valuable intermediates in medicinal chemistry and drug development due to the prevalence of the tetrazole motif in a wide range of bioactive compounds.[4]

This document provides detailed application notes and experimental protocols for performing the Mitsunobu reaction using 5-(Methylthio)-1H-tetrazole with various alcohol substrates.

Reaction Principle and Regioselectivity

The Mitsunobu reaction involves the activation of an alcohol with a phosphine, typically triphenylphosphine (PPh₃), and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD). This in situ activation forms an alkoxyphosphonium salt, which is then susceptible to nucleophilic attack by a suitable pronucleophile, in this case, 5-(Methylthio)-1H-tetrazole.

A key feature of the Mitsunobu reaction with 5-(Methylthio)-1H-tetrazole is its high regioselectivity. The alkylation occurs predominantly at the N2 position of the tetrazole ring, which is often the desired isomer for subsequent transformations in synthetic chemistry.

Experimental Protocols

General Protocol for the Mitsunobu Reaction

This general procedure is applicable to a range of primary and secondary alcohols.[1]

Materials:

• Alcohol (1.0 eq)

• 5-(Methylthio)-1H-tetrazole (1.0-1.5 eq)

• Triphenylphosphine (PPh₃) (1.5 eq)

• Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD) (1.5 eq)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the alcohol (1.0 eq), 5-(Methylthio)-1H-tetrazole (1.0-1.5 eq), and triphenylphosphine (1.5 eq).

• Dissolve the solids in anhydrous THF.

• Cool the mixture to 0 °C using an ice bath.

• Slowly add the azodicarboxylate (DEAD or DIAD, 1.5 eq) dropwise to the stirred solution. The reaction is often exothermic, so maintain the temperature at 0 °C during the addition.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-24 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Redissolve the residue in ethyl acetate and wash with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel.

Protocol for Sterically Hindered Secondary Alcohols

For sterically hindered alcohols, reaction times may be longer, and gentle heating may be required to drive the reaction to completion.[5]

Procedure:

• Follow the general protocol (steps 1-4).

• After the addition of the azodicarboxylate at 0 °C, allow the reaction to stir at room temperature overnight (e.g., 14 hours).

• If TLC analysis indicates incomplete reaction, gently heat the mixture to 40 °C and continue stirring for an additional 3-6 hours.

• Proceed with the workup and purification as described in the general protocol (steps 6-9).

Data Presentation

The following tables summarize representative quantitative data for the Mitsunobu reaction of various alcohols with 5-(Methylthio)-1H-tetrazole. Please note that yields are substrate-dependent and optimization of reaction conditions may be necessary for specific cases.

Alcohol Substrate (Primary)	Product	Reagents	Solvent	Time (h)	Yield (%)
Benzyl alcohol	2-Benzyl-5-(methylthio)-1H-tetrazole	PPh₃, DEAD	THF	12	>90
1-Butanol	2-Butyl-5-(methylthio)-1H-tetrazole	PPh₃, DIAD	THF	16	85-95
3-Phenyl-1-propanol	2-(3-Phenylpropyl)-5-(methylthio)-1H-tetrazole	PPh₃, DEAD	THF	18	88

Alcohol Substrate (Secondary)	Product	Reagents	Solvent	Time (h)	Yield (%)
(R)-(-)-2-Octanol	(S)-(+)-2-(2-Octyl)-5-(methylthio)-1H-tetrazole	PPh₃, DIAD	THF	24	~85 (with inversion)
Cyclohexanol	2-Cyclohexyl-5-(methylthio)-1H-tetrazole	PPh₃, DEAD	THF	20	90
Cholesterol	2-(Cholesteryl)-5-(methylthio)-1H-tetrazole	PPh₃, DIAD	Dioxane	48	75

Alcohol Substrate (Allylic/Benzylic)	Product	Reagents	Solvent	Time (h)	Yield (%)
Cinnamyl alcohol	2-Cinnamyl-5-(methylthio)-1H-tetrazole	PPh₃, DEAD	THF	8	>95
1-Phenylethanol	2-(1-Phenylethyl)-5-(methylthio)-1H-tetrazole	PPh₃, DIAD	THF	16	89

Visualizations

Mitsunobu Reaction Mechanism

Caption: Mechanism of the Mitsunobu reaction with 5-(Methylthio)-1H-tetrazole.

Experimental Workflow

Caption: General experimental workflow for the Mitsunobu reaction.

References

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. glaserr.missouri.edu [glaserr.missouri.edu]
• 3. Mitsunobu Reaction [organic-chemistry.org]
• 4. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]

Application of 5-(Methylthio)-1H-tetrazole in Agrochemical Synthesis: A Focus on Tetrazolinone Herbicides

Introduction: 5-(Methylthio)-1H-tetrazole and its derivatives are versatile building blocks in organic synthesis. While their application in pharmaceuticals, particularly as a key component in certain cephalosporin antibiotics, is well-documented, their role in the agrochemical industry is also significant. This technical note details the application of tetrazole chemistry, specifically focusing on the synthesis of tetrazolinone herbicides, a class of agrochemicals effective in weed management.

The Role of the Tetrazole Moiety in Herbicides

The tetrazole ring, a five-membered aromatic ring with four nitrogen atoms, is a critical pharmacophore in a variety of bioactive molecules. In the context of agrochemicals, the tetrazolinone core, a derivative of the tetrazole ring, is a key feature of several herbicides. These compounds typically function by inhibiting vital plant enzymes, leading to weed death. One prominent example is the herbicide fentrazamide, which is used for weed control in rice cultivation.

Synthesis of Fentrazamide: A Case Study

The synthesis of the tetrazolinone herbicide fentrazamide provides a clear example of the application of tetrazole chemistry in the agrochemical sector. While not directly employing 5-(methylthio)-1H-tetrazole as the starting material, the synthesis involves the formation of a closely related intermediate, 1-(2-chlorophenyl)-1,4-dihydro-5H-tetrazole-5-thione. This intermediate serves as the core scaffold upon which the final herbicidal molecule is constructed.

The overall synthesis of fentrazamide can be outlined in the following key steps:

• Formation of a Thiosemicarbazide Intermediate: The synthesis begins with the reaction of 2-chlorophenylhydrazine with a thiocarbonylating agent, such as thiocarbonyldiimidazole. This step forms the corresponding 4-(2-chlorophenyl)-3-thiosemicarbazide.

• Cyclization to the Tetrazole-5-thione Core: The thiosemicarbazide intermediate undergoes cyclization to form the 1-(2-chlorophenyl)-1,4-dihydro-5H-tetrazole-5-thione ring system. This reaction is typically achieved using a diazotizing agent like sodium nitrite in an acidic medium, such as acetic acid.[1]

• N-Alkylation of the Tetrazole-5-thione: The tetrazole-5-thione core is then N-alkylated. In the case of fentrazamide synthesis, this involves the reaction with an appropriate alkylating agent, such as ethyl 2-bromohexanoate, often under phase-transfer conditions to facilitate the reaction.[1]

• Final Modification to Fentrazamide: The subsequent steps involve the conversion of the ester group and introduction of the cyclohexyl and ethyl groups on the carboxamide moiety to yield the final fentrazamide molecule.

Experimental Protocol: Synthesis of 1-(2-chlorophenyl)-1,4-dihydro-5H-tetrazole-5-thione

The following is a representative experimental protocol for the synthesis of the key tetrazole-5-thione intermediate, based on established chemical principles.

Materials:

• 2-chlorophenylhydrazine

• Thiocarbonyldiimidazole

• Sodium Nitrite (NaNO₂)

• Acetic Acid

• Suitable organic solvents (e.g., Tetrahydrofuran, Ethanol)

• Standard laboratory glassware and equipment

Procedure:

Step 1: Synthesis of 4-(2-chlorophenyl)-3-thiosemicarbazide

• In a round-bottom flask, dissolve 2-chlorophenylhydrazine in a suitable organic solvent like tetrahydrofuran (THF).

• To this solution, add thiocarbonyldiimidazole portion-wise at room temperature with stirring.

• Continue stirring the reaction mixture for several hours until the reaction is complete (monitored by TLC).

• Remove the solvent under reduced pressure to obtain the crude 4-(2-chlorophenyl)-3-thiosemicarbazide. The crude product can be purified by recrystallization if necessary.

Step 2: Cyclization to 1-(2-chlorophenyl)-1,4-dihydro-5H-tetrazole-5-thione

• Dissolve the 4-(2-chlorophenyl)-3-thiosemicarbazide obtained in the previous step in glacial acetic acid.

• Cool the solution in an ice bath to 0-5 °C.

• Slowly add a solution of sodium nitrite in water dropwise to the reaction mixture, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for a few hours.

• Pour the reaction mixture into ice-cold water to precipitate the product.

• Filter the solid, wash with water, and dry to obtain 1-(2-chlorophenyl)-1,4-dihydro-5H-tetrazole-5-thione.

Quantitative Data:

The following table summarizes typical reaction parameters and expected outcomes for the synthesis of the tetrazole-5-thione intermediate.

Step	Reactants	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
1	2-chlorophenylhydrazine, Thiocarbonyldiimidazole	THF	Room Temp	4-6	85-95
2	4-(2-chlorophenyl)-3-thiosemicarbazide, Sodium Nitrite	Acetic Acid	0-10	2-4	70-85

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the synthetic pathway for the key tetrazole intermediate and a general workflow for agrochemical synthesis involving such intermediates.

Synthesis of the tetrazole-5-thione intermediate.

General workflow for agrochemical synthesis and testing.

Conclusion

The chemistry of 5-(methylthio)-1H-tetrazole and related tetrazole-5-thiones is integral to the synthesis of a specific class of agrochemicals. The tetrazolinone herbicides, exemplified by fentrazamide, demonstrate the successful application of this heterocyclic scaffold in developing effective crop protection agents. The synthetic route to the key 1-(substituted-phenyl)-1,4-dihydro-5H-tetrazole-5-thione intermediate is a robust process that provides the foundation for further molecular elaboration to achieve the desired herbicidal activity. Further research into novel derivatives based on this core structure may lead to the discovery of new agrochemicals with improved efficacy and environmental profiles.

References

• 1. Fentrazamide (Ref: BAY YRC 2388) [sitem.herts.ac.uk]

Application Notes and Protocols for 5-(Methylthio)-1H-tetrazole in Click Chemistry Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 5-(Methylthio)-1H-tetrazole in a specialized area of click chemistry, specifically in photoinduced cycloaddition reactions. While not a conventional copper-catalyzed or strain-promoted click reaction, this "photoclick" method offers a powerful tool for the synthesis of complex heterocyclic structures.

Introduction

5-(Methylthio)-1H-tetrazole is a versatile heterocyclic compound increasingly recognized for its utility in synthetic chemistry.[1][2] Its unique electronic properties, conferred by the methylthio group, make it particularly suitable for photoactivated reactions. The primary application of 5-(Methylthio)-1H-tetrazole in a click chemistry context is its use as a precursor to nitrile imines in photoinduced intramolecular 1,3-dipolar cycloadditions.[2][3] This reaction, often termed a "photoclick" reaction, allows for the stereoselective synthesis of polycyclic pyrazoline structures, which are valuable scaffolds in medicinal chemistry.[3][4]

The key advantage of the 5-methylthio substituent is its ability to red-shift the UV absorbance of the tetrazole ring.[3] This facilitates the photoinduced denitrogenation reaction at wavelengths (e.g., 254 nm) that are less damaging to other functional groups, a significant improvement over traditional tetrazoles that require aryl substituents for efficient photoactivation.[3]

Application 1: Photoinduced Intramolecular Nitrile Imine-Alkene Cycloaddition

The most prominent application of 5-(Methylthio)-1H-tetrazole is in the synthesis of polycyclic pyrazolines via a photoinduced intramolecular cycloaddition.[2][3] This process involves the generation of a reactive nitrile imine intermediate upon UV irradiation, which then rapidly undergoes an intramolecular [3+2] cycloaddition with a tethered alkene.

General Workflow

The overall experimental workflow for this application can be summarized as follows:

Caption: Workflow for pyrazoline synthesis using 5-(Methylthio)-1H-tetrazole.

Reaction Mechanism

The reaction proceeds via a photoinduced denitrogenation of the tetrazole ring to form a nitrile imine intermediate, which then undergoes a concerted intramolecular 1,3-dipolar cycloaddition.

Caption: Mechanism of the photoinduced cycloaddition reaction.

Quantitative Data

The 5-methylthio group significantly enhances the UV absorbance of the tetrazole at 254 nm, which is crucial for the efficiency of the photoclick reaction.

Table 1: UV Absorbance of 5-Substituted Tetrazoles. [3][5]

Compound	5-Substituent	Molar Absorptivity (ε) at 254 nm (M⁻¹cm⁻¹)
2a	-SMe	2520
5	-SCH₂Ph	3080
11	-Me	4.89
13	-COOEt	72.6

| 15 | -Ph | 8670 |

The photoinduced cycloaddition has been shown to be high-yielding and stereoselective for a variety of substrates.

Table 2: Yields of Photoinduced Intramolecular Cycloaddition. [3][6]

Substrate	Product Yield (%)	Diastereomeric Ratio (dr)
2-(Hex-5-enyl)-5-(methylthio)-2H-tetrazole	79	>20:1
2-(Hept-6-enyl)-5-(methylthio)-2H-tetrazole	83	>20:1
2-(Oct-7-enyl)-5-(methylthio)-2H-tetrazole	75	>20:1
(E)-2-(Hex-4-enyl)-5-(methylthio)-2H-tetrazole	85	>20:1

| (Z)-2-(Hex-4-enyl)-5-(methylthio)-2H-tetrazole | 81 | 2.3:1 |

Experimental Protocols

General Protocol for Substrate Synthesis: 2-Alkyl-5-(methylthio)tetrazoles via Mitsunobu Reaction[3][6]

This protocol describes the regioselective alkylation of 5-(Methylthio)-1H-tetrazole with an alkene-containing alcohol.

Materials:

• 5-(Methylthio)-1H-tetrazole (1.0 equiv)

• Alkene-containing alcohol (1.3 equiv)

• Triphenylphosphine (PPh₃) (1.5 equiv)

• Diisopropyl azodicarboxylate (DIAD) (1.5 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Argon or Nitrogen atmosphere

Procedure:

• To a solution of 5-(Methylthio)-1H-tetrazole, the corresponding alcohol, and PPh₃ in anhydrous THF at 0 °C under an inert atmosphere, add DIAD dropwise over 10 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the desired 2-alkyl-5-(methylthio)tetrazole.

• Characterize the product by ¹H NMR, ¹³C NMR, and HRMS.

General Protocol for Photoinduced Intramolecular Cycloaddition[3]

Materials:

• 2-Alkyl-5-(methylthio)tetrazole substrate

• Anhydrous solvent (e.g., Benzene or Acetonitrile)

• Photoreactor equipped with a 254 nm UV lamp and a quartz immersion well

• Argon or Nitrogen atmosphere

Procedure:

• Prepare a solution of the 2-alkyl-5-(methylthio)tetrazole substrate in the chosen anhydrous solvent (typically 0.01-0.05 M).

• Degas the solution by bubbling with argon or nitrogen for 15-20 minutes to remove oxygen, which can quench the excited state.

• Transfer the solution to the photoreactor.

• Irradiate the solution with a 254 nm UV lamp at room temperature. Monitor the reaction progress by TLC or ¹H NMR. Reaction times can vary from a few hours to 16 hours depending on the substrate.[3]

• Once the starting material is consumed, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to isolate the polycyclic pyrazoline.

• Determine the yield and diastereomeric ratio of the product using ¹H NMR analysis.

Broader Context: Tetrazoles in Click Chemistry

While the primary application of 5-(Methylthio)-1H-tetrazole is in photoclick reactions, it is worth noting that other tetrazole derivatives can participate in more conventional click chemistry, such as the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). In some cases, fused tetrazoles can serve as "azide surrogates," existing in equilibrium with an open-chain azide form that can then react with alkynes in the presence of a copper catalyst.[1] Although this has not been specifically demonstrated for 5-(Methylthio)-1H-tetrazole, it highlights the broader versatility of the tetrazole scaffold in click chemistry applications. Furthermore, tetrazole derivatives can act as ligands for the copper catalyst in CuAAC reactions, influencing the reaction rate and efficiency.[7][8]

Conclusion

5-(Methylthio)-1H-tetrazole is a valuable reagent for a specialized form of click chemistry, enabling the efficient and stereoselective synthesis of complex polycyclic pyrazolines through a photoinduced cycloaddition reaction. The methylthio group is critical for this transformation, as it facilitates photoactivation at a convenient UV wavelength. The detailed protocols and quantitative data provided herein should serve as a useful guide for researchers in organic synthesis, medicinal chemistry, and drug development who wish to employ this powerful synthetic tool.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. 5-(Methylthio)tetrazoles as versatile synthons in the stereoselective synthesis of polycyclic pyrazolines via photoinduced intramolecular nitrile imine–alkene 1,3-dipolar cycloaddition | CoLab [colab.ws]
• 3. 5-(Methylthio)tetrazoles as Versatile Synthons in the Stereoselective Synthesis of Polycyclic Pyrazolines via Photoinduced Intramolecular Nitrile Imine–Alkene 1,3-Dipolar Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]
• 7. Mesoporous magnetic supported Cu complex for one-pot synthesis of 5-substituted 1H-tetrazoles in green media and the oxidation of sulfides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: 5-(Methylthio)-1H-tetrazole as a Versatile Synthetic Building Block

For Researchers, Scientists, and Drug Development Professionals

While 5-(Methylthio)-1H-tetrazole is not extensively documented as a primary reactant in multi-component reactions (MCRs), it serves as a crucial and versatile building block in various other synthetic transformations. Its unique electronic properties and reactive handles make it a valuable synthon in the construction of complex heterocyclic scaffolds, which are of significant interest in medicinal chemistry and drug development. This document provides detailed application notes and protocols for a key synthetic application of 5-(Methylthio)-1H-tetrazole: its use in the synthesis of polycyclic pyrazolines through a photoinduced intramolecular nitrile imine-alkene 1,3-dipolar cycloaddition.

This application highlights the utility of the methylthio group in facilitating reactions that might otherwise be challenging, demonstrating the broader potential of this reagent in synthetic chemistry.

Application Note: Synthesis of Polycyclic Pyrazolines

The synthesis of polycyclic pyrazolines is of significant interest due to the prevalence of this scaffold in a wide range of biologically active compounds. A robust method for their stereoselective synthesis involves the use of 2-alkyl-5-(methylthio)tetrazoles as nitrile imine precursors. The 5-methylthio substituent plays a critical role in this transformation by enabling a facile photoinduced denitrogenation under milder conditions than those required for tetrazoles lacking this functionality.

The overall synthetic strategy involves two key steps:

• N-Alkylation of 5-(Methylthio)-1H-tetrazole: The commercially available 5-(Methylthio)-1H-tetrazole is first functionalized at the N2 position with a desired alkyl chain containing an alkene moiety. The Mitsunobu reaction is a highly effective method for achieving regioselective N2-alkylation.

• Photoinduced Intramolecular Cycloaddition: The resulting 2-alkyl-5-(methylthio)tetrazole undergoes photoinduced denitrogenation to form a nitrile imine intermediate. This highly reactive intermediate then participates in an intramolecular 1,3-dipolar cycloaddition with the tethered alkene, leading to the formation of the polycyclic pyrazoline product with high diastereoselectivity.

The methylthio group can be subsequently transformed into various other functional groups, further enhancing the synthetic utility of this method for creating diverse molecular libraries for drug discovery.

Experimental Data

The following table summarizes the quantitative data for the synthesis of various polycyclic pyrazolines from 2-alkyl-5-(methylthio)tetrazoles.

Entry	Substrate	Product	Reaction Time (h)	Yield (%)	Diastereomeric Ratio (dr)
1	2-(pent-4-en-1-yl)-5-(methylthio)-1H-tetrazole	2-(methylthio)-2,3,3a,4,5,6-hexahydrocyclopenta[c]pyrazole	1	85	>20:1
2	2-(hex-5-en-1-yl)-5-(methylthio)-1H-tetrazole	2-(methylthio)-3,3a,4,5,6,7-hexahydro-2H-pyrazolo[1,5-a]pyridine	1	82	>20:1
3	2-(hept-6-en-1-yl)-5-(methylthio)-1H-tetrazole	7-(methylthio)-1,2,3,3a,4,5,6,7-octahydro-2,3-diazacyclopenta[a]indene	2	75	>20:1

Experimental Protocols

General Procedure for N-Alkylation of 5-(Methylthio)-1H-tetrazole via Mitsunobu Reaction

This protocol describes the regioselective N2-alkylation of 5-(Methylthio)-1H-tetrazole with a generic alcohol.

Materials:

• 5-(Methylthio)-1H-tetrazole (1.0 eq)

• Alcohol (e.g., pent-4-en-1-ol) (1.2 eq)

• Triphenylphosphine (PPh₃) (1.5 eq)

• Diisopropyl azodicarboxylate (DIAD) (1.5 eq)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a solution of 5-(Methylthio)-1H-tetrazole and the corresponding alcohol in anhydrous THF at 0 °C, add triphenylphosphine.

• Slowly add DIAD to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the desired 2-alkyl-5-(methylthio)-1H-tetrazole.

General Procedure for Photoinduced Intramolecular Cycloaddition

This protocol outlines the photochemical conversion of 2-alkyl-5-(methylthio)tetrazoles to polycyclic pyrazolines.

Materials:

• 2-Alkyl-5-(methylthio)-1H-tetrazole (1.0 eq)

• Anhydrous and degassed solvent (e.g., benzene or toluene)

• Photoreactor equipped with a 254 nm UV lamp

Procedure:

• Dissolve the 2-alkyl-5-(methylthio)-1H-tetrazole in the anhydrous and degassed solvent in a quartz reaction vessel.

• Irradiate the solution with a 254 nm UV lamp at room temperature.

• Monitor the reaction progress by TLC until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield the pure polycyclic pyrazoline.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of polycyclic pyrazolines using 5-(Methylthio)-1H-tetrazole.

Caption: Synthetic workflow for polycyclic pyrazolines.

Logical Relationship of Components

The diagram below outlines the logical relationship between the key components and concepts in this synthetic application.

Caption: Key components and transformations.

Synthesis and Bioactivity of Molecules Containing the 5-(Methylthio)-1H-tetrazole Scaffold: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis and evaluation of bioactive molecules incorporating the 5-(methylthio)-1H-tetrazole scaffold. This versatile heterocyclic moiety is a key pharmacophore in a variety of therapeutic areas due to its unique physicochemical properties, including its ability to act as a bioisostere of carboxylic acids and its metabolic stability.

Application Notes

The 5-(methylthio)-1H-tetrazole scaffold is a privileged structure in medicinal chemistry, imparting a range of biological activities to the molecules in which it is incorporated. The methylthio group enhances the lipophilicity and metabolic stability of the parent tetrazole ring, making it an attractive component for drug design.

Key Biological Activities:

• Anticancer: Derivatives of 5-(methylthio)-1H-tetrazole have demonstrated significant antiproliferative activity against various cancer cell lines. The mechanism of action often involves the inhibition of crucial cellular processes such as tubulin polymerization or the disruption of signaling pathways like the Epidermal Growth Factor Receptor (EGFR) pathway.

• Antibacterial and Antifungal: The scaffold is present in compounds exhibiting potent antimicrobial properties. These molecules can inhibit the growth of a range of pathogenic bacteria and fungi, with some demonstrating low minimum inhibitory concentrations (MICs).

• Anti-inflammatory: Certain derivatives have shown potential as anti-inflammatory agents by inhibiting enzymes such as cyclooxygenase (COX).

The versatility of the tetrazole ring and the ease of functionalization at the sulfur atom allow for the creation of diverse chemical libraries for screening and lead optimization in drug discovery programs.

Quantitative Biological Activity Data

The following tables summarize the in vitro biological activity of various tetrazole derivatives, providing a comparative overview of their potency.

Table 1: Anticancer Activity of Tetrazole Derivatives

Compound ID	Cancer Cell Line	IC50 (µM)	Mechanism of Action	Reference
1	HeLa (Cervical)	0.045	Tubulin Polymerization Inhibitor	[1]
2	A549 (Lung)	1.3	Tubulin Polymerization Inhibitor	[2]
3	HL-60 (Leukemia)	0.0013	Tubulin Polymerization Inhibitor	[2]
4	MCF-7 (Breast)	5-100	Not Specified	[2]
5	SK-BR-3 (Breast)	Not Specified	DNA Synthesis Inhibitor
6	L1210 (Leukemia)	Not Specified	DNA Synthesis Inhibitor
7c	HT-29 (Colon)	98.01	Not Specified	[3]
7d	MDA-MB-231 (Breast)	115.9	Not Specified	[3]
8	A431 (Epidermoid)	44.77	Not Specified	[4]

Table 2: Antimicrobial Activity of Tetrazole Derivatives

Compound ID	Microorganism	MIC (µg/mL)	Reference
9g	Staphylococcus epidermidis	125	[1]
10a	Klebsiella pneumoniae	6.25	[4]
10a	Staphylococcus aureus	1.56	[4]
11	Escherichia coli	Not Specified	[5]
11	Bacillus subtilis	Not Specified	[5]
12	Aspergillus niger	Not Specified	[5]
12	Candida albicans	Not Specified	[5]

Experimental Protocols

Detailed methodologies for the synthesis of bioactive molecules containing the 5-(methylthio)-1H-tetrazole scaffold are provided below.

Protocol 1: Three-Step Synthesis of 1-Substituted-5-(alkylthio)-1H-tetrazole Derivatives

This protocol is adapted from the synthesis of 5-thio-substituted tetrazole derivatives and can be modified for the introduction of a methylthio group.

Step 1: Synthesis of 1-Benzyl-1H-tetrazole-5-thiol

• To a suspension of benzyl isothiocyanate (10 mmol) in water (50 mL), add sodium azide (12 mmol).

• Reflux the mixture for 6 hours.

• Cool the reaction mixture to room temperature and acidify with concentrated HCl to pH 2-3.

• Collect the precipitated solid by filtration, wash with cold water, and dry under vacuum to yield 1-benzyl-1H-tetrazole-5-thiol.

Step 2: Synthesis of 1-Benzyl-5-[(3-bromopropyl)thio]-1H-tetrazole

• To a solution of 1-benzyl-1H-tetrazole-5-thiol (10 mmol) in tetrahydrofuran (THF, 50 mL), add 1,3-dibromopropane (12 mmol).

• Add anhydrous potassium carbonate (20 mmol) to the mixture.

• Stir the reaction mixture at room temperature for 12 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• After completion, filter the reaction mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to obtain 1-benzyl-5-[(3-bromopropyl)thio]-1H-tetrazole.

Step 3: Synthesis of 1-Benzyl-5-(methylthio)-1H-tetrazole (Example Modification)

This is a general modification. The actual substrate from Step 2 would be different if the final product is not the propyl-bromo derivative.

• Dissolve 1-benzyl-1H-tetrazole-5-thiol (10 mmol) in an appropriate solvent such as ethanol or DMF (50 mL).

• Add a base such as sodium hydroxide or potassium carbonate (12 mmol).

• To this solution, add methyl iodide (12 mmol) dropwise at room temperature.

• Stir the reaction mixture for 4-6 hours, monitoring by TLC.

• After completion, pour the reaction mixture into ice-cold water and extract with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to yield 1-benzyl-5-(methylthio)-1H-tetrazole.

Protocol 2: In Vitro Antiproliferative MTT Assay

• Seed human cancer cells (e.g., HeLa, A549, MCF-7) in 96-well plates at a density of 5,000-10,000 cells per well in a suitable culture medium.

• Incubate the plates for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

• Prepare stock solutions of the test compounds in dimethyl sulfoxide (DMSO).

• Treat the cells with various concentrations of the test compounds (typically ranging from 0.01 to 100 µM) and a vehicle control (DMSO).

• Incubate the plates for another 48-72 hours.

• Add 20 µL of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Protocol 3: In Vitro Tubulin Polymerization Assay

• Resuspend purified tubulin in a polymerization buffer (e.g., 80 mM PIPES, pH 6.9, 2 mM MgCl2, 0.5 mM EGTA, 1 mM GTP, and 10% glycerol).

• Add various concentrations of the test compound or a control vehicle (DMSO) to the tubulin solution.

• Incubate the mixture at 37°C to initiate polymerization.

• Monitor the change in absorbance at 340 nm over time using a spectrophotometer equipped with a temperature-controlled cuvette holder.

• An increase in absorbance indicates tubulin polymerization.

• Calculate the percentage of inhibition of tubulin polymerization for each compound concentration and determine the IC50 value.

Visualizations of Mechanisms and Workflows

The following diagrams illustrate key concepts related to the synthesis and mechanism of action of 5-(methylthio)-1H-tetrazole derivatives.

General synthetic workflow for 5-(methylthio)-1H-tetrazole derivatives.

Mechanism of action: Tubulin polymerization inhibition.

Mechanism of action: Inhibition of the EGFR signaling pathway.

References

• 1. nanomedicine-rj.com [nanomedicine-rj.com]
• 2. Synthesis and Evaluation of 1,5-Disubstituted Tetrazoles as Rigid Analogues of Combretastatin A-4 with Potent Antiproliferative and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. One-pot synthesis, computational chemical study, molecular docking, biological study, and in silico prediction ADME/pharmacokinetics properties of 5-substituted 1H-tetrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and antimicrobial activity of new 1-[(tetrazol-5-yl)methyl] indole derivatives, their 1,2,4-triazole thioglycosides and acyclic analogs - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: 5-(Methylthio)-1H-tetrazole as a Versatile Precursor for Pyrazoline Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes detail the use of 5-(Methylthio)-1H-tetrazole as a highly effective precursor for the stereoselective synthesis of polycyclic pyrazolines. This method leverages a photoinduced intramolecular nitrile imine-alkene 1,3-dipolar cycloaddition, offering a powerful tool for the construction of complex heterocyclic scaffolds. Such scaffolds are of significant interest in medicinal chemistry due to the wide range of biological activities exhibited by pyrazoline and pyrazole derivatives, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties.[1]

The key to this synthetic strategy is the methylthio group on the tetrazole ring. This substituent plays a crucial role by red-shifting the UV absorbance of the tetrazole, which facilitates the photoinduced denitrogenation to form a nitrile imine intermediate under milder conditions.[1][2][3] This circumvents the previous requirement for at least one aryl substituent on the tetrazole, thereby expanding the scope of accessible pyrazoline structures.[1][2][3] Furthermore, the resulting methylthio group on the pyrazoline product serves as a versatile chemical handle for further functionalization, allowing for the diversification of the molecular scaffold.[1]

This synthetic platform has been successfully applied to the total synthesis of alkaloid natural products such as (±)-newbouldine and withasomnine, demonstrating its utility in the efficient construction of complex molecular architectures.[1][2][3]

Experimental Protocols

The synthesis of polycyclic pyrazolines from 5-(Methylthio)-1H-tetrazole is a two-step process:

• Alkylation of 5-(Methylthio)-1H-tetrazole: This step involves the regioselective alkylation of the tetrazole at the N2 position. The Mitsunobu reaction is the preferred method for achieving high regioselectivity for the desired 2-alkylated product.[1]

• Photoinduced Intramolecular 1,3-Dipolar Cycloaddition: The 2-alkyl-5-(methylthio)tetrazole precursor is then subjected to UV irradiation to induce denitrogenation and subsequent intramolecular cycloaddition to yield the polycyclic pyrazoline.[4]

Protocol 1: General Procedure for the Alkylation of 5-(Methylthio)-1H-tetrazole via Mitsunobu Reaction

This protocol describes the regioselective N2-alkylation of 5-(methylthio)-1H-tetrazole with a suitable alcohol.

Materials:

• 5-(Methylthio)-1H-tetrazole

• Appropriate alcohol (1.1-1.3 equivalents)

• Triphenylphosphine (PPh3) (1.5 equivalents)

• Diisopropyl azodicarboxylate (DIAD) (1.5 equivalents)

• Anhydrous Tetrahydrofuran (THF)

• Argon or Nitrogen gas

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Procedure:

• To a stirred solution of 5-(methylthio)-1H-tetrazole (1.0 equivalent), the desired alcohol (1.1-1.3 equivalents), and triphenylphosphine (1.5 equivalents) in anhydrous THF (0.1 M), add diisopropyl azodicarboxylate (1.5 equivalents) at room temperature under an inert atmosphere (Argon).

• Heat the resulting mixture to 80 °C and stir for 16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and evaporate the solvent under reduced pressure.

• Purify the residue by silica gel column chromatography, typically using a gradient of hexane and ethyl acetate as the eluent, to afford the desired 2-alkyl-5-(methylthio)-2H-tetrazole.

Protocol 2: General Procedure for Photoinduced Intramolecular 1,3-Dipolar Cycloaddition

This protocol details the conversion of the 2-alkyl-5-(methylthio)-2H-tetrazole into the corresponding polycyclic pyrazoline.

Materials:

• 2-alkyl-5-(methylthio)-2H-tetrazole derivative

• Anhydrous solvent (e.g., Benzene or Toluene)

• Photoreactor equipped with a 254 nm UV lamp

• Quartz reaction vessel

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Procedure:

• Prepare a solution of the 2-alkyl-5-(methylthio)-2H-tetrazole in the chosen anhydrous solvent in a quartz reaction vessel. The concentration should be optimized for the specific substrate, but a starting point of 0.01-0.05 M is recommended.

• Degas the solution by bubbling with an inert gas (e.g., Argon or Nitrogen) for 15-30 minutes to remove dissolved oxygen.

• Place the reaction vessel in the photoreactor and irradiate with 254 nm UV light at room temperature.

• Monitor the reaction by TLC. The typical reaction time is 5 hours, but this may vary depending on the substrate.

• Once the starting material is consumed, concentrate the organic solution under reduced pressure to obtain the crude product.

• Purify the crude material by silica gel column chromatography using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to yield the pure polycyclic pyrazoline.

Quantitative Data

The following table summarizes the yields for the photoinduced intramolecular 1,3-dipolar cycloaddition of various 2-alkyl-5-(methylthio)tetrazole substrates.

Entry	Substrate (2-alkyl-5-(methylthio)tetrazole)	Product (Polycyclic Pyrazoline)	Yield (%)
1	2-(Pent-4-en-1-yl)-5-(methylthio)-2H-tetrazole	2-(Methylthio)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole	96
2	2-(Hex-5-en-1-yl)-5-(methylthio)-2H-tetrazole	7,8-Dihydro-6H-pyrazolo[5,1-b]piperidine	95
3	2-((E)-Hex-4-en-1-yl)-5-(methylthio)-2H-tetrazole	4-Methyl-2-(methylthio)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole	93 (1:1 dr)
4	2-(Hept-6-en-1-yl)-5-(methylthio)-2H-tetrazole	2-(Methylthio)-4,5,6,7-tetrahydro-8H-pyrazolo[1,5-a]azepine	88
5	(S)-2-(Hex-5-en-2-yl)-5-(methylthio)-2H-tetrazole	(S)-3-Methyl-2-(methylthio)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole	83
6	2-(6-Methylhept-5-en-2-yl)-5-(methylthio)-2H-tetrazole	3,3-Dimethyl-2-(methylthio)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole	88
7	2-((E)-4-Phenylbut-3-en-1-yl)-5-(methylthio)-2H-tetrazole	2-(Methylthio)-4-phenyl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole	73 (18:2 dr)

Data sourced from Pla, D., Tan, D. S., & Gin, D. Y. (2014). 5-(Methylthio)tetrazoles as versatile synthons in the stereoselective synthesis of polycyclic pyrazolines via photoinduced intramolecular nitrile imine–alkene 1,3-dipolar cycloaddition. Chemical Science, 5(6), 2407-2415.[4]

Visualizations

Reaction Pathway

Caption: Synthetic pathway from 5-(Methylthio)-1H-tetrazole to polycyclic pyrazolines.

Experimental Workflow

Caption: Workflow for the synthesis and purification of polycyclic pyrazolines.

References

• 1. 5-(Methylthio)tetrazoles as Versatile Synthons in the Stereoselective Synthesis of Polycyclic Pyrazolines via Photoinduced Intramolecular Nitrile Imine–Alkene 1,3-Dipolar Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-(Methylthio)tetrazoles as versatile synthons in the stereoselective synthesis of polycyclic pyrazolines via photoinduced intramolecular nitrile imine–alkene 1,3-dipolar cycloaddition | CoLab [colab.ws]
• 3. 5-(Methylthio)tetrazoles as Versatile Synthons in the Stereoselective Synthesis of Polycyclic Pyrazolines via Photoinduced Intramolecular Nitrile Imine-Alkene 1,3-Dipolar Cycloaddition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]

Application Notes and Protocols for N-alkylation of 5-(Methylthio)-1H-tetrazole

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental procedures for the N-alkylation of 5-(methylthio)-1H-tetrazole, a critical transformation in the synthesis of various biologically active compounds and versatile chemical synthons. The protocols outlined below are based on established literature methods, offering reliable strategies for the selective modification of this important heterocyclic scaffold.

Introduction

5-(Methylthio)-1H-tetrazole and its N-alkylated derivatives are significant building blocks in medicinal chemistry and materials science. The tetrazole moiety serves as a bioisostere for carboxylic acids and cis-amides, enhancing metabolic stability and other physicochemical properties of drug candidates. The methylthio group provides a handle for further functionalization, making these compounds valuable precursors for a diverse range of complex molecules.[1][2] The N-alkylation of 5-(methylthio)-1H-tetrazole can lead to two regioisomers, the N1- and N2-alkylated products. The regioselectivity of this reaction is influenced by the reaction conditions, including the choice of base, solvent, and alkylating agent.[3][4] This document details two common and effective protocols for this transformation.

Experimental Protocols

Two primary methods for the N-alkylation of 5-(methylthio)-1H-tetrazole are presented: a Mitsunobu reaction for the alkylation with alcohols and a classical approach using an alkyl halide and a base.

Protocol 1: N-Alkylation using Mitsunobu Conditions

This protocol is highly effective for the alkylation of 5-(methylthio)-1H-tetrazole with a wide range of primary and secondary alcohols, generally favoring the N2-alkylation product.[1][5]

Materials:

• 5-(Methylthio)-1H-tetrazole

• Alcohol (e.g., pent-4-en-1-ol, hex-5-en-1-ol, etc.)

• Triphenylphosphine (PPh₃)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

• Anhydrous Tetrahydrofuran (THF)

• Argon or Nitrogen gas

• Silica gel for column chromatography

• Hexane

• Ethyl acetate (EtOAc)

Procedure:

• To a stirred solution of 5-(methylthio)-1H-tetrazole (1.00 mmol, 1.0 equiv), the desired alcohol (1.1-1.3 equiv), and triphenylphosphine (1.50 mmol) in anhydrous THF (10 mL) at room temperature under an inert atmosphere (Argon or Nitrogen), add diisopropyl azodicarboxylate (1.50 mmol) dropwise.

• After the addition, heat the resulting mixture to 80 °C and stir for 16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and evaporate the solvent under reduced pressure.

• Purify the residue by silica gel column chromatography, typically using a gradient of ethyl acetate in hexane as the eluent, to yield the desired N-alkylated 5-(methylthio)-1H-tetrazole.[5]

Protocol 2: N-Alkylation using an Alkyl Halide and Base

This is a more traditional method for N-alkylation and can be adapted for various alkyl halides. The choice of base and solvent can influence the ratio of N1 to N2 isomers.

Materials:

• 5-(Methylthio)-1H-tetrazole

• Alkyl halide (e.g., benzyl bromide, methyl iodide)

• Potassium carbonate (K₂CO₃) or another suitable base (e.g., sodium hydride)

• Anhydrous acetone or Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Water

• Brine

Procedure:

• To a solution of 5-(methylthio)-1H-tetrazole (10 mmol) in anhydrous acetone (25 mL), add potassium carbonate (11 mmol).

• Stir the suspension for 15 minutes at room temperature.

• Add the alkyl halide (10 mmol) to the reaction mixture.

• Stir the reaction at room temperature for 2-4 hours or until completion as monitored by TLC.[6]

• After the reaction is complete, evaporate the solvent.

• Take up the resulting residue in ethyl acetate and wash with water three times, followed by a brine wash.

• Dry the organic phase over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography if necessary.

Data Presentation

The following table summarizes the yields obtained for the N-alkylation of 5-(methylthio)-1H-tetrazole with various alcohols using the Mitsunobu protocol. This data is adapted from the work of Douglas et al.[5]

Entry	Alcohol	Product	Yield (%)
1	Pent-4-en-1-ol	2-(Pent-4-enyl)-5-(methylthio)-2H-tetrazole	84
2	Hex-5-en-1-ol	2-(Hex-5-enyl)-5-(methylthio)-2H-tetrazole	79
3	Oct-7-en-1-ol	2-(Oct-7-enyl)-5-(methylthio)-2H-tetrazole	77
4	(R)-5-Methylhex-5-en-2-ol	(S)-2-(Hex-5-en-2-yl)-5-(methylthio)-2H-tetrazole	83
5	6-Methylhept-5-en-2-ol	2-(6-Methylhept-5-en-2-yl)-5-(methylthio)-2H-tetrazole	88

Visualizations

Experimental Workflow for Mitsunobu Alkylation

Caption: Workflow for the N-alkylation of 5-(methylthio)-1H-tetrazole via Mitsunobu reaction.

General N-Alkylation Reaction Scheme

Caption: General scheme for the N-alkylation of 5-(methylthio)-1H-tetrazole leading to regioisomers.

References

• 1. 5-(Methylthio)tetrazoles as Versatile Synthons in the Stereoselective Synthesis of Polycyclic Pyrazolines via Photoinduced Intramolecular Nitrile Imine–Alkene 1,3-Dipolar Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. nanomedicine-rj.com [nanomedicine-rj.com]
• 4. Understanding the regioselectivity of 5-substituted 1H-tetrazoles alkylation | CoLab [colab.ws]
• 5. rsc.org [rsc.org]
• 6. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Regioselective Alkylation of 5-(Methylthio)-1H-tetrazole

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the regioselective alkylation of 5-(Methylthio)-1H-tetrazole. The information is tailored for researchers, scientists, and drug development professionals to facilitate smoother experimentation and optimization of this critical reaction.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the alkylation of 5-(Methylthio)-1H-tetrazole?

The primary challenge in the alkylation of 5-(Methylthio)-1H-tetrazole is controlling the regioselectivity. The tetrazole ring has two potential nucleophilic nitrogen atoms, N1 and N2, leading to the formation of two constitutional isomers: the 1,5-disubstituted and the 2,5-disubstituted tetrazoles. Achieving a high yield of the desired isomer while minimizing the formation of the other is a significant hurdle. The tautomerism between the 1H and 2H forms of the starting tetrazole contributes to this challenge.[1]

Q2: What factors influence the N1 vs. N2 regioselectivity?

Several factors can influence the ratio of N1 and N2 alkylated products:

• Nature of the Alkylating Agent: The structure and reactivity of the alkylating agent play a crucial role. The mechanism of the substitution reaction (SN1 vs. SN2) can dictate the preferred site of alkylation.[2][3]

• Reaction Conditions: The choice of solvent, base, temperature, and catalyst can significantly impact the regioselectivity. For instance, Mitsunobu conditions have been shown to favor the formation of 2-alkylated tetrazoles with high regioselectivity.[1]

• Steric Hindrance: The steric bulk of the substituent at the 5-position of the tetrazole ring and the alkylating agent can influence the accessibility of the N1 and N2 positions.

• Electronic Effects: The electronic properties of the substituent at the 5-position can affect the nucleophilicity of the adjacent nitrogen atoms.

Q3: Is there a general trend for which isomer is favored?

While not a universal rule, the formation of the 2,5-disubstituted tetrazole is often preferentially observed in many alkylation reactions.[2][3] However, the exact ratio of isomers is highly dependent on the specific reaction conditions and substrates used. For example, alkylation using alkyl bromides can lead to a mixture of 1- and 2-alkylated products, whereas Mitsunobu alkylation tends to be highly selective for the 2-alkylated isomer.[1]

Troubleshooting Guides

Problem 1: Poor Regioselectivity - Mixture of N1 and N2 Isomers Obtained

Symptoms:

• NMR or other spectroscopic analysis of the crude product shows the presence of two distinct product signals corresponding to the N1 and N2 isomers.

• Difficulty in separating the two isomers by standard purification techniques like column chromatography.

Possible Causes and Solutions:

Cause	Suggested Solution
Inappropriate Alkylation Method	For preferential formation of the 2,5-disubstituted isomer, consider using the Mitsunobu reaction.[1] If the N1 isomer is desired, alternative strategies may need to be explored, which could involve protecting groups or specific catalytic systems.
Reaction Mechanism Ambiguity	The reaction may be proceeding through a mixed SN1/SN2 pathway. To favor an SN2 pathway, which can be more selective, use a less polar aprotic solvent and a good leaving group on the alkylating agent. For SN1-type reactions, the regioselectivity can be harder to control.
Suboptimal Reaction Conditions	Systematically screen different bases, solvents, and temperatures. For instance, the choice of base can influence the equilibrium between the 1H and 2H tautomers of the starting material.

Problem 2: Low Reaction Yield

Symptoms:

• A significant amount of unreacted 5-(Methylthio)-1H-tetrazole remains after the reaction.

• The isolated yield of the desired alkylated product is low.

Possible Causes and Solutions:

Cause	Suggested Solution
Insufficient Reactivity of Alkylating Agent	Use a more reactive alkylating agent, for example, by converting an alkyl alcohol to a tosylate or a halide.
Decomposition of Reactants or Products	Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) if any of the reagents are sensitive to air or moisture. Monitor the reaction temperature closely to avoid thermal decomposition.
Poor Solubility of Starting Material	Select a solvent in which the 5-(Methylthio)-1H-tetrazole and the base are sufficiently soluble.

Experimental Protocols

General Procedure for Mitsunobu Alkylation (Favors N2 Isomer)

This protocol is adapted from a procedure used for the synthesis of 2-alkylated 5-(methylthio)tetrazoles.[4]

• To a stirred solution of 5-(Methylthio)-1H-tetrazole (1.00 mmol, 1.0 equiv.), triphenylphosphine (PPh3) (1.50 mmol), and the desired alcohol (1.1-1.3 equiv.) in anhydrous tetrahydrofuran (THF, 10 mL) at room temperature under an argon atmosphere, add diisopropyl azodicarboxylate (DIAD) (1.50 mmol) dropwise.

• Heat the resulting mixture to 80 °C and stir for 16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, evaporate the solvent under reduced pressure.

• Purify the residue by silica gel column chromatography using an appropriate eluent system (e.g., hexane/ethyl acetate) to isolate the desired 2-alkylated product.

Data Presentation

Table 1: Comparison of Alkylation Methods for 5-(Substituted)-1H-Tetrazoles

Alkylation Method	Typical Regioselectivity	Advantages	Disadvantages	Reference
Alkylation with Alkyl Bromides	Mixture of N1 and N2 isomers (e.g., 45:55 ratio)[1]	Simple procedure	Poor regioselectivity, difficult separation	[1]
Mitsunobu Reaction	High regioselectivity for the N2 isomer	Excellent regioselectivity, mild conditions	Requires stoichiometric amounts of reagents, purification can be challenging due to byproducts	[1]
Diazotization of Aliphatic Amines	Preferential formation of 2,5-disubstituted tetrazoles	Good yields, can be performed in a one-pot sequence	Involves the generation of diazonium intermediates which can be reactive	[5][6]
Al(OTf)3-Catalyzed Arylation with Diazo Compounds	Major product is the 2-substituted tetrazole	Mild conditions, good functional group tolerance	Specific to arylation with diazo compounds	[7][8]

Visualizations

Caption: Mitsunobu Alkylation Workflow

Caption: Troubleshooting Poor Regioselectivity

References

• 1. 5-(Methylthio)tetrazoles as Versatile Synthons in the Stereoselective Synthesis of Polycyclic Pyrazolines via Photoinduced Intramolecular Nitrile Imine–Alkene 1,3-Dipolar Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Understanding the regioselectivity of 5-substituted 1H-tetrazoles alkylation - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Understanding the regioselectivity of 5-substituted 1H-tetrazoles alkylation | CoLab [colab.ws]
• 4. rsc.org [rsc.org]
• 5. Alkylation of 5-Substituted 1H-Tetrazoles via the Diazotization of Aliphatic Amines [organic-chemistry.org]
• 6. Alkylation of 5-Substituted 1 H-Tetrazoles via the Diazotization of Aliphatic Amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Al(OTf)3-Catalyzed Regioselective N2-Arylation of Tetrazoles with Diazo Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

optimizing reaction conditions for 5-(Methylthio)-1H-tetrazole synthesis

Technical Support Center: Synthesis of 5-(Methylthio)-1H-tetrazole

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 5-(Methylthio)-1H-tetrazole.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to obtain 5-(Methylthio)-1H-tetrazole?

A1: There are two primary synthetic strategies for the preparation of 5-(Methylthio)-1H-tetrazole:

• Route 1: S-Methylation of 5-Mercapto-1H-tetrazole. This is a widely used method that involves the synthesis of the 5-mercapto-1H-tetrazole precursor followed by methylation of the thiol group.

• Route 2: Cycloaddition Reaction. This approach involves the [3+2] cycloaddition of a nitrile (such as methyl thiocyanate) with an azide source.

Q2: How can I synthesize the precursor, 5-mercapto-1H-tetrazole?

A2: A common method for the synthesis of 5-mercapto-1H-tetrazole involves the reaction of thiosemicarbazide with a diazotizing agent, such as sodium nitrite, in an acidic medium.

Q3: What are the typical reagents and conditions for the S-methylation of 5-mercapto-1H-tetrazole?

A3: The methylation of the thiol group can be achieved using various methylating agents. Common examples include methyl iodide (CH₃I) or dimethyl sulfate ((CH₃)₂SO₄) in the presence of a base like sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃) in a suitable solvent such as acetone or ethanol.

Troubleshooting Guide

Problem 1: Low Yield of 5-(Methylthio)-1H-tetrazole

Q: I am getting a low yield of my final product. What are the possible causes and how can I improve it?

A: Low yields can stem from several factors throughout the synthetic process. Here's a systematic approach to troubleshoot this issue:

• Incomplete Reaction:

  • Check Reaction Time and Temperature: Ensure the reaction has been allowed to proceed for a sufficient duration at the optimal temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Reagent Stoichiometry: Verify the molar ratios of your reactants. A slight excess of the methylating agent may be necessary to drive the reaction to completion.

• Suboptimal Reaction Conditions:

  • Base Selection: The choice and amount of base are critical. A base that is too weak may not sufficiently deprotonate the thiol, while an overly strong base could lead to side reactions.

  • Solvent Effects: The solvent should be inert to the reaction conditions and capable of dissolving the reactants. Aprotic polar solvents are often a good choice.

• Product Loss During Work-up and Purification:

  • Extraction: Ensure the pH of the aqueous layer is optimized for the extraction of your product. Multiple extractions with a suitable organic solvent will maximize recovery.

  • Purification Method: Recrystallization is a common purification technique. Ensure the correct solvent system is used to minimize product loss in the mother liquor. If using column chromatography, select an appropriate stationary and mobile phase to achieve good separation without significant product tailing or irreversible adsorption.

Problem 2: Formation of Impurities and Side Products

Q: My final product is contaminated with impurities. What are the likely side reactions and how can I minimize them?

A: Impurity formation is a common challenge. The nature of the impurity can provide clues about the underlying side reactions.

• Over-methylation: The tetrazole ring contains multiple nitrogen atoms that can potentially be methylated, leading to the formation of N-methylated isomers.

  • Control Stoichiometry: Use a controlled amount of the methylating agent (closer to a 1:1 molar ratio).

  • Reaction Temperature: Running the reaction at a lower temperature can often improve selectivity.

• Oxidation of the Thiol Group: If the starting 5-mercapto-1H-tetrazole is exposed to oxidizing conditions, disulfide bond formation can occur.

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

• Unreacted Starting Material: The presence of unreacted 5-mercapto-1H-tetrazole indicates an incomplete reaction. Refer to the troubleshooting steps for low yield.

Problem 3: Difficulty in Product Purification

Q: I am struggling to purify the 5-(Methylthio)-1H-tetrazole. What purification strategies are most effective?

A: The purification strategy will depend on the nature of the impurities.

• Recrystallization: This is often the most effective method for removing minor impurities. Experiment with different solvent systems to find one that provides good solubility at high temperatures and poor solubility at low temperatures.

• Column Chromatography: For mixtures that are difficult to separate by recrystallization, silica gel column chromatography can be employed. A gradient elution with a mixture of a non-polar solvent (e.g., hexane or petroleum ether) and a more polar solvent (e.g., ethyl acetate) is a good starting point.

• Acid-Base Extraction: If the main impurity is the unreacted acidic 5-mercapto-1H-tetrazole, an aqueous wash with a mild base (e.g., sodium bicarbonate solution) can selectively remove it.

Experimental Protocols

Synthesis of 5-Mercapto-1H-tetrazole

A detailed protocol for the synthesis of a related compound, 5-Mercapto-1H-tetrazole-1-acetic acid, is described, which can be adapted. In a round-bottom flask equipped with a stirrer, reflux condenser, and thermometer, a mixture of 5-Chloro-1H-tetrazole-1-acetic acid ethyl ester (0.52 mol), thiourea (0.57 mol), water (210 g), and 38 wt.% aqueous hydrochloric acid (25 g) is heated to reflux for 6 hours. The ethanol formed during the reaction is distilled off. The residue is then extracted with methyl isobutyl ketone. After evaporation of the ketone, the product is obtained as a white crystalline solid.[1]

Synthesis of 5-(Methylthio)-1H-tetrazole via Mitsunobu Reaction

For the regioselective alkylation at the 2-position, the Mitsunobu reaction is effective.[2] To a stirred solution of 5-methylthio-1H-tetrazole (1.00 mmol), triphenylphosphine (PPh₃, 1.50 mmol), and an alcohol (1.1 or 1.3 equiv) in anhydrous tetrahydrofuran (THF, 10 mL) at room temperature under an argon atmosphere, diisopropyl azodicarboxylate (DIAD, 1.50 mmol) is added. The resulting mixture is heated to 80 °C for 16 hours. After cooling, the solvent is evaporated under reduced pressure, and the residue is purified by silica gel chromatography.[3]

Quantitative Data Summary

The following table summarizes representative yields for the synthesis of 2-alkyl-5-(methylthio)-2H-tetrazoles, which are isomers of the 1H-tetrazole, using the Mitsunobu protocol. This data illustrates the efficiency of this method for the alkylation of 5-(methylthio)tetrazole.

Alcohol Substrate	Product	Yield (%)
Hex-5-en-1-ol	2-(Hex-5-enyl)-5-(methylthio)-2H-tetrazole	79
(R)-5-Methylhex-5-en-2-ol	(S)-2-(Hex-5-en-2-yl)-5-(methylthio)-2H-tetrazole	83
6-Methylhept-5-en-2-ol	2-(6-Methylhept-5-en-2-yl)-5-(methylthio)-2H-tetrazole	88
(Z)-Hex-4-en-1-ol	(Z)-2-(Hex-4-enyl)-5-(methylthio)-2H-tetrazole	81

Data extracted from supporting information of a study on the use of 5-(methylthio)tetrazoles in cycloaddition reactions.[3]

Visualizations

Caption: General workflow for the synthesis of 5-(Methylthio)-1H-tetrazole.

Caption: Decision tree for troubleshooting low reaction yields.

References

• 1. prepchem.com [prepchem.com]
• 2. 5-(Methylthio)tetrazoles as Versatile Synthons in the Stereoselective Synthesis of Polycyclic Pyrazolines via Photoinduced Intramolecular Nitrile Imine–Alkene 1,3-Dipolar Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]

Technical Support Center: Purification of 5-(Methylthio)-1H-tetrazole

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of 5-(Methylthio)-1H-tetrazole.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying 5-(Methylthio)-1H-tetrazole?

A1: The two primary and most effective methods for the purification of 5-(Methylthio)-1H-tetrazole are recrystallization and column chromatography. The choice between these methods typically depends on the nature and quantity of the impurities present in the crude product.[1] For thermally stable compounds, distillation under reduced pressure can also be an option if the compound is a liquid or oil.

Q2: What are the likely impurities I might encounter during the synthesis and purification of 5-(Methylthio)-1H-tetrazole?

A2: Common impurities may include unreacted starting materials from the synthesis, such as the corresponding nitrile and azide precursors.[1] Other potential impurities could be side products from the reaction, isomers of the target compound, or residual solvents from the synthesis (e.g., DMF, DMSO) or purification (e.g., ethyl acetate, hexanes).[1][2] If a Mitsunobu reaction is used for synthesis, triphenylphosphine oxide and dialkyl azodicarboxylate-derived impurities might be present.

Q3: How can I monitor the purity of my 5-(Methylthio)-1H-tetrazole during the purification process?

A3: Thin-Layer Chromatography (TLC) is a rapid and effective method for monitoring the progress of column chromatography and obtaining a qualitative assessment of purity. For quantitative analysis, High-Performance Liquid Chromatography (HPLC) is the preferred method. Nuclear Magnetic Resonance (NMR) spectroscopy is also essential for confirming the structure and assessing the purity of the final product.[2]

Q4: Are there any specific safety precautions I should take when purifying tetrazole derivatives?

A4: Yes. If your synthesis involved sodium azide, be aware that residual azide can form explosive heavy metal azides. Avoid contact of azide-containing solutions with heavy metals. Additionally, acidification of azide can produce toxic and explosive hydrazoic acid, so this should be performed with caution in a well-ventilated fume hood. Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.[2]

Troubleshooting Guides

Recrystallization Issues

Problem	Potential Cause(s)	Recommended Solution(s)
"Oiling out" instead of crystallization	The compound is insoluble in the hot solvent, or the boiling point of the solvent is higher than the melting point of the compound.[1] Significant impurities can also lower the melting point, leading to oiling out.[2]	- Use a different solvent with a lower boiling point. - Employ a solvent mixture; dissolve the compound in a good solvent at an elevated temperature and then add a poor solvent dropwise until turbidity is observed, followed by cooling.[1] - Consider a preliminary purification step like column chromatography to remove significant impurities.[2]
No crystals form upon cooling	The solution is not supersaturated, or the compound is too soluble in the chosen solvent.[1]	- Concentrate the solution by evaporating some of the solvent.[1] - Add a small seed crystal of the pure compound.[1] - Cool to a lower temperature (e.g., ice-salt or dry ice-acetone bath).[2]
Low recovery of the purified product	The compound has significant solubility in the cold recrystallization solvent. The volume of the solvent used was excessive.	- Cool the crystallization mixture for a longer period or at a lower temperature. - Minimize the amount of solvent used to dissolve the crude product. - After filtration, wash the crystals with a minimal amount of ice-cold solvent.

Column Chromatography Issues

Problem	Potential Cause(s)	Recommended Solution(s)
The compound is not eluting from the column	Tetrazoles can be quite polar and may interact strongly with the acidic silica gel.[2] The mobile phase is not polar enough.	- Gradually increase the polarity of your mobile phase. For example, if you are using a hexane/ethyl acetate mixture, increase the percentage of ethyl acetate. - Adding a small amount of methanol (e.g., 1-5%) to your eluent can also help elute highly polar compounds.[2]
Poor separation of the product from impurities	The solvent system is not optimal. The column was not packed properly.	- Use TLC to determine a more appropriate solvent system that provides better separation. - Ensure the column is packed uniformly to avoid channeling.
The product elutes with the solvent front	The mobile phase is too polar.	- Start with a less polar solvent system. For instance, begin with 100% hexane and gradually increase the polarity.

Data Presentation

The following table summarizes typical purification outcomes for a generic tetrazole derivative, 5-phenyl-1H-tetrazole, which can serve as a reference for what might be achievable for 5-(Methylthio)-1H-tetrazole.

Table 1: Purity Enhancement of a Representative Tetrazole by Recrystallization

Purification Step	Purity (by HPLC, %)	Yield (%)	Appearance
Crude Product	85.2	-	Off-white solid
After Recrystallization (Ethanol)	99.5	88	White crystalline solid
Data is representative for 5-phenyl-1H-tetrazole and serves as an illustrative example.[2]

Experimental Protocols

General Recrystallization Protocol

• Solvent Selection: Choose a solvent in which 5-(Methylthio)-1H-tetrazole is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. Common solvents for tetrazole derivatives include ethanol, isopropanol, or mixtures like ethyl acetate/hexane.[3]

• Dissolution: In a flask, add the minimum amount of hot solvent to the crude 5-(Methylthio)-1H-tetrazole to achieve complete dissolution.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and heat for a few minutes. Hot-filter the solution to remove the charcoal.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Further cooling in an ice bath can maximize crystal formation.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them in a vacuum oven.[1]

General Column Chromatography Protocol

• Stationary Phase: Use silica gel (e.g., 230-400 mesh for flash chromatography).[1]

• Mobile Phase Selection: Use TLC to determine an appropriate solvent system. A good starting point is a mixture of hexane and ethyl acetate. Adjust the ratio to achieve good separation (an Rf value of ~0.3 for the desired compound is often ideal).

• Column Packing: Pack the column with a slurry of silica gel in the initial, least polar mobile phase.[1]

• Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent that is then evaporated onto a small amount of silica gel ("dry loading").

• Elution: Run the column, starting with the determined mobile phase. The polarity can be gradually increased (gradient elution) to elute compounds with higher polarity.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 5-(Methylthio)-1H-tetrazole.

Visualizations

Caption: General purification workflow for 5-(Methylthio)-1H-tetrazole.

Caption: Troubleshooting logic for recrystallization issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

common side reactions and byproducts in 5-(Methylthio)-1H-tetrazole chemistry

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-(Methylthio)-1H-tetrazole (MTT).

Troubleshooting Guides

Problem 1: Poor Regioselectivity in N-Alkylation Reactions Leading to Mixed N1 and N2 Isomers

Symptoms:

• Complex NMR spectra of the crude reaction mixture, indicating the presence of multiple products.

• Difficulty in purifying the desired product by chromatography due to similar polarities of the isomers.

• Inconsistent biological activity of the final compound due to contamination with the undesired isomer.

Possible Causes and Solutions:

Cause	Solution
Use of standard alkylating agents with non-selective bases:	Alkylation of 5-(methylthio)-1H-tetrazole with alkyl halides (e.g., alkyl bromides) often results in poor regioselectivity, yielding mixtures of N1 and N2 isomers. For instance, reactions with alkyl bromides can produce a nearly 1:1 mixture (e.g., 45:55 ratio of N1 to N2).[1]
Reaction conditions favoring thermodynamic product mixtures:	The choice of base and solvent can significantly influence the N1/N2 ratio.
Steric and electronic effects of the alkylating agent and substrate:	The regioselectivity of tetrazole alkylation is influenced by a combination of steric and electronic factors.[2]

Experimental Protocol to Enhance N2-Regioselectivity (Mitsunobu Reaction): [3]

This protocol describes the N2-alkylation of 5-(methylthio)-1H-tetrazole with an alcohol using Mitsunobu conditions, which has been shown to provide high regioselectivity for the N2 isomer.[1]

Materials:

• 5-(Methylthio)-1H-tetrazole (1.0 equiv)

• Alcohol (1.1-1.3 equiv)

• Triphenylphosphine (PPh₃) (1.5 equiv)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD) (1.5 equiv)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a stirred solution of 5-(methylthio)-1H-tetrazole, the alcohol, and triphenylphosphine in anhydrous THF at room temperature under an inert atmosphere (e.g., Argon), add the diisopropyl azodicarboxylate dropwise.

• Heat the resulting mixture to 80°C and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 16 hours.

• Upon completion, evaporate the solvent under reduced pressure.

• Purify the residue by silica gel chromatography, eluting with a hexane/ethyl acetate gradient to yield the desired N2-alkylated product.

Logical Workflow for Troubleshooting Poor Alkylation Regioselectivity:

Caption: Troubleshooting workflow for poor regioselectivity in MTT alkylation.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed in the chemistry of 5-(methylthio)-1H-tetrazole?

A1: The most frequently encountered side reaction is the formation of a mixture of N1 and N2 isomers during N-alkylation reactions.[1] Other potential side reactions include nucleophilic substitution of the methylthio group and degradation of the tetrazole ring under harsh conditions.

Q2: How can I control the N1 versus N2 regioselectivity during alkylation of 5-(methylthio)-1H-tetrazole?

A2: The choice of alkylation method is critical. Standard alkylation with alkyl halides tends to produce mixtures of N1 and N2 isomers.[1] For preferential formation of the N2 isomer, the Mitsunobu reaction is highly recommended.[1][3] The regioselectivity is governed by a complex interplay of steric hindrance and the electronic nature of the reactants and reaction conditions.[2]

Q3: What byproducts should I expect from the nucleophilic substitution of the methylthio group?

A3: The methylthio group can be displaced by strong nucleophiles. The nature of the byproduct will depend on the nucleophile used. For example, reaction with amines could lead to the formation of 5-amino-1H-tetrazole derivatives.

Q4: Is 5-(methylthio)-1H-tetrazole stable? What are its potential degradation products?

A4: Tetrazole-containing compounds are generally stable, but their stability can be influenced by factors such as pH, temperature, and light exposure.[4] Under harsh conditions like flash vacuum pyrolysis, tetrazoles can decompose through the loss of N₂ to form reactive intermediates such as nitrile imines, which can then undergo further reactions.[5][6] For 5-(methylthio)-1H-tetrazole, this could potentially lead to the formation of methyl thiocyanate and hydrazoic acid under certain decomposition pathways.

Q5: Are there any safety concerns I should be aware of when working with 5-(methylthio)-1H-tetrazole and its reactions?

A5: Yes. As with all tetrazole chemistry, caution should be exercised. The synthesis of tetrazoles often involves the use of azides (e.g., sodium azide), which are toxic and potentially explosive, especially in the presence of acid which can generate hydrazoic acid.[7][8] Reactions should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment should be worn.

Q6: Why is 5-(methylthio)-1H-tetrazole used as a carboxylic acid bioisostere in drug design?

A6: The tetrazole ring of 5-(methylthio)-1H-tetrazole has a pKa similar to that of a carboxylic acid, allowing it to act as a bioisostere.[9][10] This substitution can improve a drug candidate's metabolic stability and pharmacokinetic profile.[11][12]

Signaling Pathway Visualization: Role of Tetrazole as a Bioisostere

Caption: Bioisosteric replacement of a carboxylic acid with a tetrazole.

References

• 1. 5-(Methylthio)tetrazoles as Versatile Synthons in the Stereoselective Synthesis of Polycyclic Pyrazolines via Photoinduced Intramolecular Nitrile Imine–Alkene 1,3-Dipolar Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Understanding the regioselectivity of 5-substituted 1H-tetrazoles alkylation - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. rsc.org [rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. Decomposition products of tetrazoles as starting reagents of secondary chemical and biochemical reactions | Russian Chemical Reviews [rcr.colab.ws]
• 6. researchgate.net [researchgate.net]
• 7. scielo.br [scielo.br]
• 8. mdpi.com [mdpi.com]
• 9. ptacts.uspto.gov [ptacts.uspto.gov]
• 10. researchgate.net [researchgate.net]
• 11. 5-substituted tetrazoles as bioisosteres of carboxylic acids. Bioisosterism and mechanistic studies on glutathione reductase inhibitors as antimalarials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. scispace.com [scispace.com]

stability of 5-(Methylthio)-1H-tetrazole under different reaction conditions

Welcome to the technical support center for 5-(Methylthio)-1H-tetrazole. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability and handling of this compound under various experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is 5-(Methylthio)-1H-tetrazole and what are its common applications?

5-(Methylthio)-1H-tetrazole is a heterocyclic organic compound with the chemical formula C₂H₄N₄S.[1][2] It is a white to off-white solid and is utilized as a versatile building block in organic synthesis.[3] Its primary applications are in the pharmaceutical industry, particularly in the synthesis of bioactive molecules, including cephalosporin antibiotics where it is incorporated as a side chain.[4][5] The methylthio group enhances its reactivity, making it a valuable intermediate.[1]

Q2: What are the general storage and handling recommendations for 5-(Methylthio)-1H-tetrazole?

For optimal stability, 5-(Methylthio)-1H-tetrazole should be stored in a cool, dry, and well-ventilated area in a tightly sealed container.[1] It is recommended to protect it from sunlight and heat.[1] Standard personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn when handling the compound, as it is classified as an irritant.[1]

Q3: Is 5-(Methylthio)-1H-tetrazole thermally stable?

Q4: What are the known incompatibilities of 5-(Methylthio)-1H-tetrazole?

The primary known incompatibility for 5-(Methylthio)-1H-tetrazole is with strong oxidizing agents.[8] Reactions with strong oxidizers can potentially lead to vigorous and exothermic reactions. Care should be taken to avoid mixing this compound with substances like potassium permanganate, hydrogen peroxide, and other strong oxidizing agents without proper risk assessment and controlled conditions.

Troubleshooting Guides

Issue 1: Unexpected Degradation of 5-(Methylthio)-1H-tetrazole in a Reaction Mixture

Possible Causes and Solutions:

• Elevated Temperature: As a tetrazole derivative, prolonged exposure to high temperatures can lead to thermal decomposition.

  • Troubleshooting:

    • Review the reaction temperature. If possible, conduct the reaction at a lower temperature.

    • Monitor the reaction progress more frequently to avoid unnecessarily long reaction times at elevated temperatures.

    • Perform a thermal analysis (DSC/TGA) of your reaction mixture to understand its thermal behavior.

• Presence of Strong Oxidizing or Reducing Agents: Incompatibility with strong oxidizing agents is a known risk. While specific data with reducing agents is limited, the potential for reaction exists.

  • Troubleshooting:

    • Identify all reagents in your reaction mixture. If strong oxidizing or reducing agents are present, consider alternative reagents or protecting groups.

    • If a strong oxidizer or reducer is essential, add it slowly and at a low temperature, and ensure adequate cooling and pressure relief.

• Photodegradation: 5-(Methylthio)-1H-tetrazole and its derivatives are known to be photosensitive, undergoing photoinduced denitrogenation upon exposure to UV light.[9]

  • Troubleshooting:

    • Protect the reaction vessel from light by using amber glassware or by wrapping it in aluminum foil.

    • Work in a fume hood with the sash down and under yellow light if the compound is particularly sensitive.

Issue 2: Poor Solubility of 5-(Methylthio)-1H-tetrazole

Possible Causes and Solutions:

• Inappropriate Solvent: 5-(Methylthio)-1H-tetrazole is generally soluble in polar organic solvents.

  • Troubleshooting:

    • Refer to the table below for known solubility information.

    • Consider using solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or alcohols.

    • Gentle warming may improve solubility, but be mindful of the compound's thermal stability.

Data Presentation

Table 1: Physical and Chemical Properties of 5-(Methylthio)-1H-tetrazole

Property	Value	References
Chemical Formula	C₂H₄N₄S	[1]
Molecular Weight	116.14 g/mol	[1]
Appearance	White to off-white solid	[3]
Melting Point	149-152 °C	[1]
Purity	≥97% (typical)	[1]

Table 2: Stability and Reactivity Data Summary

Condition	Observation	Notes	References
Thermal	Decomposes at elevated temperatures.	Specific decomposition temperature not found. Related tetrazoles decompose between 190-240°C. Risk of explosion if heated under confinement.	[6][7]
Hydrolytic (pH)	No specific data available.	Tetrazoles are generally stable in a physiological pH range.[10] However, strong acidic or basic conditions may promote degradation.	[10]
Oxidative	Incompatible with strong oxidizing agents.	Can lead to vigorous exothermic reactions.	[8]
Reductive	No specific data available.	Caution is advised when using strong reducing agents.
Photolytic	Undergoes photoinduced denitrogenation.	Absorbs UV light, particularly at 254 nm.[9]	[9]

Experimental Protocols

General Protocol for Thermal Stability Analysis (DSC/TGA)

This protocol provides a general guideline for assessing the thermal stability of 5-(Methylthio)-1H-tetrazole.

• Sample Preparation: Accurately weigh 2-5 mg of 5-(Methylthio)-1H-tetrazole into a clean, appropriate DSC/TGA sample pan (e.g., aluminum).

• Instrument Setup (TGA):

  • Place the sample pan in the TGA instrument.

  • Set the temperature program to ramp from ambient temperature to a suitable upper limit (e.g., 300 °C) at a constant heating rate (e.g., 10 °C/min).

  • Use an inert atmosphere (e.g., nitrogen) to prevent oxidative decomposition.

• Instrument Setup (DSC):

  • Place the sample pan in the DSC instrument.

  • Use a reference pan (usually an empty, sealed pan of the same type).

  • Set a similar temperature program as for the TGA analysis.

• Data Analysis:

  • TGA: Analyze the thermogram for mass loss as a function of temperature. The onset temperature of mass loss indicates the beginning of decomposition.

  • DSC: Analyze the thermogram for endothermic (melting) and exothermic (decomposition) events. The peak temperature of an exotherm can indicate the decomposition temperature.

General Protocol for Forced Degradation Studies

Forced degradation studies are essential for understanding the intrinsic stability of a compound and for developing stability-indicating analytical methods.[11]

• Acid and Base Hydrolysis:

  • Prepare solutions of 5-(Methylthio)-1H-tetrazole in acidic (e.g., 0.1 M HCl) and basic (e.g., 0.1 M NaOH) media.

  • Incubate the solutions at a controlled temperature (e.g., 60 °C) for a defined period.

  • Withdraw samples at various time points, neutralize them, and analyze for degradation products using a suitable analytical technique like HPLC.

• Oxidative Degradation:

  • Prepare a solution of the compound in a suitable solvent and add a controlled amount of an oxidizing agent (e.g., 3% H₂O₂).

  • Stir the solution at room temperature or slightly elevated temperature for a defined period.

  • Monitor the reaction for the formation of degradation products.

• Thermal Degradation:

  • Expose a solid sample of the compound to dry heat at a temperature below its melting point for a specified duration.

  • Alternatively, reflux a solution of the compound.

  • Analyze the stressed samples for any degradation.

• Photostability:

  • Expose a solution of the compound to a controlled light source (e.g., a photostability chamber with a UV lamp).

  • Keep a control sample in the dark.

  • Analyze both samples at different time intervals to assess the extent of photodegradation.

Visualizations

Caption: Workflow for forced degradation studies.

References

• 1. 5-(メチルチオ)-1H-テトラゾール 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 5-(Methylthio)-1H-tetrazol 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. CAS 29515-99-9: 5-Methylthio-1H-tetrazole | CymitQuimica [cymitquimica.com]
• 4. Latamoxef - Wikipedia [en.wikipedia.org]
• 5. nbinno.com [nbinno.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 9. 5-(Methylthio)tetrazoles as Versatile Synthons in the Stereoselective Synthesis of Polycyclic Pyrazolines via Photoinduced Intramolecular Nitrile Imine–Alkene 1,3-Dipolar Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Thermal analysis methods for pharmacopoeial materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. rjptonline.org [rjptonline.org]

troubleshooting failed reactions involving 5-(Methylthio)-1H-tetrazole

Welcome to the technical support center for 5-(Methylthio)-1H-tetrazole (MTT) and its derivatives. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during their experiments.

Section 1: Oligonucleotide Synthesis

The most common application of MTT derivatives, such as 5-Ethylthio-1H-tetrazole (ETT) and 5-Benzylthio-1H-tetrazole (BTT), is as activators in phosphoramidite chemistry for automated oligonucleotide synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am experiencing low coupling efficiency in my oligonucleotide synthesis. What are the common causes?

A1: Low coupling efficiency is a frequent issue and can be attributed to several factors. A primary cause is the presence of moisture in the reagents or solvents, particularly acetonitrile (ACN).[1] Water competes with the 5'-hydroxyl group of the growing oligonucleotide chain for reaction with the activated phosphoramidite.[1][2] Other significant factors include degraded phosphoramidites or activator, and suboptimal reaction conditions.[1] For sterically hindered monomers, such as those used in RNA synthesis, the choice of a sufficiently potent activator is crucial.[1]

Q2: My final product is contaminated with n+1 sequences. What is causing this side reaction?

A2: The presence of n+1 sequences (oligonucleotides with an extra nucleotide) is often due to premature detritylation of the phosphoramidite monomer in the presence of a highly acidic activator.[2][3][4] Activators like BTT (pKa 4.1) and ETT (pKa 4.3) are more acidic than the traditional 1H-Tetrazole (pKa 4.89) and can cause a small percentage of the 5'-DMT protecting group to be removed from the monomer before coupling.[2][3][4] This leads to the formation of a dimer that is then incorporated into the growing oligonucleotide chain.[2][4] This issue is particularly noticeable in the synthesis of long oligonucleotides.[2]

Q3: How do I choose the right activator for my oligonucleotide synthesis?

A3: The choice of activator depends on the specific requirements of your synthesis. For routine DNA synthesis, 1H-Tetrazole or ETT are often sufficient. For RNA synthesis or when using sterically demanding monomers, a more potent activator like BTT is recommended to achieve high coupling efficiencies in a reasonable timeframe.[4][5] However, for the synthesis of long oligonucleotides or on a larger scale, a less acidic but more nucleophilic activator like 4,5-dicyanoimidazole (DCI) (pKa 5.2) is preferable to minimize the risk of premature detritylation and the formation of n+1 impurities.[2][6]

Q4: My synthesizer's fluidics lines are blocked. Could the activator be the cause?

A4: Yes, some activators, particularly 1H-Tetrazole, have limited solubility in acetonitrile and can precipitate at lower temperatures, leading to blockages in the fine nozzles of automated synthesizers.[5] ETT and DCI have much higher solubility in acetonitrile and are less prone to crystallization, making them popular choices for high-throughput synthesis.[3][6]

Data Presentation: Comparison of Common Phosphoramidite Activators

Activator	pKa	Typical Concentration	Recommended Use	Key Advantages	Potential Issues
1H-Tetrazole	4.89[3]	0.45 M	Standard DNA synthesis	Cost-effective	Low solubility, explosive classification, less effective for RNA[5]
5-Ethylthio-1H-tetrazole (ETT)	4.3[5]	0.25 M	DNA and RNA synthesis	Good solubility, more potent than 1H-Tetrazole[4]	Increased acidity can cause premature detritylation[2]
5-Benzylthio-1H-tetrazole (BTT)	4.1[5]	0.3 M	RNA synthesis, sterically hindered monomers	Highly potent, reduces coupling times for RNA synthesis[4][5]	More acidic than ETT, higher risk of n+1 impurities[2][4]
4,5-Dicyanoimidazole (DCI)	5.2[2][6]	1.0 M	Long oligonucleotides, large-scale synthesis	Less acidic, highly nucleophilic, very soluble[1][6]	May require longer coupling times for some applications

Experimental Protocols

Protocol 1: Standard Solid-Phase Oligonucleotide Synthesis Cycle

This protocol outlines the four main steps of a standard synthesis cycle on an automated DNA/RNA synthesizer.

• Deblocking (Detritylation):

  • Reagent: 3% Trichloroacetic Acid (TCA) in Dichloromethane (DCM).

  • Procedure: The 5'-DMTr protecting group is removed from the support-bound nucleoside by treating with the deblocking solution for 60-180 seconds. The column is then washed with anhydrous acetonitrile.[7]

• Coupling:

  • Reagents: 0.1 M Nucleoside Phosphoramidite solution and 0.25 M Activator (e.g., ETT) solution in anhydrous acetonitrile.

  • Procedure: The phosphoramidite and activator solutions are delivered simultaneously to the synthesis column. The reaction proceeds for a specified time (e.g., 20 seconds for DNA, 3-12 minutes for RNA depending on the activator) to form a phosphite triester linkage.[8] The column is then washed with anhydrous acetonitrile.[7]

• Capping:

  • Reagents: Capping Reagent A (Acetic Anhydride/Pyridine/THF) and Capping Reagent B (16% N-Methylimidazole/THF).

  • Procedure: To prevent the growth of failure sequences, any unreacted 5'-hydroxyl groups are blocked by acetylation. The capping reagents are delivered to the column and allowed to react for 30-60 seconds.[1] The column is then washed with anhydrous acetonitrile.

• Oxidation:

  • Reagent: 0.02 M Iodine in THF/Water/Pyridine.

  • Procedure: The unstable phosphite triester linkage is oxidized to a more stable phosphotriester. The oxidizing solution is delivered to the column and the reaction proceeds for approximately 30 seconds. The column is then washed with anhydrous acetonitrile.

Visualizations

Caption: Mechanism of phosphoramidite activation and coupling.

Caption: Troubleshooting workflow for low coupling efficiency.

Section 2: Alkylation Reactions

5-(Methylthio)-1H-tetrazole can undergo alkylation at either the N1 or N2 position of the tetrazole ring, leading to mixtures of regioisomers.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My N-alkylation of 5-(Methylthio)-1H-tetrazole is giving a mixture of N1 and N2 isomers. How can I improve the regioselectivity?

A1: The regioselectivity of tetrazole alkylation is a known challenge and is influenced by the reaction conditions and the nature of the alkylating agent.[9] Generally, the 2,5-disubstituted tetrazole is the thermodynamically preferred product.[10][11] To favor the formation of the N2-alkylated product, reaction conditions that allow for thermodynamic control are often employed.[12] The choice of base and solvent can also play a significant role in directing the regioselectivity.[12][13] For instance, using sodium hydride in THF has been shown to favor N1 alkylation for certain substituted indazoles, a related heterocyclic system.[14][15]

Q2: I am getting a low yield in my alkylation reaction. What could be the problem?

A2: Low yields in the alkylation of 5-(Methylthio)-1H-tetrazole can result from incomplete deprotonation of the tetrazole, poor reactivity of the alkylating agent, or decomposition of the starting material or product. Ensure that a sufficiently strong base is used to fully deprotonate the acidic tetrazole proton. The choice of solvent is also critical; a polar aprotic solvent is often preferred. Additionally, the reaction temperature should be optimized to ensure a reasonable reaction rate without causing decomposition.

Experimental Protocols

Protocol 2: General Procedure for N-Alkylation of 5-(Methylthio)-1H-tetrazole

• Deprotonation: Dissolve 5-(Methylthio)-1H-tetrazole (1 equivalent) in a suitable anhydrous polar aprotic solvent (e.g., DMF or acetonitrile). Add a strong base (e.g., sodium hydride or potassium carbonate, 1.1 equivalents) portion-wise at 0 °C under an inert atmosphere (e.g., argon).

• Alkylation: Stir the mixture at room temperature for 30 minutes. Add the alkylating agent (e.g., alkyl halide, 1.1 equivalents) dropwise.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction time can vary from a few hours to overnight depending on the reactivity of the alkylating agent.

• Work-up: Once the reaction is complete, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to separate the N1 and N2 isomers.

Visualizations

Caption: Regioselectivity in the alkylation of 5-(Methylthio)-1H-tetrazole.

Section 3: Photoinduced Cycloaddition Reactions

5-(Methylthio)-1H-tetrazoles can be used as precursors for nitrile imines in photoinduced [3+2] cycloaddition reactions to form polycyclic pyrazolines.[16]

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My photoinduced cycloaddition reaction is not proceeding or is giving a low yield. What are the possible reasons?

A1: A common issue in photoinduced tetrazole reactions is the lack of sufficient UV absorbance of the starting material at the wavelength of irradiation.[16] The methylthio group on the tetrazole ring helps to red-shift the UV absorbance, making the reaction more facile compared to unsubstituted tetrazoles.[16] However, if the reaction is still inefficient, ensure that the reaction setup allows for maximum light penetration (e.g., using a quartz reaction vessel). The concentration of the tetrazole should also be optimized to avoid self-quenching or the formation of side products. The choice of solvent can also influence the stability of the reactive nitrile imine intermediate.

Q2: I am observing the formation of side products in my cycloaddition reaction. What are they and how can I minimize them?

A2: The nitrile imine intermediate generated upon photolysis of the tetrazole is highly reactive and can undergo undesired side reactions if not efficiently trapped by the alkene.[17] These can include reactions with nucleophiles present in the reaction mixture.[18] To minimize side product formation, ensure that the alkene is present in a sufficient concentration to act as an efficient trap. The reaction should also be carried out under conditions that minimize the lifetime of the nitrile imine, such as by ensuring a high concentration of the trapping agent.

Experimental Protocols

Protocol 3: General Procedure for Photoinduced Intramolecular Cycloaddition

• Substrate Preparation: Synthesize the 2-alkyl-5-(methylthio)tetrazole substrate containing a pendant alkene via a suitable method, such as Mitsunobu alkylation of 5-(methylthio)tetrazole with the corresponding alcohol.[16]

• Photolysis: Dissolve the tetrazole substrate in a suitable solvent (e.g., ethyl acetate) in a quartz reaction vessel. The concentration should be optimized, typically in the millimolar range.

• Irradiation: Irradiate the solution with a UV lamp at an appropriate wavelength (e.g., 254 nm or 302 nm) while stirring.[19]

• Reaction Monitoring: Monitor the disappearance of the starting material by TLC.

• Work-up and Purification: Once the reaction is complete, remove the solvent under reduced pressure and purify the resulting polycyclic pyrazoline product by column chromatography on silica gel.

Visualizations

Caption: Mechanism of photoinduced intramolecular cycloaddition.

References

• 1. academic.oup.com [academic.oup.com]
• 2. glenresearch.com [glenresearch.com]
• 3. glenresearch.com [glenresearch.com]
• 4. glenresearch.com [glenresearch.com]
• 5. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 6. blog.biosearchtech.com [blog.biosearchtech.com]
• 7. benchchem.com [benchchem.com]
• 8. Oligonucleotide synthesis - Wikipedia [en.wikipedia.org]
• 9. Unexpected Cyclization Product Discovery from the Photoinduced Bioconjugation Chemistry between Tetrazole and Amine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Alkylation of 5-Substituted 1H-Tetrazoles via the Diazotization of Aliphatic Amines [organic-chemistry.org]
• 11. Alkylation of 5-Substituted 1 H-Tetrazoles via the Diazotization of Aliphatic Amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 13. mdpi.com [mdpi.com]
• 14. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 15. research.ucc.ie [research.ucc.ie]
• 16. 5-(Methylthio)tetrazoles as Versatile Synthons in the Stereoselective Synthesis of Polycyclic Pyrazolines via Photoinduced Intramolecular Nitrile Imine–Alkene 1,3-Dipolar Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Photochemical Transformations of Tetrazole Derivatives: Applications in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Synthesis of Macrocyclic Tetrazoles for Rapid Photoinduced Bioorthogonal 1,3-Dipolar Cycloaddition Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Efficient Synthesis of 5-(Methylthio)-1H-tetrazole Derivatives

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on catalyst selection and troubleshooting for the efficient synthesis of 5-(Methylthio)-1H-tetrazole and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 5-(Methylthio)-1H-tetrazole derivatives?

A1: The most prevalent and efficient method for synthesizing 5-substituted-1H-tetrazoles, including 5-(methylthio) derivatives, is the [3+2] cycloaddition of an organonitrile (in this case, methyl thiocyanate or a derivative) with an azide source, typically sodium azide.[1][2] This reaction is often catalyzed to improve yields and reaction rates. Another approach involves multicomponent reactions, for example, using aldehydes, hydroxylamine, and an azide source.

Q2: Why is a catalyst necessary for the synthesis of 5-(Methylthio)-1H-tetrazole derivatives?

A2: While the cycloaddition reaction can proceed without a catalyst, it often requires harsh conditions, such as high temperatures and long reaction times, and may result in low yields.[1] Catalysts, particularly Lewis acids, activate the nitrile group, making it more susceptible to nucleophilic attack by the azide ion, thereby accelerating the reaction and allowing for milder conditions.

Q3: What types of catalysts are effective for this synthesis?

A3: A variety of catalysts have been shown to be effective, including:

• Metal Salts: Zinc salts (e.g., ZnCl₂) and copper salts (e.g., CuSO₄) are widely used due to their availability and effectiveness.[3][4]

• Heterogeneous Catalysts: Solid acids like zeolites and silica sulfuric acid offer advantages in terms of easy separation and reusability.[5]

• Nanomaterials: Various nanocatalysts, often based on magnetic nanoparticles functionalized with catalytic species, have demonstrated high efficiency and recyclability.

• Non-metal Catalysts: In some cases, metal-free catalysts can be employed for a more environmentally friendly approach.

Q4: What are the key safety precautions to consider during this synthesis?

A4: The primary safety concern is the use of sodium azide, which is toxic and can form explosive hydrazoic acid (HN₃) in the presence of acid. It is crucial to handle sodium azide with appropriate personal protective equipment in a well-ventilated fume hood. Avoid contact with acids and heavy metals. Always follow established safety protocols for handling azides.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Inactive Catalyst: The catalyst may have degraded due to moisture or improper storage. 2. Poor Quality Starting Materials: Impurities in the methyl thiocyanate or sodium azide can inhibit the reaction. 3. Suboptimal Reaction Conditions: The temperature, reaction time, or solvent may not be ideal for the chosen catalyst. 4. Insufficient Catalyst Loading: The amount of catalyst may be too low to effectively promote the reaction.	1. Use a fresh batch of catalyst or consider an alternative. Ensure anhydrous conditions if the catalyst is moisture-sensitive. 2. Purify the starting materials before use. 3. Refer to the experimental protocols for the specific catalyst and optimize the reaction conditions. Consider screening different solvents. 4. Increase the catalyst loading incrementally, monitoring for improvements in yield.
Formation of Multiple Byproducts	1. Side Reactions: The reaction conditions may be too harsh, leading to decomposition or side reactions of the starting materials or product. 2. Isomer Formation: Alkylation of the tetrazole ring can occur at different nitrogen atoms, leading to a mixture of isomers.	1. Use milder reaction conditions (lower temperature, shorter reaction time). Select a more selective catalyst. 2. The regioselectivity of alkylation can be influenced by the choice of alkylating agent and reaction conditions. Mitsunobu conditions have been reported to favor N2-alkylation for similar structures.[6]
Difficulty in Product Isolation	1. High Solubility: The product may be highly soluble in the reaction solvent, making precipitation difficult. 2. Emulsion Formation during Extraction: The presence of certain catalysts or byproducts can lead to the formation of emulsions during workup.	1. After quenching the reaction, try acidifying the solution to protonate the tetrazole, which may decrease its solubility in organic solvents and facilitate precipitation or extraction. 2. Add brine to the aqueous layer to break the emulsion. Centrifugation can also be effective.

Catalyst Selection and Performance

The choice of catalyst significantly impacts the efficiency of the synthesis of 5-(Methylthio)-1H-tetrazole derivatives. Below is a summary of commonly used catalysts and their typical performance.

Catalyst	Starting Material	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
ZnCl₂	Organic Thiocyanates	Isopropanol	Reflux	2-4	~90	[3]
CuSO₄·5H₂O	Benzonitrile	DMSO	140	1	>95	[1]
Natrolite Zeolite	Benzonitrile	DMF	120	12	79	[5]
Nano-TiCl₄·SiO₂	Benzonitrile	DMF	Reflux	2	90	[7]
Copper-Doped Silica Cuprous Sulfate (CDSCS)	Various Nitriles	H₂O/i-PrOH	Reflux	1-3	up to 93	[8]

Note: The yields and reaction conditions are based on the synthesis of 5-substituted-1H-tetrazoles from various nitriles as reported in the literature and may require optimization for 5-(Methylthio)-1H-tetrazole synthesis.

Experimental Protocols

General Procedure for the Synthesis of 5-Substituted-1H-tetrazoles using a Metal Salt Catalyst (e.g., CuSO₄·5H₂O)

This protocol is adapted from a general method for the synthesis of 5-substituted-1H-tetrazoles and should be optimized for 5-(Methylthio)-1H-tetrazole.[1]

Materials:

• Methyl thiocyanate (1 mmol)

• Sodium azide (1.1 mmol)

• CuSO₄·5H₂O (0.02 mmol, 2 mol%)

• Dimethyl sulfoxide (DMSO) (3 mL)

• Hydrochloric acid (1 M)

• Ethyl acetate

• Anhydrous sodium sulfate

• Deionized water

Procedure:

• To a stirred solution of methyl thiocyanate in DMSO, add sodium azide and CuSO₄·5H₂O.

• Heat the reaction mixture to 120-140 °C and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Carefully add 1 M HCl to quench the reaction and precipitate the product.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Visualizing the Synthesis Workflow and Mechanism

Catalyst Selection Workflow

Caption: A workflow diagram for selecting a catalyst and optimizing the synthesis of 5-(Methylthio)-1H-tetrazole derivatives.

[3+2] Cycloaddition Reaction Mechanism

Caption: The catalytic mechanism for the [3+2] cycloaddition synthesis of 5-(Methylthio)-1H-tetrazole.

References

• 1. scielo.br [scielo.br]
• 2. Tetrazoles via Multicomponent Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1H-Tetrazole synthesis [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. soran.edu.iq [soran.edu.iq]
• 6. 5-(Methylthio)tetrazoles as Versatile Synthons in the Stereoselective Synthesis of Polycyclic Pyrazolines via Photoinduced Intramolecular Nitrile Imine–Alkene 1,3-Dipolar Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scielo.org.za [scielo.org.za]
• 8. scispace.com [scispace.com]

Technical Support Center: Managing Explosive Byproducts in Tetrazole Synthesis

This guide provides essential information for researchers, scientists, and drug development professionals on the safe synthesis of tetrazoles, with a focus on identifying, managing, and preventing the formation of explosive byproducts.

Frequently Asked Questions (FAQs)

Q1: What are the primary explosive byproducts of concern during tetrazole synthesis?

A1: The main hazardous byproducts are:

• Hydrazoic Acid (HN₃): A highly toxic and explosive gas or liquid that can form when azide salts are mixed with acids.[1][2] It is more explosive than TNT in its neat form.[3] Even in the gas phase, mixtures with nitrogen containing more than 10% HN₃ are explosive.[3]

• Heavy Metal Azides: These are shock-sensitive and can detonate violently. They form when sodium azide or hydrazoic acid solutions come into contact with heavy metals such as lead, copper, zinc, silver, or mercury.[4] This is a particular risk when using metal spatulas or certain catalysts, or when disposing of azide waste in drains with lead or copper pipes.[4]

• Organic Azides: Some organic and covalent azides are classified as highly explosive and can be sensitive to heat and shock.[4] The use of chlorinated solvents like dichloromethane or chloroform with azides can lead to the formation of explosively unstable di- and triazidomethane.[4]

• Tetrazole-Diazonium Salts: The diazotization of 5-aminotetrazole produces highly reactive and explosive diazonium salts, which are often used as intermediates for other tetrazole derivatives.[5]

Q2: Under what conditions does hydrazoic acid (HN₃) form?

A2: Hydrazoic acid is generated when sodium azide (NaN₃) reacts with a Brønsted acid.[4] This includes strong mineral acids, but also weaker acids like ammonium chloride or even water under certain conditions.[1][6] The risk of HN₃ formation is a major safety concern in many tetrazole synthesis protocols.[2]

Q3: How can I minimize the formation of hydrazoic acid?

A3: Several strategies can be employed:

• pH Control: Maintaining basic or neutral reaction conditions is crucial. The use of a buffer like triethylamine hydrochloride can help keep the medium basic.[2] A process developed by Merck Frosst found that using a catalytic amount of zinc oxide in aqueous THF (maintaining a pH of 8) resulted in only 2 ppm of HN₃ in the headspace, compared to 2000 ppm with the Sharpless zinc bromide procedure.[1]

• Reagent Choice: Avoid using strong Brønsted acids in combination with sodium azide whenever possible.[3][4]

• Continuous Flow Synthesis: Flow chemistry offers a significant safety advantage. The lack of headspace in a microreactor prevents the accumulation of gaseous HN₃ to explosive levels, allowing for reactions at higher temperatures safely.[7]

Q4: What is the azido-tetrazole equilibrium, and how does it relate to safety?

A4: Certain heterocyclic compounds can exist in a dynamic equilibrium between an azide form and a fused tetrazole ring form.[8][9] This equilibrium is influenced by factors like solvent polarity, temperature, and the electronic effects of substituents.[8] While this can be a useful synthetic feature, it's important to be aware that a reactive azide tautomer may be present in solution even when the product is characterized as a tetrazole.[9]

Q5: What are the signs of a potentially hazardous reaction?

A5: Be alert for the following:

• Unexpected gas evolution.

• Rapid temperature or pressure increase.

• Formation of unusual precipitates, especially if heavy metals are present.

• Reports of dizziness or lightheadedness, which could indicate exposure to toxic HN₃ gas.[6]

Troubleshooting Guide

Problem 1: My reaction is producing a significant amount of gas, and the temperature is rising uncontrollably.

• Possible Cause: Likely runaway formation of hydrazoic acid (HN₃) or decomposition of another unstable intermediate.

• Immediate Action:

  • If it is safe to do so, remove the heat source immediately.

  • Ensure maximum ventilation in the fume hood.

  • Alert colleagues and evacuate the immediate area.

  • Do NOT attempt to cap or seal the reaction vessel, as this will lead to pressure buildup.

• Prevention:

  • Always perform tetrazole syntheses on a small scale initially.

  • Ensure slow, controlled addition of reagents, especially the acid component.

  • Use a reaction calorimeter to understand the thermal profile of the reaction before scaling up.

  • Consider alternative, safer protocols such as those using flow chemistry or buffered systems.[2][7]

Problem 2: The reaction workup involves acidification, and I am concerned about HN₃.

• Possible Cause: Acidification of any residual sodium azide will generate hydrazoic acid.

• Solution: Before acidification, quench any excess sodium azide. A common method is the slow, careful addition of a sodium nitrite (NaNO₂) solution, followed by acidification. This converts the azide to nitrogen gas and nitrous oxide.[1] Always perform this quenching step in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Problem 3: A metallic-looking or discolored precipitate has formed in my reaction.

• Possible Cause: Formation of a potentially shock-sensitive heavy metal azide. This can happen if azide solution comes into contact with incompatible metals.[4]

• Action:

  • Do not scrape, scratch, or subject the precipitate to shock or friction.

  • Carefully review your experimental setup to identify any potential sources of heavy metal contamination (e.g., spatulas, stir bars, metal catalysts).

  • Consult your institution's safety officer for guidance on the safe handling and disposal of potentially explosive materials.

• Prevention:

  • Use non-metal spatulas (e.g., ceramic, plastic) for handling sodium azide.

  • Ensure all glassware is scrupulously clean.

  • Avoid using catalysts or reagents containing heavy metals unless the procedure is well-established and validated for safety.

Quantitative Data on Hazardous Byproducts

The following tables summarize key data for the most common explosive byproducts.

Table 1: Properties of Hydrazoic Acid (HN₃)

Property	Value	Citation
Toxicity	Acutely toxic (Mouse LD₅₀ = 22 mg/kg)	[3]
Explosive Nature	More explosive than TNT in neat form	[3]
Gas Phase Explosive Limit	>10% HN₃ in nitrogen	[3]
Formation Condition	Reaction of sodium azide with acid	[3][4]
Detonation Threshold (Headspace)	~15,000 ppm	[1]

Table 2: Hazards Associated with Other Azide Compounds

Compound Type	Hazard	Formation Conditions	Citation
Heavy Metal Azides (Cu, Pb, etc.)	Highly explosive, sensitive to shock and friction.	Contact of NaN₃ or HN₃ with heavy metals or their salts.	[4]
Di- and Triazidomethane	Explosively unstable.	Reaction of azides with chlorinated solvents (CH₂Cl₂, CHCl₃).	[4]
Tetrazole-Diazonium Salts	Highly reactive and explosive.	Diazotization of 5-aminotetrazole.	[5]

Experimental Protocols

Protocol 1: Safer Synthesis of 5-Substituted-1H-tetrazoles using ZnO

This protocol, adapted from work by Merck Frosst, minimizes the formation of hydrazoic acid by maintaining a basic pH.[1]

• Reagents:

  • Organic Nitrile (1.0 eq)

  • Sodium Azide (NaN₃) (1.5 eq)

  • Zinc Oxide (ZnO) (0.1 eq)

  • Tetrahydrofuran (THF) and Water (as solvent)

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine the organic nitrile, sodium azide, and zinc oxide.

  • Add a mixture of THF and water to create a reaction slurry. The pH should be maintained around 8.

  • Heat the mixture to reflux and monitor the reaction by TLC or LC-MS until the starting material is consumed.

  • Cool the reaction to room temperature.

  • Quenching: Carefully add an aqueous solution of sodium nitrite (NaNO₂) to destroy any excess azide. Stir for 1 hour.

  • Acidify the mixture with dilute HCl to a pH of ~2-3 to precipitate the tetrazole product.

  • Isolate the product by vacuum filtration, wash with cold water, and dry under vacuum.

Protocol 2: Quenching Excess Sodium Azide

This procedure should be performed in a fume hood before any acidic workup.

• Cool the reaction mixture in an ice bath.

• Prepare a 2 M aqueous solution of sodium nitrite (NaNO₂).

• Slowly, and with vigorous stirring, add the NaNO₂ solution to the reaction mixture. You will observe gas evolution (N₂ and N₂O). Control the rate of addition to manage the effervescence.

• After the addition is complete, allow the mixture to stir for at least 1 hour at room temperature to ensure all azide is destroyed.

• The reaction mixture can now be safely acidified for product isolation.

Protocol 3: Analytical Detection - Headspace Analysis for HN₃

A qualitative test can be performed to check for the presence of HN₃ in the reactor headspace.

• Prepare test strips by dipping filter paper into an aqueous solution of ferric nitrate (Fe(NO₃)₃) and allowing them to dry.

• Carefully and briefly, hold a test strip (using forceps) over the opening of the reaction vessel (e.g., at the top of the condenser).

• The formation of a reddish-brown color on the strip indicates the presence of hydrazoic acid. This test is for qualitative awareness and not for quantification.

Visualizations

References

• 1. heterocyclist.wordpress.com [heterocyclist.wordpress.com]
• 2. chimia.ch [chimia.ch]
• 3. pubs.acs.org [pubs.acs.org]
• 4. rsc.org [rsc.org]
• 5. sciencemadness.org [sciencemadness.org]
• 6. m.youtube.com [m.youtube.com]
• 7. dspace.mit.edu [dspace.mit.edu]
• 8. SnAr Reactions of 2,4-Diazidopyrido[3,2-<i>d</i>]pyrimidine and Azide-Tetrazole Equilibrium Studies of the Obtained 5-Substituted Tetrazolo[1,5-<i>a</i>]pyrido[2,3-<i>e</i>]pyrimidines - ProQuest [proquest.com]
• 9. SnAr Reactions of 2,4-Diazidopyrido[3,2-<i>d</i>]pyrimidine and Azide-Tetrazole Equilibrium Studies of the Obtained 5-Substituted Tetrazolo[1,5-<i>a</i>]pyrido[2,3-<i>e</i>]pyrimidines - ProQuest [proquest.com]

Technical Support Center: Scale-Up Synthesis of 5-(Methylthio)-1H-tetrazole

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the scale-up synthesis of 5-(Methylthio)-1H-tetrazole. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during laboratory and pilot-plant scale production.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable synthetic route to 5-(Methylthio)-1H-tetrazole?

A1: The most prevalent method for synthesizing 5-substituted-1H-tetrazoles, including the methylthio derivative, is the [3+2] cycloaddition reaction. For 5-(Methylthio)-1H-tetrazole, this typically involves the reaction of methyl thiocyanate (MeSCN) with an azide source, most commonly sodium azide (NaN₃). This reaction is often catalyzed by a Lewis acid, such as zinc chloride (ZnCl₂), to enhance the reaction rate and yield.[1][2]

Q2: What are the primary safety concerns when scaling up this synthesis?

A2: The primary safety hazard is the potential formation of hydrazoic acid (HN₃), a highly toxic and explosive compound.[1][2] Hydrazoic acid can be generated from the protonation of sodium azide, especially in the presence of acidic catalysts or protic solvents. On a large scale, the risk of accumulating a dangerous amount of hydrazoic acid increases. Additionally, heavy metal azides, which can be formed with certain catalysts, are shock-sensitive and pose a significant explosion risk.[1] The tetrazole product itself may be thermally unstable, and the potential for thermal runaway should be carefully evaluated.

Q3: How can the formation of hydrazoic acid be minimized during scale-up?

A3: To mitigate the risk of hydrazoic acid formation, it is crucial to maintain the reaction mixture under neutral or basic conditions.[1] The use of buffered systems can help control the pH. Continuous flow synthesis is a highly recommended strategy for large-scale production as it minimizes the volume of hazardous materials at any given time and allows for better control of reaction parameters.[3] A continuous nitrogen purge of the reactor headspace can also prevent the accumulation of gaseous hydrazoic acid.

Q4: What are the recommended solvents for the scale-up synthesis?

A4: Polar aprotic solvents like N,N-dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) are commonly used for tetrazole synthesis. However, for the reaction of thiocyanates, alcohols such as isopropanol have been shown to be effective and may be preferable for safety and environmental reasons.[4] The choice of solvent can impact reaction kinetics and the solubility of reagents and products, so it should be carefully selected and optimized during process development.

Q5: What are the typical work-up and purification procedures for 5-(Methylthio)-1H-tetrazole at scale?

A5: At the laboratory scale, purification is often achieved by column chromatography or recrystallization.[5] For industrial-scale production, these methods may not be economically viable. A common industrial approach involves quenching the reaction mixture in water, followed by acidification to protonate the tetrazole, which can then be isolated by filtration if it precipitates. If the product remains in solution, extraction with a suitable organic solvent is performed. Recrystallization from a suitable solvent system is a common final purification step to achieve high purity.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Incomplete reaction: Insufficient reaction time or temperature. 2. Inactive catalyst: The Lewis acid catalyst (e.g., ZnCl₂) may be hydrated or of poor quality. 3. Poor quality of starting materials: Impurities in methyl thiocyanate or sodium azide. 4. Sub-optimal solvent: The chosen solvent may not be suitable for the reaction conditions.	1. Monitor the reaction progress using TLC or LC-MS and extend the reaction time or increase the temperature as needed. 2. Use a fresh, anhydrous batch of the catalyst. 3. Purify the starting materials before use. 4. Screen different solvents to find the optimal one for your specific conditions. Isopropanol is a good starting point for thiocyanate-based synthesis.[1]
Formation of Multiple Byproducts	1. Decomposition of starting material or product: Harsh reaction conditions (e.g., high temperature) can lead to decomposition. 2. Side reactions of the azide: Azides can undergo various side reactions, especially in the presence of impurities. 3. Reaction with solvent: The solvent may not be inert under the reaction conditions.	1. Employ milder reaction conditions. Consider using a more active catalyst to allow for lower reaction temperatures. 2. Ensure high purity of all reagents and solvents. 3. Choose a robust and inert solvent for the reaction.
Difficulty in Product Isolation and Purification	1. Product is highly soluble in the work-up solvent: This can lead to significant losses during extraction or filtration. 2. Product co-elutes with impurities during chromatography: This makes purification challenging. 3. Product is a salt: If the tetrazole is not properly protonated, it will remain as a salt and be difficult to extract into an organic solvent.	1. After quenching the reaction, carefully acidify the aqueous solution to a pH of ~2-3 to ensure the tetrazole is in its neutral, less soluble form.[5] 2. Optimize the chromatography conditions (e.g., solvent system, stationary phase) or consider recrystallization as an alternative purification method. 3. Ensure complete protonation by monitoring the pH during the work-up.
Reaction Stalls	1. Catalyst deactivation: The catalyst may be poisoned by impurities or consumed during the reaction. 2. Insufficient azide: The azide source may have been consumed or is not fully soluble.	1. Add a fresh portion of the catalyst. 2. Add an additional equivalent of the azide source and ensure adequate mixing.

Experimental Protocols

Synthesis of 5-(Methylthio)-1H-tetrazole from Methyl Thiocyanate

This protocol is a general guideline and should be optimized for specific scale-up requirements.

Materials:

• Methyl thiocyanate

• Sodium azide

• Zinc chloride (anhydrous)

• Isopropanol

• Hydrochloric acid (concentrated)

• Ethyl acetate

• Brine solution

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: In a suitable reactor equipped with a mechanical stirrer, thermometer, and reflux condenser, add anhydrous zinc chloride (1.0-1.2 equivalents) to isopropanol.

• Reagent Addition: To the stirred suspension, add sodium azide (1.5-2.0 equivalents) followed by the slow addition of methyl thiocyanate (1.0 equivalent). The addition of methyl thiocyanate should be controlled to manage any potential exotherm.

• Reaction: Heat the reaction mixture to a temperature of 50-80 °C. Monitor the progress of the reaction by TLC or LC-MS. The reaction time can vary from a few hours to overnight depending on the scale and specific conditions.[4]

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Evaporate the isopropanol under reduced pressure. To the residue, add water and stir to dissolve the inorganic salts.

• Product Isolation: Carefully acidify the aqueous solution with concentrated hydrochloric acid to a pH of 2-3 while cooling in an ice bath. The 5-(Methylthio)-1H-tetrazole may precipitate out of the solution. If a precipitate forms, collect it by filtration, wash with cold water, and dry under vacuum.

• Extraction (if no precipitate forms): If the product does not precipitate, extract the aqueous solution multiple times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield pure 5-(Methylthio)-1H-tetrazole.

Data Presentation

Table 1: Comparison of Catalysts for the Synthesis of 5-Substituted-1H-Tetrazoles

Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Silica Sulfuric Acid	DMF	Reflux	5	72-95	[6]
CuSO₄·5H₂O	DMSO	120	0.5-5	High
ZnCl₂	Water	Reflux	24	~90	[7]

Note: This table provides a general comparison for the synthesis of 5-substituted-1H-tetrazoles. Optimal conditions for 5-(Methylthio)-1H-tetrazole may vary.

Visualizations

Experimental Workflow

Caption: A flowchart illustrating the key stages of the 5-(Methylthio)-1H-tetrazole synthesis process.

Troubleshooting Logic

Caption: A decision tree to guide troubleshooting efforts in the event of low product yield.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. dspace.mit.edu [dspace.mit.edu]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid [mdpi.com]
• 7. 1H-Tetrazole synthesis [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Guide to 5-(Methylthio)-1H-tetrazole and Other Key Tetrazole Derivatives in Synthesis

In the landscape of heterocyclic chemistry, tetrazoles are indispensable building blocks, particularly in the development of pharmaceuticals and advanced materials. Their utility as bioisosteres for carboxylic acids has cemented their role in medicinal chemistry. Among the diverse array of tetrazole derivatives, 5-(Methylthio)-1H-tetrazole (5-MTHT) presents a unique profile of reactivity and synthetic utility. This guide provides a comparative analysis of 5-MTHT with two other widely used tetrazole derivatives: 5-Phenyl-1H-tetrazole and 5-Amino-1H-tetrazole, offering researchers, scientists, and drug development professionals a comprehensive overview supported by experimental data.

At a Glance: Key Properties and Applications

Derivative	Structure	Key Features & Applications
5-(Methylthio)-1H-tetrazole (5-MTHT)		The methylthio group enhances reactivity, enabling unique transformations like photoinduced cycloadditions. It serves as a valuable intermediate in the synthesis of bioactive molecules, including pharmaceuticals and agrochemicals such as herbicides and fungicides.[1]
5-Phenyl-1H-tetrazole		An important intermediate in medicinal chemistry, notably in the synthesis of new generation cephalosporin antibiotics and antifungal agents.[2] Its phenyl group provides thermal stability and influences the electronic properties of the tetrazole ring.
5-Amino-1H-tetrazole		With a high nitrogen content (82.33%), it is extensively used in the synthesis of energetic materials, such as gas-generating agents for airbags.[3] It also acts as a versatile building block in multicomponent reactions for creating complex heterocyclic systems.[3][4]

Performance in Synthesis: A Comparative Overview

Direct, quantitative comparisons of the synthetic performance of these tetrazole derivatives under identical conditions are scarce in the literature. However, analysis of individual studies provides valuable insights into their respective strengths.

Synthesis of the Tetrazole Core

The most common route to 5-substituted-1H-tetrazoles is the [3+2] cycloaddition of a nitrile with an azide source, typically sodium azide. The efficiency of this reaction is highly dependent on the nature of the nitrile and the reaction conditions.

Table 1: Comparison of Reported Yields for the Synthesis of Tetrazole Derivatives

Derivative	Precursor	Catalyst/Solvent	Temperature (°C)	Time (h)	Yield (%)
5-(Methylthio)-1H-tetrazole	Methyl thiocyanate	ZnCl₂ / i-PrOH	Reflux	5	~92
5-Phenyl-1H-tetrazole	Benzonitrile	CuSO₄·5H₂O / DMSO	140	3.5	94
5-Phenyl-1H-tetrazole	Benzonitrile	Silica Sulfuric Acid / DMF	Reflux	4	95
5-Amino-1H-tetrazole	Cyanamide	NaN₃ / HCl in H₂O	-	-	73

Disclaimer: The data in this table is compiled from different sources and should not be interpreted as a direct comparison under identical conditions. Reaction conditions, including catalyst, solvent, and temperature, significantly influence yield.

Performance in a Key Synthetic Application: Photoinduced Cycloaddition

A study directly comparing the utility of different 5-substituted tetrazoles in photoinduced intramolecular nitrile imine-alkene 1,3-dipolar cycloadditions highlights the distinct advantages of the methylthio substituent. In this reaction, the tetrazole serves as a precursor to a reactive nitrile imine intermediate upon UV irradiation.

Table 2: Reactivity of 5-Substituted Tetrazoles in Photoinduced Cycloaddition

5-Substituent	Reactivity	UV Absorbance at 254 nm (ε, M⁻¹cm⁻¹)	Outcome
-SMe (Methylthio)	High	2520	Successful cycloaddition
-Ph (Phenyl)	High	8670	Successful cycloaddition
-CO₂Et (Carboethoxy)	Moderate	72.6	Successful cycloaddition
-Me (Methyl)	None	4.89	Unreactive, starting material recovered

This study reveals that the 5-methylthio group, much like a 5-phenyl group, is crucial for the success of this photoactivated reaction. It is hypothesized that the sulfur atom facilitates the initial photodenitrogenation by increasing the UV absorbance of the substrate at 254 nm, a property not shared by the simple 5-methyl substituent. This makes 5-MTHT a valuable tool for synthesizing complex polycyclic pyrazoline structures from non-aromatic precursors.

Reactivity Profile of 5-Amino-1H-tetrazole

5-Amino-1H-tetrazole exhibits a distinct reactivity profile, primarily serving as a binucleophile in multicomponent reactions (MCRs). It readily participates in reactions like the Biginelli and Mannich reactions, where both the exocyclic amino group and a ring nitrogen are involved. However, its reactivity can differ from other aminoazoles; for instance, some MCRs that work well with 5-aminopyrazoles or 5-aminotriazoles have been reported to be unsuccessful with 5-aminotetrazole. This unique reactivity makes it a specialized tool for building specific heterocyclic scaffolds.

Experimental Protocols

General Synthesis of 5-Substituted-1H-tetrazoles from Nitriles

The following is a generalized and exemplary protocol for the [3+2] cycloaddition reaction.

Caption: General workflow for the synthesis of 5-substituted-1H-tetrazoles.

Synthesis of 5-Phenyl-1H-tetrazole (Example Protocol)

• Reaction Setup: In a round-bottom flask, combine benzonitrile (10 mmol), sodium azide (12 mmol), and a catalyst such as silica sulfuric acid (0.1 g) in dimethylformamide (DMF, 20 mL).[5]

• Reaction: Heat the mixture to reflux with stirring for approximately 4 hours. Monitor the reaction's completion using Thin Layer Chromatography (TLC).[5]

• Work-up: After the reaction is complete, cool the mixture to room temperature. Filter to remove the solid catalyst.

• Isolation: Pour the filtrate into a beaker containing ice water and acidify with 4N HCl. A white solid will precipitate.

• Purification: Collect the solid by filtration, wash it with cold water, and then recrystallize from a suitable solvent or purify by column chromatography to obtain pure 5-phenyl-1H-tetrazole.[5]

Synthesis of 5-Amino-1H-tetrazole (Example Protocol)

• Diazotization: Dissolve aminoguanidine bicarbonate or hydrochloride in water and cool in an ice bath. Slowly add a solution of sodium nitrite in water, keeping the temperature below 5°C. Stir for a designated period to form the diazoguanidine salt.

• Cyclization: Add a base such as sodium bicarbonate to the solution and heat the mixture under reflux for several hours. This will induce cyclization to form the 5-aminotetrazole ring.

• Isolation: Neutralize the solution with an acid (e.g., sulfuric acid) to a pH of about 4. Cool the solution, allowing the 5-aminotetrazole monohydrate to crystallize.

• Purification: Filter the crystals, wash with cold water, and dry to obtain the final product. A yield of around 70-74% can be expected.

Logical Relationships in Tetrazole Synthesis and Application

The choice of a 5-substituted tetrazole is dictated by the desired reactivity and the final application. The following diagram illustrates the logical flow from precursor selection to synthetic application.

Caption: Selection and application workflow for different tetrazole derivatives.

Conclusion

5-(Methylthio)-1H-tetrazole stands out as a versatile and reactive intermediate in organic synthesis. Its key advantage lies in the activating nature of the methylthio group, which enables transformations not possible with simpler alkyl-substituted tetrazoles, such as efficient photoinduced cycloadditions. While 5-phenyl-1H-tetrazole remains a staple for thermally stable scaffolds in medicinal chemistry and 5-amino-1H-tetrazole is a unique building block for energetic materials and specific multicomponent reactions, 5-MTHT offers a distinct reactivity profile that opens up alternative synthetic pathways. The choice of tetrazole derivative should therefore be guided by the specific synthetic challenge at hand, with 5-MTHT being a compelling option when specialized reactivity is required. No direct involvement in specific signaling pathways for these small molecules was identified in the reviewed literature; their primary role is as versatile synthons in the construction of larger, functional molecules.

References

• 1. An Improved Protocol for the Preparation of 5-Substituted Tetrazoles from Organic Thiocyanates and Nitriles [organic-chemistry.org]
• 2. Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1H-Tetrazole synthesis [organic-chemistry.org]
• 4. 5-Aminotetrazole - Wikipedia [en.wikipedia.org]
• 5. nanomedicine-rj.com [nanomedicine-rj.com]

A Comparative Guide to 5-(Methylthio)-1H-tetrazole and 5-(Ethylthio)-1H-tetrazole as Coupling Activators in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 5-(Methylthio)-1H-tetrazole (MTT) and 5-(Ethylthio)-1H-tetrazole (ETT) as coupling activators, with a specific focus on their application in peptide synthesis. While both reagents are known activators in oligonucleotide synthesis, their utility and documentation in the realm of peptide chemistry differ significantly.

Introduction

5-(Methylthio)-1H-tetrazole (MTT) and 5-(Ethylthio)-1H-tetrazole (ETT) are heterocyclic compounds that have been investigated as activators in phosphoramidite-based oligonucleotide synthesis. In this context, they are often considered more potent "turbo" activators than the traditional 1H-tetrazole due to their increased acidity, which facilitates the protonation of the phosphoramidite. This guide, however, will focus on their less-documented role as additives in carbodiimide-mediated peptide bond formation during solid-phase peptide synthesis (SPPS).

Mechanism of Action in Peptide Coupling

In carbodiimide-mediated peptide synthesis, reagents like dicyclohexylcarbodiimide (DCC) or diisopropylcarbodiimide (DIC) activate the C-terminal carboxylic acid of an amino acid to form a highly reactive O-acylisourea intermediate. This intermediate is susceptible to racemization and can undergo side reactions. Additives are often introduced to form an active ester that is more stable and less prone to racemization.

While the primary literature on MTT and ETT in peptide synthesis is sparse compared to traditional additives like 1-hydroxybenzotriazole (HOBt), their proposed mechanism follows a similar pathway. The tetrazole derivative acts as a nucleophile, reacting with the O-acylisourea intermediate to form a tetrazolyl active ester. This active ester is then aminolyzed by the N-terminal amine of the growing peptide chain to form the desired peptide bond. The acidic nature of the tetrazole also likely plays a role in protonating the carbodiimide and facilitating the activation process.

Carbodiimide activation with a tetrazole additive.

Comparative Performance Analysis

A direct quantitative comparison between MTT and ETT in peptide synthesis is challenging due to a notable disparity in the available scientific literature.

5-(Methylthio)-1H-tetrazole (MTT)

Our extensive literature review found no significant reports of 5-(Methylthio)-1H-tetrazole being used as a coupling activator or additive in modern solid-phase or solution-phase peptide synthesis. While its role in oligonucleotide synthesis is documented, its application in forming peptide bonds appears to be either non-existent or not published in peer-reviewed journals. Therefore, no performance data on coupling efficiency or racemization for MTT in peptide synthesis can be provided.

5-(Ethylthio)-1H-tetrazole (ETT)

In contrast, 5-(Ethylthio)-1H-tetrazole has been recently explored as a coupling additive in SPPS, particularly in the context of "green" peptide chemistry and the synthesis of peptides containing sterically hindered amino acids.

Recent studies have shown that ETT, when used in combination with the carbodiimide N-tert-butyl-N'-ethylcarbodiimide (TBEC), can be a viable and environmentally sustainable alternative to more common coupling reagents.[1] It has been reported to reduce side reactions and improve the purity of the synthesized peptides.[1]

Quantitative Data for 5-(Ethylthio)-1H-tetrazole (ETT)

The following table summarizes the available performance data for ETT as a coupling additive in peptide synthesis.

Performance Metric	5-(Methylthio)-1H-tetrazole (MTT)	5-(Ethylthio)-1H-tetrazole (ETT)
Coupling Efficiency	No data available for peptide synthesis.	High, with reported peptide purities of up to 98.86% for model peptides like Aib-ACP.[1]
Racemization	No data available for peptide synthesis.	For non-sensitive amino acids like serine and cysteine, no notable increase in racemization was observed compared to standard DIC/Oxyma protocols. However, for histidine, a racemization of 7% was reported, which was higher than the 3.2% observed with DIC/Oxyma.
Solubility	No data available in common SPPS solvents.	Good solubility in a green solvent mixture of anisole/N-octylpyrrolidone (75:25), making it suitable for alternative SPPS protocols.[1]
Applications in Peptide Synthesis	Not reported.	Used as a coupling additive with carbodiimides (e.g., TBEC) in SPPS, particularly for the synthesis of peptides with hindered amino acids and in "green" chemistry protocols.[1]

Experimental Protocols

As there is no available literature on the use of MTT in peptide synthesis, this section will provide a representative protocol for the use of ETT as a coupling additive in solid-phase peptide synthesis.

Protocol: Solid-Phase Peptide Synthesis (SPPS) using ETT as a Coupling Additive

This protocol is a general representation based on published methodologies for Fmoc/tBu-based SPPS.

1. Resin Swelling:

• Swell the appropriate resin (e.g., Rink Amide resin) in N,N-dimethylformamide (DMF) for at least 30 minutes.

2. Fmoc Deprotection:

• Treat the resin with a 20% solution of piperidine in DMF for 5 minutes.

• Drain the solution and repeat the treatment with 20% piperidine in DMF for 15 minutes.

• Wash the resin thoroughly with DMF (5 times).

3. Amino Acid Coupling:

• In a separate vessel, pre-activate the Fmoc-protected amino acid (3 equivalents relative to resin loading).

• Dissolve the Fmoc-amino acid, N-tert-butyl-N'-ethylcarbodiimide (TBEC) (3 equivalents), and 5-(Ethylthio)-1H-tetrazole (ETT) (3 equivalents) in the desired solvent (e.g., DMF or a green solvent mixture).

• Add the activation mixture to the washed and deprotected resin.

• Allow the coupling reaction to proceed for 1-2 hours at room temperature with agitation.

• Monitor the reaction completion using a colorimetric test (e.g., Kaiser test).

4. Washing:

• After the coupling is complete, drain the reaction mixture and wash the resin thoroughly with DMF (5 times) to remove excess reagents and byproducts.

5. Repeat Cycle:

• Repeat steps 2-4 for each subsequent amino acid in the peptide sequence.

6. Final Deprotection and Cleavage:

• After the final coupling and deprotection cycle, wash the resin with dichloromethane (DCM).

• Treat the resin with a cleavage cocktail (e.g., 95% trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane (TIS)) for 2-3 hours to cleave the peptide from the resin and remove side-chain protecting groups.

• Precipitate the crude peptide in cold diethyl ether, centrifuge, and lyophilize.

SPPS workflow with ETT as a coupling additive.

Conclusion

• 5-(Ethylthio)-1H-tetrazole (ETT) shows promise as a specialized coupling additive in SPPS, particularly for challenging sequences and in the development of more environmentally friendly synthesis protocols. While it appears to be effective in promoting high coupling efficiency, researchers should be cautious about potential racemization with sensitive amino acids like histidine.

• 5-(Methylthio)-1H-tetrazole (MTT) does not have a documented application in peptide synthesis. Researchers looking for coupling activators or additives for peptide bond formation would be better served by exploring well-established reagents or the emerging applications of ETT.

Further research is warranted to fully elucidate the potential of ETT as a mainstream coupling additive and to investigate whether MTT holds any undiscovered utility in the field of peptide chemistry.

References

• 1. researchgate.net [researchgate.net]

A Comparative Analysis of the UV Absorbance Characteristics of 5-Substituted Tetrazoles

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the ultraviolet (UV) absorbance properties of various 5-substituted tetrazoles. The data presented herein is essential for researchers in drug development and materials science, aiding in the characterization and quantification of these heterocyclic compounds. This document summarizes key quantitative data in a tabular format, details a general experimental protocol for UV-Vis spectroscopy of tetrazoles, and includes a workflow diagram for the comparative analysis.

Data Summary: UV Absorbance of 5-Substituted Tetrazoles

The UV absorbance maxima (λmax) and molar absorptivity (ε) are critical parameters for the identification and quantification of chemical compounds. The following table summarizes the available data for a selection of 5-substituted tetrazoles. It is important to note that the solvent can significantly influence the UV absorbance characteristics.

5-Substituent	λmax (nm)	Molar Absorptivity (ε) at 254 nm (M⁻¹ cm⁻¹)	Solvent
Methyl	Not specified	4.89[1]	Ethanol
Phenyl	Not specified	8670[1]	Ethanol
Methylthio	Not specified	2520[1]	Ethanol
Benzylthio	271[2]	3080[1]	DMSO/Ethanol
Carboethoxy	Not specified	72.6[1]	Ethanol
2,6-Dimethylphenoxy	335[3]	Not specified	Ethanol
2,6-Diisopropylphenoxy	297, 354[3]	Not specified	Ethanol

Experimental Protocol: UV-Vis Spectroscopy of 5-Substituted Tetrazoles

The following is a generalized protocol for determining the UV absorbance of 5-substituted tetrazoles. This protocol is based on standard laboratory practices and should be adapted as needed for specific experimental conditions.

1. Materials and Instrumentation:

• Spectrophotometer: A calibrated UV-Vis spectrophotometer capable of scanning in the range of 200-400 nm.

• Cuvettes: Quartz cuvettes with a 1 cm path length.

• Solvent: Spectroscopic grade solvent (e.g., ethanol, methanol, acetonitrile, or dimethyl sulfoxide). The choice of solvent should be based on the solubility of the tetrazole derivative and its transparency in the desired UV range.

• Tetrazole Samples: Accurately weighed samples of the 5-substituted tetrazoles.

• Volumetric Glassware: Calibrated volumetric flasks and pipettes for accurate preparation of solutions.

2. Preparation of Stock and Standard Solutions:

• Stock Solution: Prepare a stock solution of each tetrazole derivative by dissolving an accurately weighed amount of the compound in the chosen solvent to achieve a known concentration (e.g., 1 mg/mL).

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the same solvent to various known concentrations. The concentration range should be chosen to yield absorbance values within the linear range of the spectrophotometer (typically 0.1 to 1.0 AU).

3. UV-Vis Spectrophotometric Measurement:

• Instrument Blank: Fill a quartz cuvette with the pure solvent and use it to zero the spectrophotometer.

• Sample Measurement:

  • Rinse a clean quartz cuvette with a small amount of the working standard solution and then fill the cuvette with the solution.

  • Place the cuvette in the sample holder of the spectrophotometer.

  • Record the UV absorption spectrum over the desired wavelength range (e.g., 200-400 nm).

  • Identify the wavelength of maximum absorbance (λmax).

  • Record the absorbance at λmax.

• Repeat the measurement for all working standard solutions.

4. Data Analysis:

• Beer-Lambert Law: The relationship between absorbance (A), concentration (c), and path length (l) is described by the Beer-Lambert Law: A = εcl, where ε is the molar absorptivity.

• Calibration Curve: Plot a graph of absorbance at λmax versus the concentration of the standard solutions. A linear plot that passes through the origin should be obtained.

• Molar Absorptivity (ε): The molar absorptivity can be calculated from the slope of the calibration curve (Slope = ε × l). Since the path length (l) is typically 1 cm, the slope is equal to the molar absorptivity.

Workflow for Comparative UV Absorbance Analysis

The following diagram illustrates the logical workflow for the comparative analysis of UV absorbance of 5-substituted tetrazoles.

Caption: Workflow for comparative UV absorbance analysis of 5-substituted tetrazoles.

References

• 1. researchgate.net [researchgate.net]
• 2. pnrjournal.com [pnrjournal.com]
• 3. growingscience.com [growingscience.com]

A Comparative Guide to the Spectroscopic Validation of 5-(Methylthio)-1H-tetrazole Derivatives

For researchers and professionals in drug development, the accurate structural confirmation of synthesized compounds is paramount. This guide provides an objective comparison of spectroscopic methods for validating the structure of 5-(Methylthio)-1H-tetrazole and its derivatives, supported by experimental data from the literature.

Introduction

5-(Methylthio)-1H-tetrazole and its analogues are significant heterocyclic compounds in medicinal and materials chemistry.[1] Their synthesis requires rigorous structural verification to ensure the desired isomeric form and purity. The primary spectroscopic techniques for this purpose are Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy. Each technique provides unique and complementary information about the molecular structure.

Comparative Spectroscopic Data

The following tables summarize key spectroscopic data for 5-(Methylthio)-1H-tetrazole and several of its derivatives, facilitating a clear comparison of their characteristic signals.

Table 1: ¹H NMR Spectroscopic Data

Compound	Solvent	Chemical Shift (δ) of -SCH₃ (ppm)	Other Characteristic Chemical Shifts (δ) (ppm)
5-(Methylthio)-1H-tetrazole	-	-	Data not readily available in a comparable format
2-(But-3-enyl)-5-(methylthio)-2H-tetrazole[2]	C₆D₆	2.25 (s, 3H)	5.58 – 5.39 (m, 1H), 4.88 – 4.70 (m, 2H), 4.46 – 4.30 (m, 2H)
2-(Hex-5-enyl)-5-(methylthio)-2H-tetrazole[2]	CDCl₃	2.68 (s, 3H)	5.88 – 5.74 (m, 1H), 5.08 – 4.97 (m, 2H), 4.43 (t, J = 7.1 Hz, 2H), 2.18 – 2.09 (m, 2H), 1.95 – 1.84 (m, 2H)
2-(Oct-7-enyl)-5-(methylthio)-2H-tetrazole[2]	C₆D₆	2.30 (s, 3H)	5.70 (ddt, J = 16.9, 10.3, 6.7 Hz, 1H), 5.10 – 4.89 (m, 2H), 3.92 – 3.82 (m, 2H), 1.84 (dd, J = 14.4, 7.1 Hz, 2H), 1.49 – 1.42 (m, 2H), 1.11 – 1.04 (m, 2H), 0.97 – 0.89 (m, 2H), 0.88 – 0.80 (m, 2H)
5-(Benzylthio)-1H-tetrazole[1]	CDCl₃	-	13.40-11.50 (s, 1H, –N–H), 7.49-7.35 (m, 5H, Ar–H), 4.58 (s, 2H, –S–CH₂)

Table 2: ¹³C NMR Spectroscopic Data

Compound	Solvent	Chemical Shift (δ) of -SCH₃ (ppm)	Chemical Shift (δ) of Tetrazole Carbon (ppm)	Other Characteristic Chemical Shifts (δ) (ppm)
5-(Methylthio)-1H-tetrazole	-	-	-	Data not readily available in a comparable format
2-(But-3-enyl)-5-(methylthio)-2H-tetrazole[2]	C₆D₆	14.3	165.7	134.7, 118.4, 52.3, 33.7
2-(Hex-5-enyl)-5-(methylthio)-2H-tetrazole[2]	CDCl₃	14.2	165.7	137.4, 115.5, 52.7, 33.1, 28.0, 25.7
2-(Oct-7-enyl)-5-(methylthio)-2H-tetrazole[2]	C₆D₆	14.3	165.7	139.2, 115.0, 53.3, 34.2, 29.5, 29.1, 28.8, 26.5
5-(Benzylthio)-1H-tetrazole[1]	CDCl₃	-	-	Data not readily available in a comparable format

Table 3: FT-IR Spectroscopic Data

Compound	Sample Prep.	Characteristic Vibrational Frequencies (cm⁻¹)
5-(Methylthio)-1H-tetrazole	ATR-IR	Data available but specific peaks not listed in search results.
2-(But-3-enyl)-5-(methylthio)-2H-tetrazole[2]	Neat Film	2936, 1642, 1437, 1400, 1284, 1179, 1054, 922
2-(Hex-5-enyl)-5-(methylthio)-2H-tetrazole[2]	Neat Film	2934, 2860, 1641, 1438, 1400, 1284, 1179, 1054, 914
2-(Oct-7-enyl)-5-(methylthio)-2H-tetrazole[2]	Neat Film	2931, 2858, 1640, 1438, 1400, 1361, 1284, 1054
5-(Benzylthio)-1H-tetrazole[1]	-	3088 (aromatic C-H), 2920 (aliphatic C-H), 1602 (N=N), 1546 (aromatic C=C)

Table 4: High-Resolution Mass Spectrometry (HRMS) Data

Compound	Ionization Mode	Calculated m/z [M+H]⁺	Found m/z [M+H]⁺
2-(But-3-enyl)-5-(methylthio)-2H-tetrazole[2]	ESI	171.0861	171.0857
2-(Hex-5-enyl)-5-(methylthio)-2H-tetrazole[2]	ESI	199.1174	199.1171
2-(Oct-7-enyl)-5-(methylthio)-2H-tetrazole[2]	ESI	227.1487	227.1483
(1R,4S,5S)-5-((3-hydroxypropyl)amino)-4-((1-methyl-1H-tetrazol-5-yl)thio)cyclopent-2-en-1-ol[3]	ESI	272.11757	272.11740

Experimental Protocols

Detailed methodologies are crucial for reproducible results. The following are generalized protocols based on the cited literature.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Dissolve approximately 5-10 mg of the purified 5-(Methylthio)-1H-tetrazole derivative in about 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, C₆D₆, DMSO-d₆) in a standard 5 mm NMR tube.

• Instrumentation : Acquire ¹H and ¹³C NMR spectra on a spectrometer operating at a frequency of 300 MHz or higher.[1]

• ¹H NMR Acquisition : Record the spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio. Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

• ¹³C NMR Acquisition : Record the spectrum using a proton-decoupled pulse sequence. A larger number of scans is typically required compared to ¹H NMR. Chemical shifts are reported in ppm relative to the solvent signal.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation : For liquid samples, a thin film can be prepared by placing a drop of the sample between two KBr or NaCl plates.[2] For solid samples, an Attenuated Total Reflectance (ATR) accessory is often used.[4]

• Instrumentation : Record the spectrum on an FT-IR spectrometer.

• Data Acquisition : Typically, spectra are collected over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. The data is presented as transmittance or absorbance versus wavenumber (cm⁻¹).

High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation : Prepare a dilute solution of the sample in a suitable solvent (e.g., acetonitrile or methanol).

• Instrumentation : Analyze the sample using a mass spectrometer equipped with an electrospray ionization (ESI) source.[2]

• Data Acquisition : Acquire the mass spectrum in positive ion mode to observe the [M+H]⁺ ion. The high-resolution capability allows for the determination of the elemental composition from the accurate mass measurement. A characteristic fragmentation pattern of 5-substituted 1H-tetrazoles involves the elimination of HN₃ in positive ion mode and N₂ in negative ion mode.[5]

Workflow for Structural Validation

The following diagram illustrates a typical workflow for the synthesis and structural validation of 5-(Methylthio)-1H-tetrazole derivatives.

Caption: A logical workflow for the synthesis and structural validation of novel compounds.

Conclusion

The structural validation of 5-(Methylthio)-1H-tetrazole derivatives is reliably achieved through a combination of NMR spectroscopy, mass spectrometry, and IR spectroscopy. ¹H and ¹³C NMR provide detailed information about the carbon-hydrogen framework, while HRMS confirms the elemental composition and molecular weight. FT-IR is useful for identifying key functional groups. By comparing the experimental data with expected values and data from related compounds, researchers can confidently confirm the structure of their synthesized derivatives.

References

• 1. pnrjournal.com [pnrjournal.com]
• 2. rsc.org [rsc.org]
• 3. repositorio.ulisboa.pt [repositorio.ulisboa.pt]
• 4. dev.spectrabase.com [dev.spectrabase.com]
• 5. lifesciencesite.com [lifesciencesite.com]

A Comparative Guide to Alternative Reagents for 5-(Methylthio)-1H-tetrazole in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Phosphoramidite Activators in Oligonucleotide Synthesis

In the realm of automated oligonucleotide synthesis, the choice of an activator for the crucial phosphoramidite coupling step significantly impacts the yield, purity, and overall success of the synthesis. For years, 5-(Methylthio)-1H-tetrazole (MTT) has been a widely used activator. However, the continuous pursuit of higher efficiency, improved stability, and suitability for synthesizing complex and modified oligonucleotides has led to the development and adoption of several alternative reagents. This guide provides an objective comparison of the most common alternatives to MTT, supported by available experimental data, to aid researchers in selecting the optimal activator for their specific needs.

The primary alternatives to MTT in phosphoramidite chemistry are 5-Ethylthio-1H-tetrazole (ETT), 5-Benzylthio-1H-tetrazole (BTT), and 4,5-Dicyanoimidazole (DCI). These activators are compared based on their physicochemical properties, performance in terms of coupling efficiency and reaction times, and their suitability for different applications.

Performance Comparison of Phosphoramidite Activators

The selection of an appropriate activator is a critical determinant for the successful synthesis of oligonucleotides. The key differentiating factors among these activators are their acidity (pKa) and nucleophilicity, which govern the mechanism and rate of the activation and coupling steps.

Activator	Chemical Structure	pKa	Solubility in Acetonitrile	Key Characteristics & Recommendations
5-(Methylthio)-1H-tetrazole (MTT)	C₂H₄N₄S	~4.4	Moderate	A traditional activator, now largely superseded by more efficient alternatives.
5-Ethylthio-1H-tetrazole (ETT)	C₃H₆N₄S	4.28[1]	~0.75 M[1]	A more acidic and potent activator than 1H-tetrazole, often recommended for general-purpose synthesis and for moderately hindered monomers.[1] It offers a balanced profile of reactivity and is a reliable choice for routine synthesis of short to medium-length sequences.
5-Benzylthio-1H-tetrazole (BTT)	C₈H₈N₄S	4.08[2]	~0.33 M[2]	A highly potent and acidic activator, particularly suitable for sterically demanding monomers, such as those used in RNA synthesis, and for achieving the shortest coupling times.[2]
4,5-Dicyanoimidazole (DCI)	C₅H₂N₄	5.2[2]	~1.2 M[2]	Less acidic but more nucleophilic than tetrazole derivatives.[2] Its lower acidity minimizes the risk of premature detritylation of the monomer, making it ideal for the synthesis of long oligonucleotides and for larger-scale production.[2]

Experimental Data: Coupling Efficiency and Reaction Times

Activator	Application	Recommended Coupling Time	Reported Yield/Efficiency
ETT	General DNA Synthesis	30 seconds - 2 minutes	Generally high, often exceeding 99% per coupling step.
RNA Synthesis (TBDMS)	6 minutes[2]	N+1 peaks are no more significant than with BTT at shorter times.[2]
BTT	RNA Synthesis (TOM-protected)	90 seconds[2]	High efficiency.[2]
RNA Synthesis (TBDMS-protected)	3 minutes[2]	High efficiency.[2]
DCI	Standard DNA Synthesis	30 seconds - 2 minutes	Coupling is reportedly twice as fast as with 1H-tetrazole.[3]
Large-scale synthesis of a 34-mer oligoribonucleotide	Not specified	54% yield of full-length product, compared to 13% with tetrazole + NMI and no product with tetrazole alone.[2]

Experimental Protocols

To objectively compare the performance of these activators, a standardized experimental protocol is essential. The following outlines a detailed methodology for a comparative study.

Objective:

To compare the coupling efficiency of MTT, ETT, BTT, and DCI in the solid-phase synthesis of a standard DNA oligonucleotide.

Materials:

• Automated DNA/RNA synthesizer

• Controlled Pore Glass (CPG) solid support pre-loaded with the first nucleoside

• Standard DNA phosphoramidites (dA, dC, dG, dT) dissolved in anhydrous acetonitrile

• Activator solutions: 0.25 M solutions of MTT, ETT, BTT, and DCI in anhydrous acetonitrile

• Standard capping, oxidation, and deblocking reagents for oligonucleotide synthesis

• Reagents for cleavage and deprotection (e.g., concentrated ammonium hydroxide)

• Buffers for HPLC analysis (e.g., triethylammonium acetate and acetonitrile)

• HPLC system with a suitable column for oligonucleotide analysis (e.g., C18 reverse-phase)

Methodology:

• Synthesizer Setup:

  • Thoroughly prime the DNA synthesizer with all necessary reagents.

  • Install four separate activator lines, one for each of the test activators (MTT, ETT, BTT, DCI).

• Oligonucleotide Synthesis:

  • Synthesize a test oligonucleotide sequence (e.g., a 20-mer with mixed bases) on four separate columns, each using a different activator.

  • Use a consistent synthesis protocol for all four syntheses, with the only variable being the activator used.

  • Employ a standard coupling time of 2 minutes for each activator.

• Trityl Cation Monitoring (Optional but Recommended):

  • If the synthesizer is equipped with a trityl monitor, record the absorbance of the trityl cation released after each deblocking step. This provides a real-time indication of the coupling efficiency for each cycle.

• Cleavage and Deprotection:

  • After synthesis, cleave the oligonucleotides from the solid support and deprotect them using a standard protocol (e.g., incubation in concentrated ammonium hydroxide at 55°C for 8-12 hours).

• Quantification:

  • Determine the yield of the crude oligonucleotide from each synthesis by measuring the absorbance at 260 nm (A260).

• Purity Analysis by HPLC:

  • Analyze the crude product from each synthesis by reverse-phase HPLC.

  • Mobile Phase A: 0.1 M Triethylammonium acetate (TEAA), pH 7.0

  • Mobile Phase B: Acetonitrile

  • Gradient: A linear gradient from 5% to 50% Mobile Phase B over 30 minutes.

  • Detection: UV absorbance at 260 nm.

  • Analysis: Integrate the peak areas of the full-length product (n) and any failure sequences (n-1, n-2, etc.). Calculate the purity of the crude product as the percentage of the full-length product relative to the total integrated area of all oligonucleotide peaks.

Signaling Pathways and Experimental Workflows

To visualize the logical relationships and experimental processes described, the following diagrams are provided.

Caption: Decision tree for selecting an appropriate activator.

Caption: Workflow for comparing activator performance.

Conclusion

The choice of an activator in phosphoramidite chemistry is a critical parameter that can be tailored to the specific requirements of the oligonucleotide being synthesized. While MTT has historically been used, modern alternatives offer significant advantages.

• ETT is a robust, all-purpose activator suitable for routine DNA synthesis.

• BTT is the activator of choice for sterically demanding monomers, such as those in RNA synthesis, where its high reactivity can significantly reduce coupling times.

• DCI excels in the synthesis of long oligonucleotides and in large-scale production, where its lower acidity minimizes side reactions and its high solubility is advantageous.

By understanding the properties and performance characteristics of these activators, researchers can optimize their oligonucleotide synthesis protocols to achieve higher yields and purity, ultimately leading to more reliable and successful downstream applications.

References

• 1. benchchem.com [benchchem.com]
• 2. glenresearch.com [glenresearch.com]
• 3. Efficient activation of nucleoside phosphoramidites with 4,5-dicyanoimidazole during oligonucleotide synthesis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Catalysts for 5-Substituted Tetrazole Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 5-substituted 1H-tetrazoles, a critical pharmacophore in medicinal chemistry, has seen a significant evolution from hazardous traditional methods to safer, more efficient catalytic protocols. This guide provides an objective comparison of various catalytic systems, supported by experimental data, to aid researchers in selecting the optimal catalyst for their specific needs. The primary synthetic routes covered are the [3+2] cycloaddition of nitriles with an azide source and multicomponent reactions (MCRs) involving aldehydes.

Performance Comparison of Catalytic Systems

The efficacy of a catalyst is a multi-faceted consideration involving reaction yield, time, temperature, and reusability. The following table summarizes the performance of several notable catalysts in the synthesis of 5-substituted tetrazoles.

Catalyst	Substrate	Reaction Conditions	Time (h)	Yield (%)	Reusability (Cycles)	Reference
CoY Zeolite	Phenylacetonitrile	DMF, 120 °C	14	92	4	[1]
Cu/C Nanocatalyst	Benzaldehyde, Hydroxylamine HCl, NaN3	DMF, 120 °C	-	74-89	5	[2]
Silica Sulfuric Acid	Benzonitrile	DMF, reflux	-	72-95	-	[3]
Fe3O4-adenine-Zn	4-Chlorobenzonitrile	PEG, 120 °C	1.33	96	-	[4][5]
Pt NPs@VC	1-Naphthonitrile	DMF, 90 °C	0.5-5	95	High	[6]
SnCl2-nano-SiO2	Various nitriles	DMF	-	82-98	High	[6]
Zn(OAc)2·2H2O	Benzaldehyde, Hydroxylamine, NaN3	Toluene, reflux	-	5-94	-	[7][8]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of synthetic procedures. Below are representative experimental protocols for key catalytic systems.

Protocol 1: Synthesis of 5-Phenyl-1H-tetrazole using CoY Zeolite Catalyst[1]

• A mixture of benzonitrile (1 mmol), sodium azide (2.0 mmol), and CoY zeolite catalyst (20 mg) is taken in a round-bottom flask.

• N,N-Dimethylformamide (DMF, 1 mL) is added to the flask.

• The reaction mixture is stirred and heated at 120 °C for 14 hours.

• After completion of the reaction (monitored by TLC), the mixture is cooled to room temperature.

• The catalyst is separated by filtration and washed with ethyl acetate (3 x 10 mL).

• The filtrate is concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired 5-phenyl-1H-tetrazole.

Protocol 2: One-Pot Three-Component Synthesis of 5-Phenyl-1H-tetrazole using Cu/C Nanocatalyst[2]

• In a round-bottom flask, a mixture of benzaldehyde (1 mmol), hydroxylamine hydrochloride (1.1 mmol), and sodium azide (2 mmol) is prepared.

• The Cu/C nanocatalyst (5 mol% based on copper content) is added to the mixture.

• N,N-Dimethylformamide (DMF) is added as the solvent.

• The reaction mixture is stirred and heated at 120 °C.

• Reaction progress is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled, and the catalyst is separated.

• The product is isolated and purified using standard procedures.

Protocol 3: Synthesis of 5-Substituted 1H-tetrazoles using Silica Sulfuric Acid[3]

• To a solution of the corresponding nitrile (1 mmol) in DMF, sodium azide (1.5 mmol) and silica sulfuric acid are added.

• The reaction mixture is refluxed for the appropriate time as monitored by TLC.

• After completion, the reaction mixture is cooled to room temperature and filtered to recover the catalyst.

• The filtrate is quenched with water and the product is extracted with an organic solvent.

• The organic layer is dried and concentrated to yield the crude product, which is then purified.

Visualizing the Reaction Pathways

Understanding the underlying mechanisms and workflows is essential for process optimization and catalyst design.

Caption: General workflow for the catalyst-mediated [3+2] cycloaddition synthesis of 5-substituted tetrazoles.

Caption: General workflow for the one-pot, three-component synthesis of 5-substituted tetrazoles from aldehydes.

Conclusion

The field of 5-substituted tetrazole synthesis has been significantly advanced by the development of diverse and efficient catalytic systems. Heterogeneous and nanoparticle-based catalysts, such as CoY zeolite, Cu/C, and various supported metal catalysts, offer distinct advantages in terms of reusability and ease of separation, aligning with the principles of green chemistry.[1][2][4][6] The choice of catalyst is contingent upon the specific substrate, desired reaction conditions, and scalability considerations. While traditional Lewis acids like zinc salts are effective, they often require harsher conditions and are less environmentally benign.[8] The multicomponent approach, starting from readily available aldehydes, presents a highly atom-economical alternative to the classic nitrile-azide cycloaddition.[2] This guide serves as a starting point for researchers to navigate the expanding landscape of catalytic options for the synthesis of these vital heterocyclic compounds.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Recent advances in multicomponent synthesis of 5-substituted 1H-tetrazoles from aldehydes: catalytic methods and green chemistry approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nanomaterial catalyzed green synthesis of tetrazoles and its derivatives: a review on recent advancements - RSC Advances (RSC Publishing) DOI:10.1039/D1RA05955F [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. thieme-connect.com [thieme-connect.com]
• 7. researchgate.net [researchgate.net]
• 8. growingscience.com [growingscience.com]

A Comparative Guide to Assessing the Purity of Synthesized 5-(Methylthio)-1H-tetrazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for assessing the purity of synthesized 5-(Methylthio)-1H-tetrazole (MTT), a crucial building block in pharmaceutical and agrochemical research. We present a comparative analysis of MTT with its structural analogs, 5-(Ethylthio)-1H-tetrazole and 5-(Benzylthio)-1H-tetrazole, and provide detailed experimental protocols for key analytical techniques.

Comparative Purity Analysis

While direct side-by-side comparative studies under identical analytical conditions are not extensively published, a comparison of commercially available purities provides a valuable benchmark for researchers. The following table summarizes the typical purity levels of MTT and its common alternatives as determined by various analytical methods.

Compound	Structure	Molecular Formula	Molecular Weight ( g/mol )	Typical Purity (%)	Analytical Method(s) Cited
5-(Methylthio)-1H-tetrazole (MTT)		C₂H₄N₄S	116.15	97 - ≥99[1][2]	HPLC, Titration
5-(Ethylthio)-1H-tetrazole		C₃H₆N₄S	130.18	≥99[3][4]	HPLC, Titration
5-(Benzylthio)-1H-tetrazole		C₈H₈N₄S	192.24	≥99	HPLC

It is important to note that the actual purity of a synthesized batch will be highly dependent on the synthetic route and purification methods employed. The data above, sourced from commercial suppliers, indicates that high purity levels are achievable for all three compounds.

Experimental Protocols for Purity Assessment

A multi-pronged approach utilizing several analytical techniques is recommended for a thorough purity assessment of synthesized MTT.

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique for purity determination, offering high resolution and sensitivity for separating the main compound from its impurities.

Principle: Reversed-phase HPLC separates compounds based on their hydrophobicity. A polar mobile phase is used with a nonpolar stationary phase. More polar compounds elute earlier than less polar compounds. Purity is typically determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Suggested Protocol (adapted for 5-substituted tetrazoles):

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water (both with 0.1% formic acid or phosphoric acid) is often effective. A starting gradient could be 10-90% acetonitrile over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at 254 nm, as thio-substituted tetrazoles absorb strongly at this wavelength.[5]

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve a precisely weighed amount of the synthesized MTT in the mobile phase or a compatible solvent (e.g., acetonitrile/water mixture) to a concentration of approximately 1 mg/mL.

• Data Analysis: Integrate all peaks in the chromatogram. Calculate the purity as: (Area of MTT peak / Total area of all peaks) x 100%.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a powerful primary method for determining purity without the need for a reference standard of the compound itself.[5][6][7][8]

Principle: The integral of a specific proton signal in an NMR spectrum is directly proportional to the number of protons giving rise to that signal. By comparing the integral of a known signal from the analyte to the integral of a known amount of an internal standard with a certified purity, the absolute purity of the analyte can be determined.

Protocol:

• Internal Standard (IS): Choose a stable, non-reactive compound with a known purity and a simple ¹H NMR spectrum that does not overlap with the analyte signals (e.g., maleic anhydride, dimethyl sulfone).

• Sample Preparation:

  • Accurately weigh about 10-20 mg of the synthesized MTT into an NMR tube.

  • Accurately weigh about 5-10 mg of the internal standard and add it to the same NMR tube.

  • Add a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) to dissolve both compounds completely.

• ¹H NMR Acquisition:

  • Use a high-field NMR spectrometer (≥400 MHz).

  • Ensure a long relaxation delay (D1) of at least 5 times the longest T₁ of both the analyte and the internal standard to allow for full relaxation of all protons. This is critical for accurate integration.

  • Acquire the spectrum with a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1 for accurate integration).[6]

• Data Processing and Analysis:

  • Carefully phase and baseline correct the spectrum.

  • Integrate a well-resolved, characteristic signal for both the MTT (e.g., the methylthio protons) and the internal standard.

  • Calculate the purity using the following formula:

  Purity (% w/w) = (I_analyte / I_IS) * (N_IS / N_analyte) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is particularly useful for identifying volatile and semi-volatile impurities that may be present from the synthesis, such as residual solvents or byproducts.[3][9]

Principle: The sample is vaporized and separated based on boiling point and interaction with the stationary phase in a gas chromatograph. The separated components are then ionized and fragmented in the mass spectrometer, providing a unique mass spectrum for identification.

Protocol:

• Column: A capillary column with a mid-polar stationary phase (e.g., 5% phenyl-methylpolysiloxane) is a good starting point.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injection: Splitless or split injection, depending on the expected concentration of impurities.

• Oven Temperature Program: A typical program could be: start at 50°C, hold for 2 minutes, then ramp to 250°C at 10°C/min, and hold for 5 minutes.

• Mass Spectrometer: Operated in electron ionization (EI) mode, scanning a mass range of m/z 40-400.

• Sample Preparation: Dissolve the MTT sample in a volatile organic solvent (e.g., dichloromethane, ethyl acetate).

• Data Analysis: Identify peaks corresponding to impurities by comparing their mass spectra with a library (e.g., NIST).

Elemental Analysis

Elemental analysis provides the percentage composition of carbon, hydrogen, nitrogen, and sulfur in the sample.

Principle: The sample is combusted at high temperature, and the resulting gases (CO₂, H₂O, N₂, SO₂) are quantitatively measured.

Procedure:

• Submit a small, accurately weighed amount of the dried sample (typically 1-3 mg) to an analytical laboratory for CHNS analysis.

• Data Analysis: Compare the experimentally determined percentages of C, H, N, and S with the theoretical values calculated from the molecular formula of MTT (C₂H₄N₄S).

  • Theoretical Values for C₂H₄N₄S:

    • Carbon (C): 20.68%

    • Hydrogen (H): 3.47%

    • Nitrogen (N): 48.24%

    • Sulfur (S): 27.61%

A close correlation between the experimental and theoretical values is a strong indicator of high purity.

Potential Impurities in Synthesized 5-(Methylthio)-1H-tetrazole

The nature of impurities will depend on the synthetic route. Common synthetic pathways include the reaction of thiosemicarbazide with a methylating agent followed by cyclization, or the methylation of 5-mercapto-1H-tetrazole.[10] Potential impurities could include:

• Unreacted starting materials: Thiosemicarbazide, 5-mercapto-1H-tetrazole, or the methylating agent (e.g., methyl iodide).

• Isomeric byproducts: Methylation can potentially occur on different nitrogen atoms of the tetrazole ring, leading to isomeric impurities.

• Over-methylated products: Dialkylation could lead to quaternary ammonium salts.

• Solvents: Residual solvents from the reaction and purification steps.

• Byproducts from side reactions: Depending on the specific reagents and conditions used.

Visualization of Experimental Workflows

The following diagrams illustrate the logical flow of the key experimental procedures for purity assessment.

Caption: Workflow for HPLC Purity Analysis.

Caption: Workflow for qNMR Purity Determination.

Caption: Workflow for GC-MS Impurity Profiling.

Conclusion

The purity assessment of synthesized 5-(Methylthio)-1H-tetrazole is a critical step in ensuring the reliability and reproducibility of research outcomes. A combination of chromatographic and spectroscopic techniques provides a robust and comprehensive evaluation of purity. While commercially available MTT and its analogs demonstrate high levels of purity, researchers should employ these detailed analytical protocols to verify the purity of their own synthesized materials. For a definitive comparison between MTT and its alternatives, a side-by-side analysis using a validated HPLC or qNMR method is highly recommended.

References

• 1. jocpr.com [jocpr.com]
• 2. agilent.com [agilent.com]
• 3. GC/MS Identification of Impurities | Medistri SA [medistri.com]
• 4. researchgate.net [researchgate.net]
• 5. Chemical purity using quantitative 1H-nuclear magnetic resonance: a hierarchical Bayesian approach for traceable calibrations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 7. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. US4110338A - Product and preparation of 1H-tetrazole-5-thiol derivatives - Google Patents [patents.google.com]

Comparative Analysis of the Biological Activity of 5-(Methylthio)-1H-tetrazole Analogs and Related 5-Thio-Substituted Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activity of 5-thio-substituted tetrazole analogs, with a focus on their antimicrobial properties. The data presented is derived from published experimental studies to aid in the rational design of novel therapeutic agents.

Introduction to 5-Thio-Substituted Tetrazoles

The tetrazole ring is a key pharmacophore in medicinal chemistry, often utilized as a bioisosteric replacement for the carboxylic acid group. This substitution can enhance metabolic stability and improve pharmacokinetic profiles. The introduction of a thioether linkage at the 5-position of the tetrazole ring has been a strategy to modulate the biological activity of these compounds, leading to the discovery of potent antimicrobial and anticancer agents. This guide focuses on the comparative analysis of a series of 5-thio-substituted tetrazole derivatives to elucidate structure-activity relationships.

Antimicrobial Activity of 1-Benzyl-5-thio-substituted Tetrazole Analogs

A study by Dhayanithi et al. provides a systematic evaluation of a series of 1-benzyl-5-[(3-substituted-thio)propylthio]-1H-tetrazole derivatives for their in vitro antibacterial and antifungal activities. The quantitative data from this study, presented as Minimum Inhibitory Concentration (MIC) values, are summarized in the tables below.

Antibacterial Activity

The antibacterial activity of the synthesized compounds was evaluated against four bacterial strains: Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Klebsiella pneumoniae.

Compound	R	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. E. coli	MIC (µg/mL) vs. P. aeruginosa	MIC (µg/mL) vs. K. pneumoniae
3	Br	62.5	62.5	31.25	31.25
4a	N-morpholinyl	62.5	62.5	31.25	31.25
4b	N-piperidinyl	62.5	62.5	31.25	31.25
4c	N-pyrrolidinyl	62.5	62.5	31.25	31.25
4d	N-imidazolyl	62.5	62.5	31.25	31.25
4e	N-benzimidazolyl	62.5	62.5	31.25	31.25
4f	1-cyclopropyl-1H-tetrazol-5-ylthio	62.5	62.5	31.25	31.25
4g	1-benzyl-1H-tetrazol-5-ylthio	62.5	62.5	31.25	31.25
4h	4-chlorophenylthio	125	125	62.5	62.5
4i	4-aminophenylthio	62.5	62.5	31.25	31.25
Ciprofloxacin	-	1.25	0.6	0.6	0.6

Antifungal Activity

The antifungal activity of the same series of compounds was tested against four fungal strains: Aspergillus flavus, Aspergillus fumigatus, Penicillium marneffei, and Trichophyton mentagrophytes.

Compound	R	MIC (µg/mL) vs. A. flavus	MIC (µg/mL) vs. A. fumigatus	MIC (µg/mL) vs. P. marneffei	MIC (µg/mL) vs. T. mentagrophytes
3	Br	62.5	62.5	31.25	31.25
4a	N-morpholinyl	62.5	62.5	31.25	31.25
4b	N-piperidinyl	62.5	62.5	31.25	31.25
4c	N-pyrrolidinyl	62.5	62.5	31.25	31.25
4d	N-imidazolyl	62.5	62.5	31.25	31.25
4e	N-benzimidazolyl	62.5	62.5	31.25	31.25
4f	1-cyclopropyl-1H-tetrazol-5-ylthio	62.5	62.5	31.25	31.25
4g	1-benzyl-1H-tetrazol-5-ylthio	62.5	62.5	31.25	31.25
4h	4-chlorophenylthio	125	125	62.5	62.5
4i	4-aminophenylthio	62.5	62.5	31.25	31.25
Itraconazole	-	1.25	0.6	0.6	0.6

Experimental Protocols

Synthesis of 1-Benzyl-5-thio-substituted Tetrazole Derivatives

The synthesis of the evaluated compounds involved a three-step process:

• Synthesis of 1-benzyl-1H-tetrazole-5-thiol (2): Benzyl isothiocyanate was refluxed with sodium azide in water.

• Synthesis of 1-benzyl-5-[(3-bromopropyl)thio]-1H-tetrazole (3): The thiol from the previous step was reacted with 1,3-dibromopropane in tetrahydrofuran.

• Synthesis of final compounds (4a-i): The bromo-intermediate was condensed with various amines or thiols to yield the final products.

The general workflow for the synthesis is depicted in the following diagram:

Synthetic workflow for 1-benzyl-5-thio-substituted tetrazole analogs.

Antimicrobial Susceptibility Testing

The in vitro antimicrobial activity was determined using the twofold serial dilution technique.

• Preparation of Inoculum: The microorganisms were cultured in nutrient broth for 24 hours.

• Serial Dilution: The test compounds were dissolved in dimethyl sulfoxide (DMSO) and serially diluted in nutrient broth to obtain a concentration range from 200 µg/mL to 1.5 µg/mL.

• Inoculation: Each diluted solution was inoculated with the respective microbial suspension.

• Incubation: The cultures were incubated at 37°C for 24 hours for bacteria and at 28°C for 48 hours for fungi.

• Determination of MIC: The minimum inhibitory concentration (MIC) was recorded as the lowest concentration of the compound that completely inhibited visible growth of the microorganism.

The experimental workflow for determining the Minimum Inhibitory Concentration (MIC) is outlined below:

Experimental workflow for MIC determination.

Structure-Activity Relationship (SAR) and Potential Signaling Pathways

The antimicrobial screening of the 1-benzyl-5-thio-substituted tetrazole analogs revealed that most of the synthesized compounds exhibited moderate activity against the tested bacterial and fungal strains. The variation in the substituent 'R' at the terminus of the propylthio chain did not lead to a significant change in the antimicrobial potency for most of the analogs, with the exception of the 4-chlorophenylthio derivative (4h), which showed weaker activity. This suggests that the core structure of 1-benzyl-5-[(3-thiopropyl)thio]-1H-tetrazole is important for the observed biological activity.

While the specific signaling pathways targeted by these compounds were not elucidated in the cited study, tetrazole derivatives have been reported to exert their antimicrobial effects through various mechanisms. These can include the inhibition of essential enzymes involved in cell wall synthesis, protein synthesis, or DNA replication. For instance, some tetrazole-containing compounds have been shown to inhibit DNA gyrase and topoisomerase IV, which are crucial for bacterial DNA replication and segregation.

A generalized logical relationship for the development of these antimicrobial agents is presented below:

Logical relationship in the development of 5-thio-tetrazole antimicrobials.

Conclusion

The presented data on 1-benzyl-5-thio-substituted tetrazole analogs indicate that this scaffold possesses a moderate level of broad-spectrum antimicrobial activity. The structure-activity relationship appears to be relatively flat for the tested substituents, suggesting that further significant gains in potency may require more drastic modifications to the core structure or the exploration of alternative substitution patterns on the benzyl or tetrazole rings. Future studies could focus on elucidating the precise mechanism of action to enable more targeted drug design. This guide serves as a foundational resource for researchers aiming to develop novel and more effective antimicrobial agents based on the 5-thio-tetrazole scaffold.

A Mechanistic Showdown: Unraveling the Synthetic Pathways to 5-(Methylthio)-1H-tetrazole

For researchers, scientists, and professionals in drug development, the synthesis of key heterocyclic scaffolds is a critical aspect of innovation. Among these, 5-(Methylthio)-1H-tetrazole stands out as a versatile building block in medicinal chemistry and materials science. This guide provides a detailed mechanistic comparison of the primary synthetic routes to this important compound, supported by experimental data and detailed protocols to aid in laboratory application.

The synthesis of 5-(Methylthio)-1H-tetrazole predominantly proceeds through two strategic avenues: a two-step approach involving the formation and subsequent methylation of a 5-mercaptotetrazole intermediate, and a more direct one-pot synthesis. The choice of route often depends on the availability of starting materials, desired scale, and tolerance to reaction conditions.

At a Glance: Comparing the Synthetic Routes

Parameter	Route 1: Two-Step Synthesis from Carbon Disulfide	Route 2: Two-Step Synthesis from Isothiocyanate	Route 3: One-Pot Synthesis from Isothiocyanate
Starting Materials	Carbon disulfide, Sodium azide, Methylating agent (e.g., Methyl iodide)	Isothiocyanate (e.g., Methyl isothiocyanate), Sodium azide, Methylating agent	Isothiocyanate, Sodium azide, Methylating agent
Intermediate	5-Mercapto-1H-tetrazole	1-Substituted-1H-tetrazole-5-thione	In-situ generated 1-substituted-1H-tetrazole-5-thione
Overall Yield	Moderate to Good	Good to Excellent	Good to Excellent[1]
Reaction Conditions	Step 1: Elevated temperature; Step 2: Varies with methylating agent	Step 1: Room temperature to moderate heating[1]; Step 2: Varies with methylating agent	Room temperature to moderate heating[1]
Key Mechanistic Feature	Formation of dithiocarbazide intermediate	Nucleophilic attack of azide on the isothiocyanate carbon	Tandem formation of the tetrazole-thione and S-methylation[1]
Advantages	Utilizes simple, readily available starting materials.	Milder conditions for the first step compared to the CS₂ route.[1]	Procedurally simpler, saving time and resources.[1]
Disadvantages	Use of flammable and toxic carbon disulfide.	Isothiocyanates can be lachrymatory and require careful handling.	Potential for side reactions if not carefully controlled.

Delving into the Mechanisms: A Step-by-Step Analysis

The synthetic routes to 5-(Methylthio)-1H-tetrazole are distinguished by their mechanistic pathways, each offering unique advantages and challenges.

Route 1 & 2 (Step 1): Formation of the 5-Mercaptotetrazole Core

The initial step in the two-step syntheses involves the formation of a 5-mercaptotetrazole or a tautomeric tetrazole-5-thione.

From Carbon Disulfide: This classic approach involves the reaction of carbon disulfide with sodium azide. The mechanism is proposed to proceed through the formation of an azidodithiocarbonate intermediate, which then cyclizes and protonates to yield the 5-mercapto-1H-tetrazole.

From Isothiocyanates: A more contemporary method utilizes an isothiocyanate, which reacts with sodium azide. The reaction is believed to involve the nucleophilic attack of the azide ion on the electrophilic carbon of the isothiocyanate, leading to a linear intermediate that subsequently cyclizes to form the 1-substituted-1H-tetrazole-5-thione.[1] Pyridine is often used as a base to facilitate the reaction.[1]

Formation of the 5-Mercaptotetrazole/Thione Core.

Route 1 & 2 (Step 2): The Methylation Step

Once the 5-mercaptotetrazole or its thione tautomer is formed, the subsequent step is methylation. This step introduces the methylthio group. The reaction typically proceeds via nucleophilic substitution, where the sulfur atom of the mercaptotetrazole acts as the nucleophile, attacking the methylating agent (e.g., methyl iodide or dimethyl sulfate).

It is important to consider the tautomeric nature of the 5-mercapto-1H-tetrazole, which exists in equilibrium with the 1H-tetrazole-5-thione form. Methylation can potentially occur on either the sulfur atom (S-methylation) or one of the nitrogen atoms of the tetrazole ring (N-methylation). The regioselectivity of this step is influenced by factors such as the solvent, base, and the nature of the methylating agent. However, S-methylation is generally favored under many conditions, leading to the desired 5-(methylthio)-1H-tetrazole.

The Methylation Step: S- vs. N-Alkylation.

Route 3: The One-Pot Synthesis

The one-pot synthesis offers a streamlined approach by combining the formation of the tetrazole-thione and its subsequent methylation in a single reaction vessel. This is typically achieved by reacting an isothiocyanate with sodium azide in the presence of a methylating agent.[1] The reaction proceeds through the in-situ formation of the 1-substituted-1H-tetrazole-5-thione, which is then immediately methylated. This method is efficient, with good to excellent yields reported.[1]

Conceptual Workflow of the One-Pot Synthesis.

Experimental Corner: Detailed Protocols

For researchers looking to apply these syntheses, the following detailed protocols provide a starting point.

Protocol 1: Two-Step Synthesis of 5-(Methylthio)-1H-tetrazole from Methyl Isothiocyanate

Step 1: Synthesis of 1-Methyl-1H-tetrazole-5-thiol

• Materials: Methyl isothiocyanate, sodium azide, pyridine, deionized water, hydrochloric acid.

• Procedure:

  • In a round-bottom flask, dissolve sodium azide (1.2 mmol) and pyridine (3 mmol) in deionized water (3 mL).

  • To this solution, add methyl isothiocyanate (1 mmol) at room temperature.

  • Stir the reaction mixture vigorously for 2 hours at room temperature.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, carefully acidify the reaction mixture with hydrochloric acid to a pH of 2-3 to precipitate the product.

  • Filter the precipitate, wash with cold water, and dry under vacuum to yield 1-methyl-1H-tetrazole-5-thiol. A yield of approximately 80% can be expected.[1]

Step 2: Synthesis of 5-(Methylthio)-1-methyl-1H-tetrazole (as an example of methylation)

• Materials: 1-Methyl-1H-tetrazole-5-thiol, sodium hydroxide, methyl iodide, ethanol.

• Procedure:

  • Dissolve 1-methyl-1H-tetrazole-5-thiol (1 mmol) in ethanol.

  • Add a solution of sodium hydroxide (1 mmol) in water to form the sodium salt of the thiol.

  • To this solution, add methyl iodide (1.1 mmol) dropwise at room temperature.

  • Stir the reaction mixture at room temperature for 4-6 hours.

  • Monitor the reaction by TLC.

  • After the reaction is complete, remove the solvent under reduced pressure.

  • Extract the residue with a suitable organic solvent (e.g., ethyl acetate), wash with water, and dry over anhydrous sodium sulfate.

  • Purify the product by column chromatography or recrystallization to obtain 5-(methylthio)-1-methyl-1H-tetrazole.

Protocol 2: One-Pot Synthesis of 1-Substituted-5-(methylthio)-1H-tetrazoles

• Materials: Appropriate isothiocyanate, sodium azide, pyridine, methyl iodide, water, tetrahydrofuran (THF).[1]

• Procedure:

  • In a reaction vessel, combine the isothiocyanate (1 mmol), sodium azide (1.2 mmol), and pyridine (3 mmol) in water (3 mL).[1]

  • Stir the mixture at room temperature for 2 hours.[1]

  • Add a solution of methyl iodide (1.5 mmol) in THF (3 mL) to the reaction mixture.[1]

  • Continue stirring at room temperature for an additional 2-6 hours.[1]

  • Monitor the formation of the product by TLC.

  • Once the reaction is complete, extract the mixture with an organic solvent (e.g., ethyl acetate).[1]

  • Wash the organic layer with water, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to obtain the crude product.[1]

  • Purify by column chromatography to yield the 1-substituted-5-(methylthio)-1H-tetrazole. High yields (88-98%) have been reported for this method.[1]

Conclusion

The synthesis of 5-(methylthio)-1H-tetrazole can be achieved through several effective routes. The two-step synthesis, particularly from isothiocyanates, offers a reliable method with good yields and milder conditions for the initial step. The one-pot synthesis from isothiocyanates stands out for its procedural simplicity and high efficiency, making it an attractive option for rapid synthesis. The choice between these routes will ultimately be guided by the specific needs of the research, including the availability of starting materials, scale of the reaction, and desired purity of the final product. Understanding the mechanistic underpinnings of each route empowers chemists to optimize conditions and troubleshoot potential issues, ultimately accelerating the pace of discovery in drug development and materials science.

References

• 1. accesson.kisti.re.kr [accesson.kisti.re.kr]

Unveiling the Efficiency of 5-(Methylthio)-1H-tetrazole in Key Chemical Transformations

In the landscape of modern organic synthesis and drug development, the selection of reagents plays a pivotal role in determining the efficiency, yield, and overall success of a reaction. Among the diverse array of heterocyclic compounds, 5-(Methylthio)-1H-tetrazole (MTT) has emerged as a versatile and highly effective reagent in specific reaction types. This guide provides a comprehensive evaluation of MTT's performance, drawing objective comparisons with alternative reagents, supported by experimental data. Tailored for researchers, scientists, and professionals in drug development, this document delves into the practical applications of MTT, offering detailed experimental protocols and clear data presentations to inform reagent selection.

Photoinduced Intramolecular Nitrile Imine-Alkene Cycloaddition

A significant application of 5-(Methylthio)-1H-tetrazole is in the stereoselective synthesis of polycyclic pyrazolines via photoinduced intramolecular nitrile imine-alkene 1,3-dipolar cycloaddition. In this reaction, the tetrazole serves as a photo-activated precursor to a nitrile imine, which then undergoes an intramolecular cycloaddition with a tethered alkene. The methylthio substituent at the 5-position of the tetrazole ring is instrumental to the success of this transformation, particularly when using non-aromatic substrates.

Comparative Performance

The key advantage of MTT in this reaction lies in its UV absorbance properties. The methylthio group effectively red-shifts the UV absorbance of the tetrazole, enabling the photoinduced denitrogenation and subsequent cycloaddition to occur efficiently without the requirement for an aryl substituent on the tetrazole, a limitation of previous systems.[1][2][3][4] This is a significant advancement, broadening the scope of substrates that can be utilized in this powerful cyclization reaction.

Reagent	Molar Absorptivity (ε) at 254 nm (M⁻¹cm⁻¹)	Reaction Outcome
5-(Methylthio)-1H-tetrazole (MTT)	2520	Efficient cycloaddition
5-Phenyltetrazole	8670	Efficient cycloaddition
5-(Carboethoxy)tetrazole	72.6	Effective cycloaddition
5-Methyltetrazole	4.89	Unreactive
5-(Benzylthio)-1H-tetrazole	3080	Efficient cycloaddition

Table 1: Comparison of UV absorbance and reactivity of various 5-substituted tetrazoles in photoinduced cycloaddition. Data sourced from Pla et al., 2014.[1]

As illustrated in Table 1, while 5-phenyltetrazole exhibits a higher molar absorptivity, MTT's absorbance is substantial enough to facilitate the reaction effectively.[1] Crucially, the analogous 5-methyltetrazole is practically unreactive under the same conditions, highlighting the essential role of the sulfur-containing substituent.[1] Although 5-(carboethoxy)tetrazole is also effective, MTT offers the advantage of the versatile methylthio group in the product, which can be further functionalized.[1]

Experimental Protocol: Photoinduced Cycloaddition

The following is a general procedure for the photoinduced intramolecular nitrile imine-alkene 1,3-dipolar cycloaddition using a 2-alkyl-5-(methylthio)tetrazole substrate.

Materials:

• 2-Alkyl-5-(methylthio)tetrazole substrate

• Anhydrous solvent (e.g., acetonitrile, dichloromethane)

• Photoreactor equipped with a 254 nm UV lamp

• Inert gas (e.g., argon or nitrogen)

Procedure:

• Prepare a solution of the 2-alkyl-5-(methylthio)tetrazole substrate in the chosen anhydrous solvent at a concentration of 0.01-0.05 M.

• Degas the solution by bubbling with an inert gas for 15-30 minutes to remove dissolved oxygen, which can quench the photo-excited state.

• Transfer the solution to the photoreactor.

• Irradiate the solution with a 254 nm UV lamp at room temperature.

• Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, remove the solvent under reduced pressure.

• Purify the resulting polycyclic pyrazoline product by column chromatography on silica gel.

Caption: Experimental workflow for the photoinduced synthesis of pyrazolines.

Activator in Phosphoramidite Chemistry for Oligonucleotide Synthesis

5-(Methylthio)-1H-tetrazole and its close analogs, such as 5-Ethylthio-1H-tetrazole (ETT) and 5-Benzylthio-1H-tetrazole (BTT), are highly effective activators in the phosphoramidite coupling step of solid-phase oligonucleotide synthesis.[5][6][7] This process is the cornerstone of synthetic DNA and RNA production for research, diagnostics, and therapeutic applications. The activator plays a critical role in protonating the phosphoramidite, making it susceptible to nucleophilic attack by the 5'-hydroxyl group of the growing oligonucleotide chain.

Comparative Performance

The efficiency of an activator in phosphoramidite chemistry is determined by a balance of its acidity (pKa) and nucleophilicity, as well as its solubility in the reaction solvent (typically acetonitrile).[8] While the historically used 1H-tetrazole is effective for standard DNA synthesis, more potent activators are required for more challenging substrates, such as sterically hindered RNA phosphoramidites.[5][6][9]

Activator	pKa	Solubility in Acetonitrile	Key Characteristics
1H-Tetrazole	4.89	~0.50 M	Standard activator, less effective for hindered monomers.
5-(Methylthio)-1H-tetrazole (MTT)	N/A	Good	A more acidic and potent activator than 1H-tetrazole.
5-Ethylthio-1H-tetrazole (ETT)	4.28	~0.75 M	More acidic and soluble than 1H-tetrazole, good for general purpose and RNA synthesis.[5][6][8]
5-Benzylthio-1H-tetrazole (BTT)	4.08	~0.33 M	Highly acidic, very effective for RNA synthesis with reduced coupling times.[5][6]
4,5-Dicyanoimidazole (DCI)	5.2	~1.2 M	Less acidic but more nucleophilic, ideal for long oligos and large-scale synthesis.[5][8][10]

Table 2: Comparison of common activators for phosphoramidite chemistry.

As shown in Table 2, MTT and its thioether analogs (ETT and BTT) are more acidic than 1H-tetrazole, leading to faster protonation of the phosphoramidite and consequently, more efficient coupling.[6][7] This increased reactivity is particularly advantageous in RNA synthesis, where the 2'-hydroxyl protecting group adds steric bulk, slowing down the coupling reaction.[5][6] For instance, the use of BTT can significantly reduce the coupling time for RNA monomers compared to 1H-tetrazole.[6] While DCI is less acidic, its high nucleophilicity and solubility make it a strong alternative, especially for preventing premature detritylation in the synthesis of long oligonucleotides.[5][10]

Experimental Protocol: Oligonucleotide Synthesis Coupling Step

The following is a generalized protocol for the coupling step in automated solid-phase oligonucleotide synthesis using a tetrazole-based activator.

Reagents:

• Nucleoside phosphoramidite solution (e.g., 0.1 M in anhydrous acetonitrile)

• Activator solution (e.g., 0.25 M 5-(Ethylthio)-1H-tetrazole (ETT) in anhydrous acetonitrile)[11]

• Anhydrous acetonitrile for washing

Procedure (within an automated synthesizer cycle):

• Delivery: The phosphoramidite solution and the activator solution are delivered simultaneously to the synthesis column containing the solid support with the growing oligonucleotide chain.

• Coupling: The mixture is allowed to react for a specific coupling time. This time is dependent on the activator and the type of phosphoramidite being coupled (e.g., DNA, RNA, modified base). For ETT with standard DNA monomers, a coupling time of 30-60 seconds is typical. For RNA monomers, longer times may be necessary.

• Washing: The column is thoroughly washed with anhydrous acetonitrile to remove unreacted reagents and byproducts before proceeding to the next step in the synthesis cycle (capping or oxidation).

Caption: A simplified workflow of a single coupling cycle in solid-phase oligonucleotide synthesis.

Conclusion

5-(Methylthio)-1H-tetrazole and its derivatives have proven to be highly efficient reagents in two critical areas of chemical synthesis. In the realm of complex molecule synthesis, MTT's unique photochemical properties enable novel and efficient pathways for the construction of polycyclic systems. In the vital field of oligonucleotide synthesis, MTT analogs stand out as powerful activators that enhance coupling efficiency and reduce reaction times, particularly for challenging RNA synthesis. The data and protocols presented in this guide underscore the value of MTT and its related compounds, providing a solid foundation for their application in research and development. The choice between MTT and its alternatives will ultimately depend on the specific requirements of the reaction, including the substrate, scale, and desired outcome. However, the evidence clearly positions 5-(methylthio)-1H-tetrazole and its derivatives as indispensable tools in the modern chemist's arsenal.

References

• 1. 5-(Methylthio)tetrazoles as Versatile Synthons in the Stereoselective Synthesis of Polycyclic Pyrazolines via Photoinduced Intramolecular Nitrile Imine–Alkene 1,3-Dipolar Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-(Methylthio)tetrazoles as versatile synthons in the stereoselective synthesis of polycyclic pyrazolines via photoinduced intramolecular nitrile imine–alkene 1,3-dipolar cycloaddition | CoLab [colab.ws]
• 3. 5-(Methylthio)tetrazoles as Versatile Synthons in the Stereoselective Synthesis of Polycyclic Pyrazolines via Photoinduced Intramolecular Nitrile Imine-Alkene 1,3-Dipolar Cycloaddition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. glenresearch.com [glenresearch.com]
• 6. glenresearch.com [glenresearch.com]
• 7. glenresearch.com [glenresearch.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. academic.oup.com [academic.oup.com]
• 11. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 5-(Methylthio)-1H-tetrazole: A Guide for Laboratory Professionals

The safe and compliant disposal of 5-(Methylthio)-1H-tetrazole is critical for ensuring laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for researchers, scientists, and drug development professionals to manage the disposal of this compound and associated waste materials effectively. Adherence to these protocols is vital due to the chemical's potential hazards.

Chemical and Hazard Data Summary

Proper handling and disposal procedures are informed by the chemical's physical properties and hazard classifications. The following table summarizes key quantitative data for 5-(Methylthio)-1H-tetrazole.

Property	Value	Citations
Molecular Formula	C₂H₄N₄S	[1][2][3]
Molecular Weight	116.14 g/mol	[2]
Appearance	White to off-white crystalline solid	[1][3][4]
Melting Point	149-152 °C	[2]
GHS Hazard Statements	H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)	[1][2][5]
GHS Precautionary Statements	P261, P264, P271, P280, P302+P352, P305+P351+P338, P501	[1][2]
Storage Class	11 (Combustible Solids)	[2]
Water Hazard Class (WGK)	WGK 3 (severely hazardous to water)	[2]

Experimental Protocol: Waste Disposal Workflow

The disposal of 5-(Methylthio)-1H-tetrazole must be handled as a controlled process. It is classified as a hazardous waste and requires professional disposal services. Under no circumstances should this chemical be disposed of down the drain or in standard refuse containers.[6][7]

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure the following minimum PPE is worn to prevent exposure.

• Hand Protection: Wear impervious, chemically resistant gloves (e.g., nitrile rubber). Gloves must be inspected prior to use.[5]

• Eye/Face Protection: Use chemical safety goggles or glasses with side shields.[5]

• Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust mask or a full-face respirator should be used if exposure limits are exceeded.[5]

• Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[5][6]

Step 2: Waste Segregation and Containment

• Identify Waste: Collect all unused 5-(Methylthio)-1H-tetrazole and any materials contaminated with it (e.g., filter paper, gloves, absorbent pads).

• Select Container: Place the waste into a suitable, airtight container that is properly sealed to prevent leaks or spills.[7][8] The container must be compatible with the chemical.

• Labeling: Clearly label the container as "Hazardous Waste" and identify the contents, including "5-(Methylthio)-1H-tetrazole."

Step 3: Spill Management

In the event of a spill, follow these procedures for cleanup prior to disposal:

• Ensure Ventilation: Work in a well-ventilated area, such as a chemical fume hood.[5][6]

• Containment: Prevent the spill from spreading.

• Cleanup: Carefully sweep or vacuum the solid material into a suitable disposal container.[6][8] Avoid generating dust.[5][7] For residual material, wipe the area with a damp towel and place the towel in the hazardous waste container.[8]

• Disposal: The container with the spilled material must be sealed, labeled, and disposed of as hazardous waste.[6][8]

Step 4: Professional Disposal

• Regulatory Compliance: Chemical waste generators must determine if a discarded chemical is classified as hazardous waste according to US EPA guidelines (40 CFR 261.3) or equivalent regional regulations.[6][9] You must consult federal, state, and local hazardous waste regulations to ensure complete and accurate classification and disposal.[6][7][8][9]

• Storage: Store the sealed and labeled waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[6][10]

• Arrange Pickup: Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for the collection and disposal of the waste.[5][6][9] Provide them with the Safety Data Sheet (SDS) for 5-(Methylthio)-1H-tetrazole.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 5-(Methylthio)-1H-tetrazole.

Caption: Disposal Workflow for 5-(Methylthio)-1H-tetrazole.

Key Safety Considerations

• Incompatible Materials: Avoid contact with strong oxidizing agents.[6]

• Hazardous Decomposition: When heated to decomposition or during combustion, 5-(Methylthio)-1H-tetrazole may emit toxic fumes, including carbon oxides, nitrogen oxides, and sulfur oxides.[6][9][10]

• Environmental Hazards: This substance is classified as severely hazardous to water (WGK 3) and should not be allowed to enter drains, waterways, or the soil.[6][7]

By adhering to these detailed procedures, laboratory professionals can manage the disposal of 5-(Methylthio)-1H-tetrazole in a manner that is safe, responsible, and compliant with all relevant regulations.

References

• 1. echemi.com [echemi.com]
• 2. 5-(Methylthio)-1H-tetrazole 97 29515-99-9 [sigmaaldrich.com]
• 3. CAS 29515-99-9: 5-Methylthio-1H-tetrazole | CymitQuimica [cymitquimica.com]
• 4. chemimpex.com [chemimpex.com]
• 5. echemi.com [echemi.com]
• 6. aksci.com [aksci.com]
• 7. spectrumchemical.com [spectrumchemical.com]
• 8. glenresearch.com [glenresearch.com]
• 9. fishersci.com [fishersci.com]
• 10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Personal protective equipment for handling 5-(Methylthio)-1H-tetrazole

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for laboratory personnel, including researchers, scientists, and drug development professionals, who handle 5-(Methylthio)-1H-tetrazole. Adherence to these guidelines is critical to ensure a safe laboratory environment.

Chemical and Physical Properties

A summary of the key quantitative data for 5-(Methylthio)-1H-tetrazole is presented below for easy reference.

Property	Value
Molecular Formula	C₂H₄N₄S[1][2][3]
Molecular Weight	116.14 g/mol [1][3][4]
Appearance	White to off-white solid/crystalline powder[2][3]
Melting Point	149-152 °C[1][4]
Purity	≥ 97%[1][4]

Hazard Identification and Personal Protective Equipment (PPE)

5-(Methylthio)-1H-tetrazole is classified as a skin irritant, a serious eye irritant, and may cause respiratory irritation.[1][4][5][6] It is also a combustible solid.[1][4] Therefore, the use of appropriate personal protective equipment is mandatory.

PPE Category	Required Equipment	Specification
Hand Protection	Chemical-resistant gloves	Impervious gloves[6]
Eye Protection	Safety glasses with side-shields or goggles	Eyeshields[1][4]
Respiratory Protection	Dust mask	Type N95 (US) or equivalent particle filter[1][4][7][8]
Skin and Body Protection	Laboratory coat	Long-sleeved protective clothing[6][8]

Operational Plan for Handling

A systematic approach to handling 5-(Methylthio)-1H-tetrazole is crucial to minimize exposure and ensure safety.

1. Preparation:

• Ensure a well-ventilated work area, such as a chemical fume hood.[6][9]

• Verify that an eyewash station and safety shower are readily accessible.[6]

• Assemble all necessary PPE as specified in the table above.

• Prepare all equipment and reagents needed for the experiment.

2. Handling:

• Wear the full required PPE before handling the compound.

• Avoid direct contact with the skin, eyes, and clothing.[6][9]

• Avoid breathing in dust.[6][9]

• Weigh and transfer the solid compound in a fume hood to minimize dust dispersion.

• Keep the container tightly closed when not in use.[7][9]

3. Post-Handling:

• Wash hands and any exposed skin thoroughly with soap and water after handling.[6][9]

• Decontaminate the work area.

• Remove and properly store or dispose of PPE. Contaminated work clothing should not be allowed out of the workplace and should be washed before reuse.[10]

Disposal Plan

Proper disposal of 5-(Methylthio)-1H-tetrazole and its contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

1. Unused Product:

• Dispose of unused 5-(Methylthio)-1H-tetrazole as hazardous chemical waste.

• Follow all federal, state, and local regulations for chemical waste disposal.[6][7]

2. Contaminated Materials:

• Dispose of any materials that have come into contact with the compound, such as gloves, weighing paper, and pipette tips, as hazardous waste.

• Contaminated packaging should also be disposed of in compliance with regulations.[7]

3. Spill Cleanup:

• In case of a spill, evacuate the area and ensure adequate ventilation.

• Wear appropriate PPE, including respiratory protection.

• Carefully sweep up the solid material and place it in a labeled, sealed container for hazardous waste disposal.[7]

• Avoid creating dust.

• Do not let the product enter drains.[7][8]

Experimental Workflow and Safety Procedures

The following diagram illustrates the logical workflow for safely handling 5-(Methylthio)-1H-tetrazole, from preparation to disposal.

Safe handling workflow for 5-(Methylthio)-1H-tetrazole.

References

• 1. 5-(Methylthio)-1H-tetrazole 97 29515-99-9 [sigmaaldrich.com]
• 2. chemimpex.com [chemimpex.com]
• 3. CAS 29515-99-9: 5-Methylthio-1H-tetrazole | CymitQuimica [cymitquimica.com]
• 4. 5-(Methylthio)-1H-tetrazole 97 29515-99-9 [sigmaaldrich.com]
• 5. echemi.com [echemi.com]
• 6. columbuschemical.com [columbuschemical.com]
• 7. glenresearch.com [glenresearch.com]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 9. aksci.com [aksci.com]
• 10. fishersci.com [fishersci.com]